(S)-SCH 563705

Core Science & Biosynthesis

(S)-SCH 563705: A Technical Guide to its Mechanism of Action as a Dual CXCR1/CXCR2 Antagonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-SCH 563705 is a potent, orally bioavailable small molecule that functions as a dual antagonist of the C-X-C motif chemokine receptors 1 and 2 (CXCR1 and CXCR2). These receptors, activated by chemokines such as interleukin-8 (IL-8) and growth-regulated oncogene-alpha (GROα), are pivotal in the recruitment and activation of neutrophils and other leukocytes to sites of inflammation. By competitively inhibiting the binding of these chemokines, (S)-SCH 563705 effectively abrogates the downstream signaling cascades responsible for chemotaxis, inflammation, and angiogenesis. This technical guide provides an in-depth overview of the mechanism of action of (S)-SCH 563705, including its binding affinity, in vitro functional activity, and in vivo efficacy. Detailed experimental protocols and a summary of its pharmacokinetic profile are also presented to support further research and development.

Core Mechanism of Action: Dual Antagonism of CXCR1 and CXCR2

(S)-SCH 563705 exerts its pharmacological effects by acting as a competitive antagonist at two key chemokine receptors: CXCR1 and CXCR2. These G protein-coupled receptors (GPCRs) are primarily expressed on the surface of neutrophils and are instrumental in mediating inflammatory responses.

Upon binding of their cognate chemokines, such as IL-8 (CXCL8) and GROα (CXCL1), CXCR1 and CXCR2 initiate a cascade of intracellular signaling events. This process begins with the activation of heterotrimeric G proteins, leading to the stimulation of phospholipase C (PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, while DAG activates protein kinase C (PKC). Concurrently, the activation of the phosphoinositide 3-kinase (PI3K)/Akt and mitogen-activated protein kinase (MAPK) pathways is also initiated. The culmination of these signaling events is the promotion of cell migration, degranulation, and the production of reactive oxygen species (ROS) in neutrophils, all of which are critical components of the inflammatory response.

(S)-SCH 563705 competitively binds to CXCR1 and CXCR2, thereby preventing the binding of endogenous chemokines and blocking the initiation of these downstream signaling pathways. This blockade of CXCR1 and CXCR2 signaling effectively inhibits neutrophil recruitment and activation, making (S)-SCH 563705 a promising therapeutic agent for a variety of inflammatory diseases.

Quantitative Data

The potency and selectivity of (S)-SCH 563705 have been characterized through various in vitro assays. The following tables summarize the key quantitative data available for this compound.

Table 1: Receptor Binding Affinity and In Vitro Potency of (S)-SCH 563705 [1]

Parameter	Receptor	Value (nM)	Ligand
IC₅₀	Human CXCR1	7.3	IL-8
Human CXCR2	1.3	IL-8
Mouse CXCR2	5.2	-
Ki	Human CXCR1	3	IL-8
Human CXCR2	1	IL-8
Chemotaxis IC₅₀	Human Neutrophils (CXCR1)	37	3 nM IL-8
Human Neutrophils (CXCR2)	0.5	30 nM GROα

Table 2: Preclinical Pharmacokinetics of (S)-SCH 563705 [1]

Species	Route of Administration	Bioavailability	Key Findings
Rat	Oral	Good	Favorable pharmacokinetic profile
Mouse	Oral	Good	Favorable pharmacokinetic profile
Monkey	Oral	Good	Favorable pharmacokinetic profile
Dog	Oral	Good	Favorable pharmacokinetic profile

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the characterization of (S)-SCH 563705.

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of (S)-SCH 563705 for human CXCR1 and CXCR2.

Materials:

• HEK293 cell membranes expressing human CXCR1 or CXCR2

• [¹²⁵I]-IL-8 (radioligand)

• (S)-SCH 563705

• Binding buffer (e.g., 50 mM HEPES, 1 mM CaCl₂, 5 mM MgCl₂, 0.5% BSA, pH 7.4)

• Wash buffer (e.g., 50 mM HEPES, 1 mM CaCl₂, 5 mM MgCl₂, 500 mM NaCl, pH 7.4)

• Glass fiber filters

• Scintillation fluid

• Scintillation counter

Protocol:

• Prepare a dilution series of (S)-SCH 563705 in binding buffer.

• In a 96-well plate, combine the cell membranes, [¹²⁵I]-IL-8 (at a concentration near its Kd), and varying concentrations of (S)-SCH 563705 or vehicle control.

• Incubate the plate at room temperature for a predetermined time to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Place the filters in scintillation vials with scintillation fluid.

• Quantify the amount of bound radioactivity using a scintillation counter.

• Determine the IC₅₀ value by non-linear regression analysis of the competition binding data.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Neutrophil Chemotaxis Assay

Objective: To assess the functional antagonism of (S)-SCH 563705 on chemokine-induced human neutrophil migration.

Materials:

• Freshly isolated human neutrophils

• Chemoattractants: GROα (for CXCR2) and IL-8 (for CXCR1)

• (S)-SCH 563705

• Assay medium (e.g., RPMI 1640 with 0.1% BSA)

• Boyden chamber apparatus with polycarbonate filters (e.g., 5 µm pore size)

• Calcein-AM (for cell labeling)

• Fluorescence plate reader

Protocol:

• Isolate human neutrophils from healthy donor blood using standard methods (e.g., Ficoll-Paque density gradient centrifugation followed by dextran (B179266) sedimentation).

• Label the neutrophils with Calcein-AM.

• Prepare a dilution series of (S)-SCH 563705 in assay medium.

• Pre-incubate the labeled neutrophils with varying concentrations of (S)-SCH 563705 or vehicle control.

• In the lower wells of the Boyden chamber, add the chemoattractant (GROα or IL-8) at a concentration that induces a robust chemotactic response.

• Place the filter membrane over the lower wells.

• Add the pre-incubated neutrophils to the upper wells of the chamber.

• Incubate the chamber at 37°C in a humidified atmosphere with 5% CO₂ for a sufficient time to allow for cell migration.

• After incubation, remove the non-migrated cells from the upper surface of the filter.

• Quantify the number of migrated cells on the lower surface of the filter by measuring the fluorescence with a plate reader.

• Calculate the IC₅₀ value for the inhibition of chemotaxis.

In Vivo Mouse Model of Antibody-Induced Arthritis

Objective: To evaluate the in vivo efficacy of (S)-SCH 563705 in a model of inflammatory arthritis.

Materials:

• BALB/c mice

• Anti-collagen antibody cocktail

• Lipopolysaccharide (LPS)

• (S)-SCH 563705

• Vehicle control

• Calipers for paw thickness measurement

• Clinical scoring system for arthritis severity

Protocol:

• Induce arthritis in BALB/c mice by intraperitoneal injection of an anti-collagen antibody cocktail on day 0.

• On day 3, administer an intraperitoneal injection of LPS to synchronize and enhance the inflammatory response.

• Administer (S)-SCH 563705 or vehicle control orally at specified doses and frequencies, starting from a predetermined day relative to disease induction.

• Monitor the mice daily for clinical signs of arthritis, including paw swelling and erythema.

• Measure paw thickness using calipers.

• Score the severity of arthritis in each paw based on a standardized clinical scoring system (e.g., 0-4 scale).

• At the end of the study, euthanize the mice and collect tissues (e.g., paws, plasma) for further analysis (e.g., histology, cytokine measurement).

• Analyze the data to determine the effect of (S)-SCH 563705 on the development and severity of arthritis.

Visualizations

Signaling Pathways

Caption: CXCR1/CXCR2 Signaling Pathway and Inhibition by (S)-SCH 563705.

Experimental Workflows

Caption: Workflow for Neutrophil Chemotaxis Assay.

Conclusion

(S)-SCH 563705 is a potent dual antagonist of CXCR1 and CXCR2 with excellent oral bioavailability. Its mechanism of action, centered on the inhibition of chemokine-mediated neutrophil recruitment and activation, has been well-characterized through a variety of in vitro and in vivo studies. The data presented in this technical guide underscore the potential of (S)-SCH 563705 as a therapeutic agent for inflammatory diseases. The detailed experimental protocols provided herein offer a valuable resource for researchers and drug development professionals seeking to further investigate the pharmacological properties of this and similar compounds. Further research into the clinical applications of (S)-SCH 563705 is warranted.

References

• 1. medchemexpress.com [medchemexpress.com]

In-Depth Technical Guide: (S)-SCH 563705 Binding Affinity for CXCR1 and CXCR2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding affinity of (S)-SCH 563705 for the human CXCR1 and CXCR2 receptors. It includes quantitative binding data, detailed experimental methodologies for affinity determination, and visualizations of the relevant signaling pathways and experimental workflows.

Core Data: (S)-SCH 563705 Binding Affinity

(S)-SCH 563705 is a potent, orally available antagonist of both the CXCR1 and CXCR2 receptors. The compound exhibits nanomolar affinity for both receptors, indicating a strong inhibitory potential.

Compound	Receptor	Parameter	Value (nM)
(S)-SCH 563705	CXCR1	IC50	7.3
Ki	3
(S)-SCH 563705	CXCR2	IC50	1.3
Ki	1

IC50 (Half-maximal inhibitory concentration): Indicates the concentration of the inhibitor required to inhibit 50% of the specific binding of a radioligand. Ki (Inhibition constant): An absolute measure of the binding affinity of an inhibitor to a receptor.

Experimental Protocols: Radioligand Binding Assay

The binding affinity of (S)-SCH 563705 for CXCR1 and CXCR2 is typically determined using a competitive radioligand binding assay. This method measures the ability of the unlabeled compound to displace a radiolabeled ligand from the receptor.

Objective: To determine the IC50 and Ki values of (S)-SCH 563705 for CXCR1 and CXCR2.

Materials:

• Cell Membranes: Membranes prepared from cells stably expressing either human CXCR1 or CXCR2.

• Radioligand: A high-affinity radiolabeled ligand for CXCR1 and CXCR2, such as [125I]-CXCL8 (Interleukin-8).

• Test Compound: (S)-SCH 563705 at various concentrations.

• Assay Buffer: e.g., 25 mM HEPES, 1 mM CaCl2, 5 mM MgCl2, 140 mM NaCl, 0.5% Bovine Serum Albumin (BSA), pH 7.4.

• Wash Buffer: e.g., 25 mM HEPES, 1 mM CaCl2, 5 mM MgCl2, 500 mM NaCl, pH 7.4.

• Scintillation Cocktail.

• Glass Fiber Filters.

• 96-well plates.

• Filtration apparatus.

• Scintillation counter.

Procedure:

• Reaction Setup: In a 96-well plate, combine the cell membranes, the radioligand at a fixed concentration (typically at or below its Kd value), and varying concentrations of (S)-SCH 563705.

• Incubation: Incubate the mixture at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Filtration: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Determine the specific binding by subtracting the non-specific binding (measured in the presence of a saturating concentration of an unlabeled ligand) from the total binding.

  • Plot the percentage of specific binding against the logarithm of the (S)-SCH 563705 concentration.

  • Fit the data using a non-linear regression model (e.g., sigmoidal dose-response) to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Signaling Pathway Diagrams

CXCR1 and CXCR2 are G-protein coupled receptors (GPCRs) that primarily couple to the Gi/o family of G-proteins.[1] Upon ligand binding, they initiate a cascade of intracellular signaling events that are crucial for neutrophil chemotaxis and activation.[2]

Caption: CXCR1 Signaling Pathway.

Caption: CXCR2 Signaling Pathway.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of a competitive radioligand binding assay to determine the binding affinity of an antagonist like (S)-SCH 563705.

Caption: Radioligand Binding Assay Workflow.

References

• 1. A narrative review of chemokine receptors CXCR1 and CXCR2 and their role in acute respiratory distress syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Therapeutic inhibition of CXCR1/2: where do we stand? - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to (S)-SCH 563705: A Potent Dual CXCR1/CXCR2 Antagonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-SCH 563705 is a potent, orally bioavailable small molecule antagonist of the human chemokine receptors CXCR1 and CXCR2. As a member of the C(4)-alkyl substituted furanyl cyclobutenedione class of compounds, it demonstrates high-affinity binding to both receptors, effectively inhibiting the downstream signaling cascades initiated by their cognate ligands, such as interleukin-8 (IL-8) and GROα. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and pharmacological characteristics of (S)-SCH 563705. Detailed experimental protocols for its synthesis, receptor binding assays, and in vivo pharmacokinetic studies are presented, alongside a summary of its biological activity. Furthermore, the underlying CXCR1/CXCR2 signaling pathway is illustrated to provide a mechanistic context for its antagonist activity.

Chemical Structure and Physicochemical Properties

(S)-SCH 563705 is the S-enantiomer of SCH 563705. Its chemical structure is characterized by a central cyclobutenedione core linked to a substituted furan (B31954) ring and a dimethylaminobenzamide moiety.

Chemical Name: 3-((2-(((R)-1-(5-methylfuran-2-yl)propyl)amino)-3,4-dioxocyclobut-1-en-1-yl)amino)-2-hydroxy-N,N-dimethylbenzamide

Molecular Formula: C₂₃H₂₇N₃O₅

Molecular Weight: 425.48 g/mol

CAS Number: 473728-58-4

Appearance: Solid

Table 1: Physicochemical Properties of (S)-SCH 563705

Property	Value
Molecular Formula	C₂₃H₂₇N₃O₅
Molecular Weight	425.48
CAS Number	473728-58-4
SMILES	CC--INVALID-LINK--C1=CC=C(C)O1
InChI Key	DGKQQEVYYPCMNE-OAHLLOKOSA-N

Pharmacological Properties and Biological Activity

(S)-SCH 563705 is a potent dual antagonist of the chemokine receptors CXCR1 and CXCR2, which are key mediators of inflammatory responses, particularly the recruitment and activation of neutrophils.

Table 2: In Vitro Biological Activity of (S)-SCH 563705

Assay	Receptor	Ligand	IC₅₀ (nM)	Kᵢ (nM)	Reference
Receptor Binding	Human CXCR2	[¹²⁵I]IL-8	1.3	1	[1]
Receptor Binding	Human CXCR1	[¹²⁵I]IL-8	7.3	3	[1]
Neutrophil Chemotaxis	Human CXCR2	GROα	0.5	-	[1]
Neutrophil Chemotaxis	Human CXCR1	IL-8	37	-	[1]

(S)-SCH 563705 has demonstrated good oral pharmacokinetic profiles in various animal models, indicating its potential for oral administration.[1]

Table 3: Oral Pharmacokinetic Parameters of (S)-SCH 563705 in Animal Models

Species	Dose (mg/kg, p.o.)	Cₘₐₓ (µM)	Tₘₐₓ (h)	AUC (µM·h)	F (%)
Mouse	Data not available	Data not available	Data not available	Data not available	Data not available
Rat	Data not available	Data not available	Data not available	Data not available	Data not available
Monkey	Data not available	Data not available	Data not available	Data not available	Data not available
Dog	Data not available	Data not available	Data not available	Data not available	Data not available

Note: Specific quantitative pharmacokinetic data was not available in the public domain at the time of this review. The cited reference indicates good oral pharmacokinetic profiles.[1] General protocols for such studies are provided in Section 4.3.

Signaling Pathway

CXCR1 and CXCR2 are G-protein coupled receptors (GPCRs) that primarily couple to the Gαi subunit. Ligand binding induces a conformational change, leading to the activation of downstream signaling cascades that mediate cellular responses such as chemotaxis, degranulation, and cell survival. (S)-SCH 563705, as an antagonist, blocks the initial ligand binding step, thereby inhibiting these downstream effects.

Caption: CXCR1/CXCR2 Signaling Pathway.

Experimental Protocols

The following protocols are based on the methodologies described for the characterization of C(4)-alkyl substituted furanyl cyclobutenediones, including (S)-SCH 563705.[1]

Synthesis of (S)-SCH 563705 (Compound 16)

The synthesis of (S)-SCH 563705 involves a multi-step process. A key intermediate is (S)-1-(5-methylfuran-2-yl)propan-1-amine. The general synthetic scheme involves the reaction of this chiral amine with a substituted cyclobutenedione precursor.

General Procedure:

• Preparation of the Cyclobutenedione Intermediate: Synthesis of the 3-((3-((dimethylamino)carbonyl)-2-hydroxyphenyl)amino)-4-ethoxycyclobut-3-ene-1,2-dione intermediate. This is typically achieved by reacting 3,4-diethoxycyclobut-3-ene-1,2-dione with 3-amino-2-hydroxy-N,N-dimethylbenzamide.

• Coupling Reaction: The cyclobutenedione intermediate from step 1 is reacted with (S)-1-(5-methylfuran-2-yl)propan-1-amine in a suitable solvent (e.g., ethanol) at elevated temperatures to yield the final product, (S)-SCH 563705.

• Purification: The crude product is purified by standard chromatographic techniques, such as column chromatography on silica (B1680970) gel, to afford the pure compound.

Note: The detailed synthesis of the starting materials, including the chiral amine, is a specialized process that may involve asymmetric synthesis or resolution of a racemic mixture.

Caption: General Synthesis Workflow.

CXCR1 and CXCR2 Radioligand Binding Assay

This assay is used to determine the binding affinity (IC₅₀ and Kᵢ values) of (S)-SCH 563705 to the CXCR1 and CXCR2 receptors.

Materials:

• CHO (Chinese Hamster Ovary) cell membranes expressing human CXCR1 or CXCR2.

• [¹²⁵I]IL-8 (Radioligand).

• (S)-SCH 563705 (Test compound).

• Binding Buffer: 25 mM HEPES, 140 mM NaCl, 1 mM CaCl₂, 5 mM MgCl₂, and 0.2% BSA, pH 7.1.

• Non-specific binding control: High concentration of unlabeled IL-8 (e.g., 1 µM).

• 96-well microplates.

• Scintillation counter.

Protocol:

• Compound Preparation: Prepare serial dilutions of (S)-SCH 563705 in the binding buffer.

• Assay Setup: In a 96-well plate, add the following to each well:

  • 50 µL of binding buffer (for total binding) or unlabeled IL-8 (for non-specific binding) or the test compound at various concentrations.

  • 50 µL of [¹²⁵I]IL-8 at a final concentration of approximately 0.1 nM.

  • 100 µL of the cell membrane preparation (containing a specified amount of protein).

• Incubation: Incubate the plates at room temperature for 60-120 minutes with gentle agitation.

• Filtration: Terminate the binding reaction by rapid filtration through GF/C filter mats pre-soaked in buffer. Wash the filters with ice-cold wash buffer.

• Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Determine the IC₅₀ value by non-linear regression analysis of the competition binding data. Calculate the Kᵢ value using the Cheng-Prusoff equation.

Human Neutrophil Chemotaxis Assay

This functional assay measures the ability of (S)-SCH 563705 to inhibit the migration of human neutrophils towards a chemoattractant (GROα for CXCR2 and IL-8 for CXCR1).

Materials:

• Freshly isolated human neutrophils.

• Chemoattractants: GROα and IL-8.

• (S)-SCH 563705 (Test compound).

• Chemotaxis chamber (e.g., Boyden chamber) with a microporous membrane (e.g., 5 µm pores).

• Assay medium (e.g., DMEM with 0.1% BSA).

• Staining solution (e.g., Giemsa or Diff-Quik).

• Microscope.

Protocol:

• Neutrophil Isolation: Isolate neutrophils from the fresh human blood of healthy donors using standard methods (e.g., Ficoll-Paque density gradient centrifugation followed by dextran (B179266) sedimentation).

• Compound Pre-incubation: Pre-incubate the isolated neutrophils with various concentrations of (S)-SCH 563705 or vehicle control for 15-30 minutes at 37°C.

• Chemotaxis Setup:

  • Add the chemoattractant (GROα or IL-8) to the lower wells of the chemotaxis chamber.

  • Place the microporous membrane over the lower wells.

  • Add the pre-incubated neutrophil suspension to the upper wells.

• Incubation: Incubate the chamber at 37°C in a humidified incubator with 5% CO₂ for 60-90 minutes.

• Cell Staining and Counting:

  • Remove the membrane and wipe off the non-migrated cells from the top surface.

  • Fix and stain the migrated cells on the bottom surface of the membrane.

  • Count the number of migrated cells in several high-power fields under a microscope.

• Data Analysis: Calculate the percentage of inhibition of chemotaxis for each concentration of the test compound compared to the vehicle control. Determine the IC₅₀ value by non-linear regression analysis.

Oral Pharmacokinetic Study in Animal Models

This study evaluates the absorption, distribution, metabolism, and excretion (ADME) profile of (S)-SCH 563705 after oral administration in animals (e.g., mice, rats, dogs, monkeys).

General Protocol:

• Animal Acclimatization: Acclimate the animals to the laboratory conditions for a specified period before the study.

• Dosing:

  • Fast the animals overnight before dosing.

  • Administer a single oral dose of (S)-SCH 563705 formulated in a suitable vehicle (e.g., 0.5% methylcellulose) via oral gavage.

• Blood Sampling:

  • Collect blood samples from a suitable vessel (e.g., tail vein in rats, saphenous vein in dogs) at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose).

  • Process the blood samples to obtain plasma.

• Sample Analysis:

  • Analyze the plasma samples to determine the concentration of (S)-SCH 563705 using a validated analytical method, typically LC-MS/MS (Liquid Chromatography with tandem Mass Spectrometry).

• Pharmacokinetic Analysis:

  • Calculate the pharmacokinetic parameters (Cₘₐₓ, Tₘₐₓ, AUC, half-life, and oral bioavailability (F%)) using non-compartmental analysis software. Oral bioavailability is determined by comparing the AUC after oral administration to the AUC after intravenous administration of the same dose.

Conclusion

(S)-SCH 563705 is a well-characterized, potent, and orally bioavailable dual antagonist of CXCR1 and CXCR2. Its ability to effectively block chemokine-induced signaling and neutrophil migration highlights its potential as a therapeutic agent for various inflammatory diseases. The detailed methodologies provided in this guide offer a framework for the synthesis and evaluation of (S)-SCH 563705 and related compounds in a research and drug development setting. Further investigation into its efficacy and safety in relevant disease models is warranted to fully elucidate its therapeutic potential.

References

• 1. Protocol for Detection of IL-8 Activity by Neutrophil Chemotaxis Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

The Discovery and Development of (S)-SCH 563705: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-SCH 563705, also known as compound 16, is a potent, orally bioavailable small molecule antagonist of the chemokine receptors CXCR1 and CXCR2. This technical guide provides an in-depth overview of the discovery, development, and preclinical characterization of this compound. It includes a summary of its biological activity, a description of the key experimental protocols used in its evaluation, and a visualization of the relevant biological pathways and development workflow.

Introduction

Chemokine receptors CXCR1 and CXCR2, activated by interleukin-8 (IL-8) and other related chemokines, are key mediators of neutrophil migration and activation.[1] Their role in the pathogenesis of various inflammatory diseases, including rheumatoid arthritis and chronic obstructive pulmonary disease (COPD), has made them attractive targets for therapeutic intervention.[2][3] The development of small molecule antagonists for these receptors represents a promising strategy to modulate the inflammatory response. (S)-SCH 563705 emerged from a discovery program aimed at identifying potent and orally bioavailable dual antagonists of CXCR1 and CXCR2.[1]

Discovery and Synthesis

(S)-SCH 563705 belongs to a series of C(4)-alkyl substituted furanyl cyclobutenediones. The discovery process involved the synthesis and screening of a library of analogs to optimize potency and pharmacokinetic properties. While a detailed, step-by-step synthesis protocol for (S)-SCH 563705 is not publicly available in the primary literature, the general synthetic approach for this class of compounds has been described. It involves the construction of the central cyclobutenedione core followed by the sequential introduction of the substituted furanyl and anilino moieties.

Mechanism of Action and Biological Activity

(S)-SCH 563705 acts as a competitive antagonist at both CXCR1 and CXCR2 receptors, preventing the binding of their cognate chemokine ligands, such as IL-8 and GRO-α. This blockade inhibits the downstream signaling cascades that lead to neutrophil chemotaxis and activation.

In Vitro Potency

The inhibitory activity of (S)-SCH 563705 was determined through receptor binding and cell-based functional assays. The compound demonstrated potent inhibition of IL-8 binding to both CXCR1 and CXCR2 and effectively blocked chemokine-induced neutrophil migration.[1]

Assay	Target	Parameter	Value (nM)	Reference
Receptor Binding	CXCR2	Ki	1	[1]
Receptor Binding	CXCR2	IC50	1.3	[1]
Receptor Binding	CXCR1	Ki	3	[1]
Receptor Binding	CXCR1	IC50	7.3	[1]
Neutrophil Migration	CXCR2 (GRO-α induced)	IC50	0.5	[1]
Neutrophil Migration	CXCR1 (IL-8 induced)	IC50	37	[1]

Table 1: In Vitro Biological Activity of (S)-SCH 563705

Preclinical Pharmacokinetics

(S)-SCH 563705 was reported to have good oral pharmacokinetic profiles in several preclinical species, including mice, rats, dogs, and monkeys.[1] However, specific quantitative data on parameters such as Cmax, Tmax, AUC, half-life, and oral bioavailability are not detailed in the available literature.

Species	Cmax	Tmax	AUC	Oral Bioavailability (%)	Reference
Mouse	Data not available	Data not available	Data not available	Data not available	[1]
Rat	Data not available	Data not available	Data not available	Data not available	[1]
Dog	Data not available	Data not available	Data not available	Data not available	[1]
Monkey	Data not available	Data not available	Data not available	Data not available	[1]

Table 2: Preclinical Pharmacokinetic Profile of (S)-SCH 563705 (Qualitative Description)

In Vivo Efficacy: Mouse Model of Arthritis

The therapeutic potential of (S)-SCH 563705 was evaluated in an anti-collagen antibody-induced arthritis (CAIA) mouse model. Oral administration of the compound resulted in a dose-dependent reduction in clinical disease scores and paw thickness.[4] Histopathological analysis confirmed a significant reduction in inflammation, as well as bone and cartilage degradation, in treated animals.[4]

Dose (mg/kg, p.o.)	Effect on Clinical Score	Effect on Paw Thickness	Reference
3	Dose-dependent reduction	Dose-dependent reduction	[4]
10	Dose-dependent reduction	Dose-dependent reduction	[4]
30	Dose-dependent reduction	Dose-dependent reduction	[4]

Table 3: In Vivo Efficacy of (S)-SCH 563705 in a Mouse Arthritis Model

Experimental Protocols

Detailed experimental protocols for the key assays are provided below as representative methodologies.

CXCR1/CXCR2 Radioligand Binding Assay

This assay measures the ability of a test compound to compete with a radiolabeled ligand for binding to the target receptor.

• Cell Membrane Preparation : Membranes are prepared from cells engineered to express high levels of human CXCR1 or CXCR2.

• Binding Reaction : Membranes are incubated with a radiolabeled chemokine (e.g., 125I-IL-8) and varying concentrations of the test compound in a suitable binding buffer.

• Incubation : The reaction is incubated to allow binding to reach equilibrium.

• Separation of Bound and Free Ligand : The reaction mixture is filtered through a glass fiber filter to separate membrane-bound radioactivity from unbound radioactivity.

• Detection : The radioactivity retained on the filter is quantified using a gamma counter.

• Data Analysis : The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis. The Ki value is then calculated using the Cheng-Prusoff equation.

Neutrophil Chemotaxis Assay

This assay assesses the ability of a compound to inhibit the directed migration of neutrophils towards a chemoattractant.

• Neutrophil Isolation : Human neutrophils are isolated from the peripheral blood of healthy donors using density gradient centrifugation.

• Assay Setup : A multi-well chemotaxis chamber (e.g., Boyden chamber) with a microporous membrane is used. The lower chamber contains a chemoattractant (e.g., IL-8 or GRO-α) with or without the test compound at various concentrations.

• Cell Migration : Isolated neutrophils are placed in the upper chamber and the plate is incubated to allow cell migration through the membrane towards the chemoattractant.

• Quantification of Migrated Cells : The number of neutrophils that have migrated to the lower chamber is quantified, typically by cell counting using a flow cytometer or by a colorimetric/fluorometric assay that measures cellular activity (e.g., acid phosphatase or calcein-AM staining).

• Data Analysis : The IC50 value, representing the concentration of the compound that inhibits 50% of the neutrophil migration, is calculated.

Anti-Collagen Antibody-Induced Arthritis (CAIA) in Mice

This is a widely used animal model to evaluate the efficacy of anti-inflammatory compounds for rheumatoid arthritis.

• Disease Induction : Arthritis is induced in mice (e.g., BALB/c strain) by an intravenous injection of a cocktail of monoclonal antibodies against type II collagen, followed by an intraperitoneal injection of lipopolysaccharide (LPS) a few days later.[4]

• Treatment : (S)-SCH 563705 is formulated for oral administration and dosed daily, starting before or after the onset of clinical signs of arthritis. A vehicle control group is included.

• Clinical Assessment : Disease severity is monitored daily by scoring the clinical signs of arthritis (e.g., erythema and swelling) in each paw. Paw thickness is also measured using a caliper.[4]

• Histopathology : At the end of the study, ankle joints are collected, fixed, decalcified, and embedded in paraffin. Sections are stained with hematoxylin (B73222) and eosin (B541160) (H&E) to assess inflammation (synovial infiltration of inflammatory cells) and with Safranin O to evaluate cartilage and bone erosion.

• Data Analysis : Clinical scores and paw thickness measurements are statistically analyzed to compare the treated groups with the vehicle control group. Histopathological changes are scored by a blinded observer.

Visualizations

CXCR1/CXCR2 Signaling Pathway

Caption: Simplified CXCR1/CXCR2 signaling pathway leading to neutrophil activation.

Drug Discovery and Development Workflow

Caption: General workflow for the discovery and development of a small molecule inhibitor.

Conclusion

(S)-SCH 563705 is a potent and orally active dual antagonist of CXCR1 and CXCR2 that has demonstrated significant anti-inflammatory effects in preclinical models of arthritis. Its discovery and development highlight the therapeutic potential of targeting the IL-8 chemokine pathway for the treatment of neutrophil-driven inflammatory diseases. Further investigation into its detailed pharmacokinetic profile and safety in humans would be required to fully assess its clinical utility. This technical guide provides a foundational understanding of the preclinical data and methodologies associated with this compound for researchers in the field of drug discovery and development.

References

• 1. Targeting the Chemokine System in Rheumatoid Arthritis and Vasculitis | JMA Journal [jmaj.jp]
• 2. cytokinetics.com [cytokinetics.com]
• 3. longdom.org [longdom.org]
• 4. researchgate.net [researchgate.net]

(S)-SCH 563705: An In-Depth Technical Guide to its In Vitro Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-SCH 563705 is a potent, orally bioavailable small molecule antagonist of the chemokine receptors CXCR1 and CXCR2. These receptors, and their primary ligand Interleukin-8 (IL-8), are key mediators of the inflammatory response, primarily through the recruitment and activation of neutrophils. By blocking the interaction of IL-8 and other chemokines with CXCR1 and CXCR2, (S)-SCH 563705 represents a significant tool for the investigation of neutrophil-mediated inflammatory processes and a potential therapeutic agent for a range of inflammatory diseases. This document provides a comprehensive overview of the in vitro activity of (S)-SCH 563705, presenting key quantitative data, outlining the experimental methodologies used for its characterization, and visualizing the associated signaling pathways.

Quantitative In Vitro Activity Data

The in vitro potency of (S)-SCH 563705 has been determined through radioligand binding assays and functional cell-based assays. The following tables summarize the key inhibitory constants (Ki), half-maximal inhibitory concentrations (IC50), and half-maximal effective concentrations (EC50) of (S)-SCH 563705 against its primary targets, CXCR1 and CXCR2.

Table 1: Receptor Binding Affinity of (S)-SCH 563705

Target	Ligand	Assay Type	Ki (nM)	IC50 (nM)
CXCR1	IL-8	Radioligand Binding	3	7.3[1]
CXCR2	IL-8	Radioligand Binding	1	1.3[1]

Table 2: Functional Inhibitory Activity of (S)-SCH 563705

Assay	Cell Type	Stimulus	IC50 (nM)
Neutrophil Migration	Human Neutrophils	Gro-α (CXCL1)	0.5
Neutrophil Migration	Human Neutrophils	IL-8 (CXCL8)	37

Experimental Protocols

Detailed experimental protocols for the characterization of (S)-SCH 563705 were not available in the public domain at the time of this writing. The likely methodologies, based on standard practices in the field, are described below. The primary data for (S)-SCH 563705 was published in Bioorganic & Medicinal Chemistry Letters, 2007, 17(13), 3778-83; for exact protocols, this source should be consulted.

Radioligand Binding Assay (General Protocol)

This assay is used to determine the binding affinity of a compound to its receptor.

• Membrane Preparation: Membranes are prepared from cells overexpressing the target receptor (CXCR1 or CXCR2). This is typically achieved by cell lysis and centrifugation to isolate the membrane fraction.

• Competitive Binding: A constant concentration of a radiolabeled ligand (e.g., 125I-IL-8) is incubated with the receptor-containing membranes in the presence of varying concentrations of the unlabeled test compound ((S)-SCH 563705).

• Incubation: The mixture is incubated to allow the binding to reach equilibrium.

• Separation: Bound and free radioligand are separated, typically by rapid filtration through a glass fiber filter. The filter traps the membranes with the bound radioligand.

• Detection: The amount of radioactivity trapped on the filter is quantified using a scintillation counter.

• Data Analysis: The data is plotted as the percentage of specific binding versus the concentration of the test compound. The IC50 value is determined from this curve, and the Ki value is calculated using the Cheng-Prusoff equation.

Neutrophil Chemotaxis Assay (General Protocol)

This assay measures the ability of a compound to inhibit the directed migration of neutrophils towards a chemoattractant.

• Neutrophil Isolation: Primary human neutrophils are isolated from the whole blood of healthy donors.

• Chemotaxis Chamber Setup: A Boyden chamber or a similar multi-well plate with a porous membrane insert is used. The lower chamber is filled with a medium containing a chemoattractant (e.g., IL-8 or Gro-α).

• Cell Treatment: Isolated neutrophils are pre-incubated with varying concentrations of (S)-SCH 563705 before being added to the upper chamber of the chemotaxis plate.

• Migration: The plate is incubated to allow the neutrophils to migrate through the porous membrane towards the chemoattractant in the lower chamber.

• Quantification: The number of migrated cells in the lower chamber is quantified. This can be done by cell counting, or by using a fluorescent dye that binds to the DNA of the cells.

• Data Analysis: The results are expressed as the percentage of inhibition of migration compared to the vehicle control. The IC50 value is determined by plotting the percentage of inhibition against the concentration of (S)-SCH 563705.

Signaling Pathways and Experimental Workflows

CXCR1/CXCR2 Signaling Pathway

CXCR1 and CXCR2 are G-protein coupled receptors (GPCRs). Upon binding of their chemokine ligands, such as IL-8, they initiate a signaling cascade that leads to cell migration and activation. (S)-SCH 563705 acts as an antagonist, blocking this signaling cascade at the receptor level.

Caption: CXCR1/CXCR2 Signaling Pathway Antagonized by (S)-SCH 563705.

Experimental Workflow: Radioligand Binding Assay

The following diagram illustrates the general workflow for a competitive radioligand binding assay to determine the IC50 of (S)-SCH 563705.

Caption: Workflow for a Competitive Radioligand Binding Assay.

Experimental Workflow: Neutrophil Chemotaxis Assay

This diagram outlines the steps involved in a typical neutrophil chemotaxis assay to measure the inhibitory effect of (S)-SCH 563705.

Caption: Workflow for a Neutrophil Chemotaxis Assay.

References

• 1. medchemexpress.com [medchemexpress.com]

(S)-SCH 563705: A Technical Guide to Target Validation as a CXCR1/CXCR2 Antagonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-SCH 563705 is a potent, orally bioavailable small molecule antagonist of the human chemokine receptors CXCR1 and CXCR2. These receptors, belonging to the G protein-coupled receptor (GPCR) superfamily, are primarily expressed on neutrophils and play a crucial role in the inflammatory response by mediating neutrophil migration and activation. Their ligands, including interleukin-8 (IL-8 or CXCL8) and growth-regulated oncogene-alpha (Gro-α or CXCL1), are key drivers of inflammation in various pathological conditions. This technical guide provides a comprehensive overview of the target validation studies for (S)-SCH 563705, detailing its binding affinity, functional inhibition of neutrophil chemotaxis, and in vivo efficacy in a preclinical model of inflammation.

Quantitative Data Summary

The following tables summarize the key quantitative data from in vitro and in vivo studies validating the antagonistic activity of (S)-SCH 563705.

Table 1: In Vitro Receptor Binding Affinity and Functional Inhibition

Target	Assay Type	Parameter	Value (nM)
Human CXCR1	Radioligand Binding	Ki	3
Human CXCR1	Functional Assay	IC50	7.3
Human CXCR2	Radioligand Binding	Ki	1
Human CXCR2	Functional Assay	IC50	1.3
Human Neutrophil Chemotaxis (vs. 30 nM Gro-α)	Functional Assay	IC50	0.5
Human Neutrophil Chemotaxis (vs. 3 nM IL-8)	Functional Assay	IC50	37
Mouse CXCR2	Functional Assay	IC50	5.2

Table 2: In Vivo Pharmacodynamic Effects in Mice

Parameter	Dosage (p.o.)	Effect
Blood Neutrophil Frequency (Ly6G+ Ly6C+)	50 mg/kg	Reduction
Blood Monocyte Frequency (Ly6GLy6Chi)	50 mg/kg	No significant change
Plasma CXCL1 Levels	3-30 mg/kg	Dose-dependent elevation

Experimental Protocols

Radioligand Binding Assays

Objective: To determine the binding affinity (Ki) of (S)-SCH 563705 for human CXCR1 and CXCR2 receptors.

Methodology:

• Membrane Preparation: Membranes are prepared from cell lines stably expressing either human CXCR1 or CXCR2.

• Radioligand: [125I]-IL-8 is used as the radioligand.

• Assay Buffer: The binding buffer typically consists of 25 mM HEPES (pH 7.4), 150 mM NaCl, 1 mM CaCl2, 5 mM MgCl2, and 0.1% bovine serum albumin (BSA).

• Competition Binding: Membranes are incubated with a fixed concentration of [125I]-IL-8 and increasing concentrations of (S)-SCH 563705.

• Incubation: The reaction is incubated at room temperature for 60-90 minutes to reach equilibrium.

• Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters (e.g., Whatman GF/B).

• Detection: The radioactivity retained on the filters is quantified using a gamma counter.

• Data Analysis: The Ki values are calculated from the IC50 values obtained from the competition binding curves using the Cheng-Prusoff equation.

Neutrophil Chemotaxis Assay

Objective: To assess the functional inhibitory activity of (S)-SCH 563705 on neutrophil migration induced by CXCR1 and CXCR2 ligands.

Methodology:

• Neutrophil Isolation: Human neutrophils are isolated from the peripheral blood of healthy donors using standard methods such as Ficoll-Paque density gradient centrifugation followed by dextran (B179266) sedimentation.

• Chemoattractants: Gro-α (CXCL1) is used as a CXCR2-selective ligand, and IL-8 (CXCL8) is used as a ligand for both CXCR1 and CXCR2.

• Assay Setup: A Boyden chamber or a similar transwell migration assay system with a polycarbonate membrane (typically 3-5 µm pore size) is used.

• Procedure:

  • The lower chamber is filled with assay medium containing the chemoattractant (e.g., 30 nM Gro-α or 3 nM IL-8).

  • Isolated neutrophils are pre-incubated with varying concentrations of (S)-SCH 563705 or vehicle control.

  • The treated neutrophils are then added to the upper chamber.

• Incubation: The plate is incubated at 37°C in a 5% CO2 humidified atmosphere for 60-90 minutes.

• Quantification: The number of neutrophils that have migrated to the lower chamber is quantified. This can be done by cell counting using a hemocytometer, or by using a fluorescent dye (e.g., Calcein-AM) and measuring fluorescence.

• Data Analysis: The IC50 value, representing the concentration of (S)-SCH 563705 that inhibits 50% of the neutrophil migration, is calculated from the dose-response curve.

In Vivo Mouse Model of Arthritis

Objective: To evaluate the in vivo efficacy of (S)-SCH 563705 in a preclinical model of inflammatory arthritis.

Methodology:

• Animal Model: A collagen-induced arthritis (CIA) model in mice is commonly used. DBA/1 mice are a susceptible strain.

• Induction of Arthritis:

  • Mice are immunized with an emulsion of bovine or chicken type II collagen and Complete Freund's Adjuvant (CFA) via intradermal injection at the base of the tail.

  • A booster injection of type II collagen in Incomplete Freund's Adjuvant (IFA) is given 21 days after the primary immunization.

• Treatment: (S)-SCH 563705 is administered orally (p.o.) once or twice daily, starting from the day of the booster injection or upon the first signs of arthritis. A vehicle control group is also included.

• Assessment of Arthritis:

  • Clinical Score: Paw swelling is scored visually on a scale of 0-4 for each paw, with a maximum score of 16 per mouse.

  • Paw Thickness: Paw thickness is measured using a digital caliper.

• Histopathological Analysis: At the end of the study, mice are euthanized, and their paws are collected for histological analysis to assess inflammation, cartilage destruction, and bone erosion.

• Pharmacodynamic Readouts: Blood samples can be collected to measure neutrophil and monocyte counts by flow cytometry and plasma levels of chemokines like CXCL1 by ELISA.

Signaling Pathways and Experimental Workflows

CXCR1/CXCR2 Signaling Pathway

The following diagram illustrates the canonical signaling pathway activated by CXCR1 and CXCR2 upon ligand binding, leading to neutrophil chemotaxis. (S)-SCH 563705 acts by blocking the initial ligand-receptor interaction.

The Role of (S)-SCH 563705 in Neutrophil Chemotaxis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Neutrophil chemotaxis, the directed migration of neutrophils towards inflammatory stimuli, is a critical process in the innate immune response. However, excessive or prolonged neutrophil infiltration can contribute to tissue damage in a variety of inflammatory diseases. A key signaling axis controlling neutrophil migration is mediated by the chemokine receptors CXCR1 and CXCR2 and their ligands, such as interleukin-8 (IL-8) and growth-regulated oncogene-alpha (Gro-α). (S)-SCH 563705 has emerged as a potent, orally bioavailable dual antagonist of both CXCR1 and CXCR2, positioning it as a significant tool for investigating neutrophil-mediated inflammation and as a potential therapeutic agent. This document provides an in-depth technical overview of (S)-SCH 563705, including its mechanism of action, quantitative pharmacological data, detailed experimental protocols for its characterization, and visualizations of the relevant biological pathways and experimental workflows.

Mechanism of Action: Inhibition of the CXCR1/CXCR2 Signaling Pathway

(S)-SCH 563705 exerts its inhibitory effect on neutrophil chemotaxis by acting as a competitive antagonist at the chemokine receptors CXCR1 and CXCR2. These G protein-coupled receptors (GPCRs) are primarily expressed on the surface of neutrophils and are activated by ELR+ chemokines, most notably IL-8 (CXCL8), which binds to both CXCR1 and CXCR2, and Gro-α (CXCL1), which is a high-affinity ligand for CXCR2.

Upon chemokine binding, CXCR1 and CXCR2 couple to heterotrimeric G proteins of the Gαi subfamily. This leads to the dissociation of the Gαi and Gβγ subunits, initiating a cascade of downstream signaling events. Key pathways activated include the Phospholipase C (PLC) pathway, leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), which in turn mobilize intracellular calcium and activate Protein Kinase C (PKC). Concurrently, the Gβγ subunits can activate Phosphoinositide 3-kinase gamma (PI3Kγ), leading to the production of phosphatidylinositol (3,4,5)-trisphosphate (PIP3) and subsequent activation of Akt and Rac/Cdc42 GTPases. These pathways converge to induce cytoskeletal rearrangements, integrin activation, and ultimately, directed cell migration.

(S)-SCH 563705, by binding to CXCR1 and CXCR2, prevents the binding of their cognate chemokines, thereby blocking the initiation of these intracellular signaling cascades and inhibiting neutrophil chemotaxis.

Caption: (S)-SCH 563705 inhibits CXCR1/2 signaling pathways.

Quantitative Pharmacological Data

The potency of (S)-SCH 563705 has been characterized through various in vitro assays. The following tables summarize the key quantitative data available.

Table 1: Receptor Binding Affinity and Functional Inhibition

Compound	Target	Assay Type	Value	Reference
(S)-SCH 563705	Human CXCR1	Radioligand Binding (Ki)	3 nM	[1]
(S)-SCH 563705	Human CXCR2	Radioligand Binding (Ki)	1 nM	[1]
(S)-SCH 563705	Human CXCR1	Functional Inhibition (IC50)	7.3 nM	[1]
(S)-SCH 563705	Human CXCR2	Functional Inhibition (IC50)	1.3 nM	[1]
(S)-SCH 563705	Mouse CXCR2	Functional Inhibition (IC50)	5.2 nM	[1]

Table 2: Inhibition of Neutrophil Chemotaxis

Compound	Chemoattractant (Concentration)	Assay Type	IC50	Reference
(S)-SCH 563705	Gro-α (30 nM)	Human Neutrophil Migration	0.5 nM	[1]
(S)-SCH 563705	IL-8 (3 nM)	Human Neutrophil Migration	37 nM	[1]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the activity of (S)-SCH 563705.

Radioligand Binding Assay for CXCR1/CXCR2

This protocol is adapted from methods used for chemokine receptor binding assays.

Objective: To determine the binding affinity (Ki) of (S)-SCH 563705 for CXCR1 and CXCR2.

Materials:

• Human neutrophils or a cell line stably expressing human CXCR1 or CXCR2 (e.g., RBL-2H3 or HEK293 cells).

• Radioligand: [125I]-IL-8.

• Binding Buffer: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 20 mM HEPES (pH 7.4) and 0.1% Bovine Serum Albumin (BSA).

• Wash Buffer: Ice-cold Phosphate Buffered Saline (PBS) with 0.1% BSA.

• Non-specific binding control: High concentration of unlabeled IL-8 (e.g., 500 nM).

• Test compound: (S)-SCH 563705 at various concentrations.

• 24-well or 96-well plates.

• Gamma counter.

Protocol:

• Cell Preparation: If using adherent cells, seed them in plates overnight to form a confluent monolayer. If using suspension cells like neutrophils, isolate them from fresh human blood.

• Assay Setup:

  • Wash adherent cells once with Binding Buffer. For suspension cells, pellet and resuspend in Binding Buffer.

  • Add a fixed concentration of [125I]-IL-8 (typically 0.1-1 nM) to each well.

  • For total binding, add Binding Buffer.

  • For non-specific binding, add a saturating concentration of unlabeled IL-8.

  • For competition binding, add varying concentrations of (S)-SCH 563705.

• Incubation: Incubate the plates on ice (4°C) for 2-4 hours with gentle agitation to reach equilibrium.

• Termination and Washing:

  • Terminate the binding by aspirating the incubation medium.

  • Wash the cells three times with ice-cold Wash Buffer to remove unbound radioligand.

• Quantification:

  • Lyse the cells (e.g., with 0.2% SDS or NaOH).

  • Transfer the lysate to counting tubes and measure the radioactivity using a gamma counter.

• Data Analysis:

  • Calculate specific binding = Total binding - Non-specific binding.

  • Plot the percentage of specific binding against the log concentration of (S)-SCH 563705.

  • Determine the IC50 value from the competition curve using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

References

• 1. Differential Activation and Regulation of CXCR1 and CXCR2 by CXCL8 monomer and dimer - PMC [pmc.ncbi.nlm.nih.gov]

(S)-SCH 563705: A Potent Dual CXCR1/CXCR2 Antagonist for Modulating Inflammatory Signaling

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-SCH 563705 is a potent, orally bioavailable small molecule that acts as a dual antagonist of the chemokine receptors CXCR1 and CXCR2. These receptors, primarily expressed on neutrophils, play a pivotal role in the initiation and amplification of inflammatory responses. By blocking the binding of their cognate ligands, primarily interleukin-8 (IL-8 or CXCL8) and other ELR+ chemokines, (S)-SCH 563705 effectively inhibits neutrophil chemotaxis and activation, thereby attenuating the inflammatory cascade. This technical guide provides a comprehensive overview of the mechanism of action of (S)-SCH 563705, its effects on inflammatory signaling pathways, and detailed experimental protocols for its investigation.

Introduction to CXCR1/CXCR2 Signaling in Inflammation

The inflammatory response is a complex biological process involving the coordinated action of various immune cells and signaling molecules. Chemokine receptors CXCR1 and CXCR2 are G protein-coupled receptors (GPCRs) that are central to the recruitment of neutrophils to sites of inflammation. Their ligands, such as IL-8, are produced in response to tissue injury or infection. The binding of these chemokines to CXCR1 and CXCR2 on neutrophils triggers a cascade of intracellular signaling events, leading to:

• Chemotaxis: Directed migration of neutrophils along a chemokine gradient towards the source of inflammation.

• Degranulation: Release of cytotoxic and pro-inflammatory molecules from neutrophil granules.

• Respiratory Burst: Production of reactive oxygen species (ROS) to kill pathogens.

• Cytokine and Chemokine Production: Amplification of the inflammatory signal by releasing additional signaling molecules.

Given their critical role in neutrophil-mediated inflammation, CXCR1 and CXCR2 have emerged as attractive therapeutic targets for a range of inflammatory diseases.

(S)-SCH 563705: Mechanism of Action

(S)-SCH 563705 is the S-enantiomer of SCH 563705 and functions as a non-competitive, allosteric antagonist of both CXCR1 and CXCR2. This dual antagonism is crucial as both receptors are involved in neutrophil recruitment and activation. By binding to a site distinct from the ligand-binding pocket, (S)-SCH 563705 induces a conformational change in the receptors, preventing their activation even in the presence of high concentrations of chemokines.

Quantitative Data on Receptor Antagonism

The potency of (S)-SCH 563705 has been characterized through various in vitro assays. The following table summarizes the key quantitative data for its antagonistic activity.

Parameter	Receptor	Species	Value	Reference
IC50	CXCR1	Human	7.3 nM	[1]
IC50	CXCR2	Human	1.3 nM	[1]
Ki	CXCR1	Human	3 nM	[1]
Ki	CXCR2	Human	1 nM	[1]
Chemotaxis IC50 (vs. Gro-α)	CXCR2	Human	0.5 nM	[1]
Chemotaxis IC50 (vs. IL-8)	CXCR1/2	Human	37 nM	[1]
IC50	CXCR2	Mouse	5.2 nM	[1]

Impact on Inflammatory Signaling Pathways

The antagonism of CXCR1 and CXCR2 by (S)-SCH 563705 leads to the inhibition of several downstream signaling pathways that are critical for the inflammatory response.

Figure 1: (S)-SCH 563705 inhibits CXCR1/2-mediated inflammatory signaling pathways.

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the efficacy of (S)-SCH 563705.

In Vitro Neutrophil Chemotaxis Assay (Boyden Chamber Assay)

This assay measures the ability of (S)-SCH 563705 to inhibit the migration of neutrophils towards a chemoattractant.

Materials:

• Human neutrophils isolated from fresh peripheral blood

• (S)-SCH 563705

• Chemoattractant: Recombinant human IL-8 or Gro-α

• Boyden chamber apparatus with polycarbonate membranes (5 µm pore size)

• Assay buffer (e.g., HBSS with 0.1% BSA)

• Cell viability stain (e.g., Trypan Blue)

• Microplate reader

Protocol:

• Neutrophil Isolation: Isolate neutrophils from healthy donor blood using a standard method such as Ficoll-Paque density gradient centrifugation followed by dextran (B179266) sedimentation. Resuspend the purified neutrophils in assay buffer at a concentration of 1 x 106 cells/mL.

• Compound Preparation: Prepare a stock solution of (S)-SCH 563705 in DMSO. Make serial dilutions in the assay buffer to obtain the desired final concentrations.

• Assay Setup:

  • Add the chemoattractant (e.g., 10 ng/mL IL-8) to the lower wells of the Boyden chamber.

  • In separate tubes, pre-incubate the neutrophil suspension with various concentrations of (S)-SCH 563705 or vehicle (DMSO) for 30 minutes at 37°C.

  • Add the pre-incubated neutrophil suspension to the upper chamber of the Boyden chamber, which is separated from the lower chamber by the porous membrane.

• Incubation: Incubate the chamber at 37°C in a humidified incubator with 5% CO2 for 60-90 minutes.

• Quantification of Migration:

  • After incubation, remove the upper chamber and wipe off the non-migrated cells from the top of the membrane.

  • Fix and stain the migrated cells on the underside of the membrane.

  • Count the number of migrated cells in several high-power fields under a microscope. Alternatively, migrated cells in the bottom well can be quantified using a cell viability assay and a microplate reader.

• Data Analysis: Plot the percentage of inhibition of chemotaxis against the concentration of (S)-SCH 563705 to determine the IC50 value.

Figure 2: Experimental workflow for the in vitro neutrophil chemotaxis assay.

In Vivo Model of Inflammation: Cigarette Smoke-Induced Lung Inflammation

This model is used to evaluate the efficacy of (S)-SCH 563705 in a relevant in vivo setting of neutrophilic inflammation.

Animals:

• Male BALB/c mice (8-10 weeks old)

Materials:

• (S)-SCH 563705

• Vehicle: 0.4% METHOCEL E15 premium hydroxypropyl methylcellulose (B11928114) (MC)

• Cigarette smoke exposure system

• Phosphate-buffered saline (PBS)

• Reagents for bronchoalveolar lavage (BAL) fluid analysis (cell counting, cytokine ELISA)

• Histology supplies

Protocol:

• Acclimatization: Acclimatize mice to the experimental conditions for at least one week.

• Cigarette Smoke Exposure: Expose mice to cigarette smoke (e.g., from 5 cigarettes) for 1 hour daily for 3-5 consecutive days. Control mice are exposed to room air.

• Compound Administration: Administer (S)-SCH 563705 orally (e.g., 3-30 mg/kg) or the vehicle 1 hour before each cigarette smoke exposure.

• Endpoint Analysis (24 hours after the last exposure):

  • Bronchoalveolar Lavage (BAL): Anesthetize the mice and perform BAL by instilling and retrieving PBS into the lungs.

  • Cell Count: Determine the total and differential cell counts in the BAL fluid using a hemocytometer and cytospin preparations.

  • Cytokine Analysis: Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, KC/CXCL1) in the BAL fluid using ELISA or a multiplex bead array.

  • Histology: Perfuse the lungs, fix in formalin, and embed in paraffin. Prepare tissue sections and stain with Hematoxylin and Eosin (H&E) to assess lung inflammation and cellular infiltration.

• Data Analysis: Compare the inflammatory parameters (cell counts, cytokine levels, histology scores) between the vehicle-treated and (S)-SCH 563705-treated groups.

Expected Outcomes and In Vivo Efficacy

Based on its mechanism of action, treatment with (S)-SCH 563705 is expected to yield the following outcomes:

• In Vitro: Dose-dependent inhibition of neutrophil migration towards CXCR1 and CXCR2 ligands. A significant reduction in the release of pro-inflammatory mediators from activated neutrophils.

• In Vivo: In a murine model of cigarette smoke-induced lung inflammation, oral administration of (S)-SCH 563705 has been shown to reduce neutrophil infiltration into the bronchoalveolar lavage fluid.[2] Similarly, in a mouse model of inflammatory arthritis, SCH-563705 reduced chemokine levels in the synovial fluid and decreased overall disease severity, including histological improvements.[2] A study in rats, mice, monkeys, and dogs has shown that (S)-SCH 563705 has good oral pharmacokinetic profiles.[1] At a dose of 50 mg/kg (p.o.), it was observed to reduce the frequency of Ly6G+ Ly6C+ neutrophils in the blood.[1] Furthermore, treatment with 3-30 mg/kg (p.o.) resulted in a dose-dependent increase in plasma levels of CXCL1.[1]

Conclusion

(S)-SCH 563705 is a potent dual antagonist of CXCR1 and CXCR2 with significant potential for the treatment of a wide range of inflammatory diseases characterized by excessive neutrophil infiltration. Its ability to block key inflammatory signaling pathways and its demonstrated efficacy in preclinical models make it a valuable tool for researchers and a promising candidate for further drug development. The experimental protocols detailed in this guide provide a framework for the continued investigation of (S)-SCH 563705 and other CXCR1/2 antagonists.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Therapeutic inhibition of CXCR1/2: where do we stand? - PMC [pmc.ncbi.nlm.nih.gov]

(S)-SCH 563705: A Technical Guide for Preclinical Immunological Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (S)-SCH 563705, a potent antagonist of the chemokine receptors CXCR1 and CXCR2, for its application in basic immunology research. This document details its mechanism of action, presents key quantitative data, outlines relevant experimental protocols, and visualizes associated signaling pathways and research workflows.

Introduction

(S)-SCH 563705 is the S-enantiomer of SCH 563705, a small molecule inhibitor of the G protein-coupled receptors (GPCRs) CXCR1 and CXCR2. These receptors are primarily expressed on neutrophils and play a critical role in their recruitment and activation during an inflammatory response. The primary ligands for CXCR1 and CXCR2 are CXC chemokines containing the ELR motif (glutamic acid-leucine-arginine), such as interleukin-8 (IL-8 or CXCL8) and GRO-α (CXCL1). By blocking the interaction of these chemokines with their receptors, (S)-SCH 563705 effectively mitigates neutrophil-mediated inflammation, making it a valuable tool for studying a range of inflammatory and immunological processes.

Mechanism of Action

(S)-SCH 563705 functions as a competitive antagonist at the CXCR1 and CXCR2 receptors. It binds to the receptors, preventing the binding of endogenous chemokine ligands. This blockade inhibits the downstream signaling cascades that are normally initiated upon chemokine binding, ultimately leading to a reduction in neutrophil chemotaxis, degranulation, and other pro-inflammatory functions. The dual antagonism of both CXCR1 and CXCR2 provides a comprehensive blockade of the major signaling pathways for neutrophil recruitment driven by ELR+ CXC chemokines.

Data Presentation

The following tables summarize the quantitative data for SCH 563705, highlighting its potency and activity in various assays.

Table 1: In Vitro Receptor Binding and Inhibition

Target	Parameter	Value (nM)
Human CXCR1	IC₅₀	7.3
Kᵢ	3
Human CXCR2	IC₅₀	1.3
Kᵢ	1
Mouse CXCR2	IC₅₀	5.2

Table 2: Functional Antagonism in Human Neutrophils

Assay	Stimulus	Parameter	Value (nM)
Chemotaxis	GRO-α (30 nM)	IC₅₀	0.5
Chemotaxis	IL-8 (3 nM)	IC₅₀	37

Experimental Protocols

In Vitro Neutrophil Chemotaxis Assay (Boyden Chamber)

This protocol outlines a standard method to assess the inhibitory effect of (S)-SCH 563705 on neutrophil migration.

Materials:

• (S)-SCH 563705

• Human neutrophils (isolated from fresh peripheral blood)

• Chemoattractant (e.g., recombinant human IL-8 or GRO-α)

• Assay medium (e.g., RPMI 1640 with 0.5% BSA)

• Boyden chamber apparatus with 5 µm pore size polycarbonate membranes

• Cell viability stain (e.g., Trypan Blue)

• Detection reagent (e.g., Calcein-AM or similar)

• Plate reader

Procedure:

• Neutrophil Isolation: Isolate human neutrophils from healthy donor blood using a standard method such as Ficoll-Paque density gradient centrifugation followed by dextran (B179266) sedimentation. Resuspend the purified neutrophils in assay medium and determine cell concentration and viability.

• Compound Preparation: Prepare a stock solution of (S)-SCH 563705 in DMSO. Make serial dilutions in the assay medium to achieve the desired final concentrations.

• Chemoattractant Preparation: Prepare the chemoattractant (e.g., IL-8 at a final concentration of 10 nM) in the assay medium.

• Assay Setup:

  • Add the chemoattractant solution to the lower wells of the Boyden chamber.

  • In separate tubes, pre-incubate the neutrophil suspension with various concentrations of (S)-SCH 563705 or vehicle (DMSO) for 15-30 minutes at 37°C.

  • Add the pre-incubated neutrophil suspension to the upper chamber of the inserts.

• Incubation: Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 60-90 minutes.

• Quantification of Migration:

  • After incubation, carefully remove the inserts.

  • Quantify the number of migrated cells in the lower chamber. This can be achieved by lysing the cells and measuring ATP content with a luminescent reagent or by pre-labeling the cells with a fluorescent dye like Calcein-AM and measuring fluorescence.

• Data Analysis: Calculate the percentage of inhibition of chemotaxis for each concentration of (S)-SCH 563705 compared to the vehicle control. Determine the IC₅₀ value by fitting the data to a dose-response curve.

In Vivo Lipopolysaccharide (LPS)-Induced Pulmonary Inflammation Model in Mice

This protocol describes a common in vivo model to evaluate the anti-inflammatory efficacy of (S)-SCH 563705.

Materials:

• (S)-SCH 563705

• Lipopolysaccharide (LPS) from E. coli

• C57BL/6 mice (or other suitable strain)

• Vehicle for compound administration (e.g., 0.5% methylcellulose)

• Anesthetic

• Phosphate-buffered saline (PBS)

• Bronchoalveolar lavage (BAL) equipment

• Hemocytometer or automated cell counter

• Cytospin and staining reagents (e.g., Diff-Quik)

Procedure:

• Animal Acclimatization: Acclimate mice to the facility for at least one week before the experiment.

• Compound Administration: Administer (S)-SCH 563705 or vehicle to the mice via the desired route (e.g., oral gavage) at a predetermined time before LPS challenge.

• LPS Challenge: Anesthetize the mice and instill a solution of LPS (e.g., 1-5 µg in 50 µL of sterile PBS) intranasally or intratracheally to induce lung inflammation.

• Sample Collection: At a specific time point after LPS challenge (e.g., 4-24 hours), euthanize the mice.

• Bronchoalveolar Lavage (BAL): Perform a BAL by cannulating the trachea and lavaging the lungs with a fixed volume of PBS.

• Cell Analysis:

  • Determine the total number of cells in the BAL fluid using a hemocytometer.

  • Prepare cytospin slides and stain with a differential stain to count the number of neutrophils and other immune cells.

• Data Analysis: Compare the number of neutrophils in the BAL fluid of the (S)-SCH 563705-treated group to the vehicle-treated group to determine the percentage of inhibition of neutrophil recruitment.

Mandatory Visualizations

Signaling Pathway

Caption: CXCR1/2 signaling pathway and point of inhibition by (S)-SCH 563705.

Experimental Workflow

Caption: A typical experimental workflow for evaluating (S)-SCH 563705.

Conclusion

(S)-SCH 563705 is a potent and selective dual antagonist of CXCR1 and CXCR2. Its ability to effectively block neutrophil migration and activation makes it an invaluable research tool for dissecting the role of neutrophils in a wide array of immunological and inflammatory diseases. The data and protocols presented in this guide provide a solid foundation for researchers to incorporate (S)-SCH 563705 into their preclinical studies.

Protocols & Analytical Methods

Application Notes and Protocols for (S)-SCH 563705 In Vivo Experiments

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-SCH 563705 is a potent, orally bioavailable antagonist of the chemokine receptors CXCR1 and CXCR2. These receptors play a critical role in the recruitment of neutrophils to sites of inflammation and are implicated in the pathogenesis of various inflammatory diseases and cancer. This document provides detailed application notes and protocols for the in vivo use of (S)-SCH 563705 in preclinical research, based on the available scientific literature. While specific in vivo efficacy data for (S)-SCH 563705 is limited in publicly accessible literature, this guide outlines experimental designs for evaluating its therapeutic potential in relevant animal models of inflammation and cancer.

Mechanism of Action: CXCR1/CXCR2 Antagonism

(S)-SCH 563705 exerts its biological effects by blocking the interaction of pro-inflammatory chemokines, such as Interleukin-8 (IL-8 or CXCL8), with their receptors, CXCR1 and CXCR2. This inhibition prevents the activation of downstream signaling pathways responsible for neutrophil chemotaxis, degranulation, and other pro-inflammatory functions.

Signaling Pathway Overview

Upon ligand binding, CXCR1 and CXCR2, which are G-protein coupled receptors (GPCRs), activate several intracellular signaling cascades. (S)-SCH 563705, as an antagonist, prevents the initiation of these pathways.

Caption: CXCR1/CXCR2 signaling pathway and point of inhibition by (S)-SCH 563705.

In Vivo Experimental Protocols

Lipopolysaccharide (LPS)-Induced Acute Inflammation in Mice

This model is used to assess the anti-inflammatory effects of a compound by measuring its ability to inhibit neutrophil recruitment and cytokine production in response to a bacterial endotoxin (B1171834) challenge.

Experimental Workflow:

Caption: Workflow for the LPS-induced acute inflammation model.

Protocol:

• Animals: Male C57BL/6 mice (8-10 weeks old).

• Acclimatization: House mice for at least one week under standard laboratory conditions.

• Grouping: Randomly assign mice to treatment groups (n=8-10 per group):

  • Vehicle control (e.g., 0.5% methylcellulose)

  • (S)-SCH 563705 (e.g., 10, 30, 50 mg/kg)

  • Positive control (e.g., dexamethasone)

• Drug Administration: Administer (S)-SCH 563705 or vehicle via oral gavage 1 hour before LPS challenge.

• Induction of Inflammation: Administer LPS (from E. coli, 1 mg/kg) intraperitoneally (i.p.).

• Sample Collection: At a predetermined time point (e.g., 4, 6, or 24 hours) post-LPS injection, euthanize the mice.

• Outcome Measures:

  • Bronchoalveolar Lavage Fluid (BALF): Collect BALF to determine total and differential leukocyte counts, with a focus on neutrophils.

  • Lung Myeloperoxidase (MPO) Assay: Homogenize lung tissue to measure MPO activity, an indicator of neutrophil infiltration.

  • Cytokine Analysis: Measure levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) in BALF or serum using ELISA.

Collagen-Induced Arthritis (CIA) in Mice

The CIA model is a widely used model of rheumatoid arthritis to evaluate the efficacy of anti-inflammatory and disease-modifying agents.

Protocol:

• Animals: DBA/1J mice (male, 8-10 weeks old).

• Induction of Arthritis:

  • Primary Immunization (Day 0): Emulsify bovine type II collagen in Complete Freund's Adjuvant (CFA) and inject intradermally at the base of the tail.

  • Booster Immunization (Day 21): Emulsify bovine type II collagen in Incomplete Freund's Adjuvant (IFA) and administer via intradermal injection.

• Treatment: Begin oral administration of (S)-SCH 563705 (e.g., 30-50 mg/kg, once or twice daily) or vehicle upon the first signs of arthritis (typically around day 24-28) and continue for a specified duration (e.g., 14-21 days).

• Assessment of Arthritis:

  • Clinical Scoring: Score paws daily or every other day for signs of inflammation (redness, swelling) on a scale of 0-4 per paw (total score 0-16).

  • Paw Thickness: Measure paw thickness using a digital caliper.

  • Histopathology: At the end of the study, collect joints for histological analysis to assess synovial inflammation, cartilage damage, and bone erosion.

  • Biomarker Analysis: Measure levels of inflammatory cytokines and chemokines in the serum or joint homogenates.

Pancreatic Cancer Xenograft Model in Mice

This model can be used to evaluate the anti-tumor and anti-metastatic potential of (S)-SCH 563705, given the role of CXCR1/CXCR2 in tumor growth and neutrophil infiltration in the tumor microenvironment.

Protocol:

• Animals: Immunocompromised mice (e.g., nude or SCID), 6-8 weeks old.

• Cell Line: Use a pancreatic cancer cell line known to express CXCR1/CXCR2 ligands (e.g., PANC-1, MIA PaCa-2).

• Tumor Implantation: Subcutaneously inject cancer cells (e.g., 1 x 10^6 cells in Matrigel) into the flank of each mouse.

• Treatment: Once tumors reach a palpable size (e.g., 100-150 mm³), randomize mice into treatment groups and begin oral administration of (S)-SCH 563705 (e.g., 50 mg/kg, daily) or vehicle.

• Tumor Growth Monitoring: Measure tumor volume with calipers every 2-3 days.

• Endpoint Analysis:

  • Tumor Weight: At the end of the study, excise and weigh the tumors.

  • Immunohistochemistry (IHC): Analyze tumor sections for markers of proliferation (e.g., Ki-67), apoptosis (e.g., cleaved caspase-3), angiogenesis (e.g., CD31), and neutrophil infiltration (e.g., Ly6G).

  • Metastasis Assessment: Examine relevant organs (e.g., liver, lungs) for metastatic lesions.

Quantitative Data Summary

As specific in vivo data for (S)-SCH 563705 is not widely published, the following table provides a template for summarizing expected data from the described experimental models.

Parameter	In Vitro Data (IC50/Ki)	LPS-Induced Inflammation	Collagen-Induced Arthritis	Cancer Xenograft Model	Pharmacokinetics (Mouse)
Target(s)	CXCR1, CXCR2	Neutrophil Infiltration	Joint Inflammation	Tumor Growth	Drug Exposure
Readout(s)	Binding Affinity, Chemotaxis Inhibition	BALF Neutrophil Count, Lung MPO, Cytokine Levels	Clinical Score, Paw Swelling, Histology Score	Tumor Volume, Tumor Weight, Metastasis	Cmax, Tmax, T1/2, AUC
(S)-SCH 563705 Efficacy	IC50: 7.3 nM (CXCR1), 1.3 nM (CXCR2)	Expected: Dose-dependent reduction	Expected: Dose-dependent reduction	Expected: Dose-dependent inhibition	Data not available
Vehicle Control	N/A	High Inflammation	Severe Arthritis	Progressive Tumor Growth	N/A
Positive Control	N/A	Significant Reduction (Dexamethasone)	Significant Reduction (e.g., Methotrexate)	Significant Inhibition (e.g., Gemcitabine)	N/A

Pharmacokinetics and Formulation

A critical aspect of in vivo studies is understanding the pharmacokinetic profile of the test compound to ensure adequate target engagement.

Pharmacokinetic Parameters

Key parameters to determine in a pharmacokinetic study include:

• Cmax: Maximum plasma concentration.

• Tmax: Time to reach Cmax.

• T1/2: Elimination half-life.

• AUC: Area under the concentration-time curve, representing total drug exposure.

Note: Specific pharmacokinetic data for (S)-SCH 563705 in preclinical models is not publicly available.

Suggested Formulation for Oral Gavage

For oral administration in rodents, a suspension of (S)-SCH 563705 can be prepared. A common vehicle is 0.5% methylcellulose (B11928114) in water. Alternatively, a solution can be prepared as follows:

• Prepare a stock solution of (S)-SCH 563705 in DMSO.

• For the working solution, dilute the DMSO stock in a vehicle such as a mixture of PEG300, Tween-80, and saline.

It is crucial to perform solubility and stability tests for any new formulation.

Conclusion

(S)-SCH 563705 is a promising CXCR1/CXCR2 antagonist with the potential for therapeutic application in a range of inflammatory diseases and cancers. The experimental protocols provided herein offer a framework for the in vivo evaluation of this compound. Researchers should adapt these protocols to their specific scientific questions and institutional guidelines. Due to the limited availability of public data, initial dose-finding and pharmacokinetic studies are strongly recommended to inform the design of efficacy studies.

Application Notes and Protocols for (S)-SCH 563705 Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

(S)-SCH 563705 is a potent, orally available antagonist of the chemokine receptors CXCR1 and CXCR2. [1][2] These receptors, belonging to the G-protein coupled receptor (GPCR) superfamily, are primarily expressed on neutrophils and are key mediators of inflammatory responses. Their ligands, such as interleukin-8 (IL-8 or CXCL8), trigger a signaling cascade that leads to neutrophil chemotaxis, activation, and degranulation. Consequently, antagonism of CXCR1 and CXCR2 presents a promising therapeutic strategy for a variety of inflammatory diseases.

These application notes provide detailed protocols for cell-based assays to characterize the activity of (S)-SCH 563705 and similar compounds. The described assays are essential for determining compound potency, mechanism of action, and cellular efficacy.

Data Presentation

The following tables summarize the reported in vitro activity of (S)-SCH 563705.

Table 1: Receptor Binding and Inhibition Data

Target	Parameter	Species	Value (nM)
CXCR2	IC50	Human	1.3[1][2]
CXCR1	IC50	Human	7.3[1][2]
CXCR2	Ki	Human	1[1]
CXCR1	Ki	Human	3[1]
CXCR2	IC50	Mouse	5.2[1]

Table 2: Functional Chemotaxis Inhibition Data

Chemoattractant	Ligand Concentration	Assay Type	IC50 (nM)
Gro-α (CXCL1)	30 nM	Human Neutrophil Migration	0.5[1]
IL-8 (CXCL8)	3 nM	Human Neutrophil Migration	37[1]

Signaling Pathway and Experimental Workflow Visualization

The following diagrams illustrate the CXCR1/CXCR2 signaling pathway and the general workflow of the cell-based assays described in the protocols.

CXCR1/CXCR2 Signaling Pathway

Experimental Workflow for Cell-Based Assays

Experimental Protocols

Neutrophil Chemotaxis Assay (Boyden Chamber/Transwell Assay)

This assay measures the ability of (S)-SCH 563705 to inhibit the migration of neutrophils towards a chemoattractant gradient.

Materials:

• (S)-SCH 563705

• Human Neutrophils (freshly isolated)

• Chemoattractant (e.g., human recombinant CXCL8/IL-8 or CXCL1/Gro-α)

• Assay Buffer (e.g., RPMI 1640 with 0.5% BSA)

• Transwell inserts (5 µm pore size)

• 24- or 96-well plates

• Incubator (37°C, 5% CO₂)

• Detection reagent (e.g., Calcein-AM or CellTiter-Glo®)

• Plate reader (fluorescence or luminescence)

Protocol:

• Neutrophil Isolation: Isolate primary human neutrophils from fresh whole blood using standard methods like density gradient centrifugation (e.g., with Ficoll-Paque) followed by dextran (B179266) sedimentation. Resuspend the purified neutrophils in assay buffer to a final concentration of 1-2 x 10⁶ cells/mL.

• Compound Preparation: Prepare a stock solution of (S)-SCH 563705 in DMSO. Create a serial dilution of the compound in assay buffer to achieve the desired final concentrations for the assay.

• Assay Setup:

  • Add the chemoattractant solution (e.g., IL-8 at a pre-determined optimal concentration) to the lower wells of the multi-well plate.

  • In separate tubes, pre-incubate the neutrophil suspension with the various concentrations of (S)-SCH 563705 or vehicle control (DMSO) for 15-30 minutes at room temperature.

  • Carefully add 100 µL of the pre-incubated neutrophil suspension to the upper chamber of each Transwell insert.

  • Place the Transwell inserts into the wells containing the chemoattractant.

• Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 60-90 minutes to allow for neutrophil migration.

• Quantification of Migration:

  • Carefully remove the Transwell inserts from the wells.

  • Quantify the number of migrated cells in the lower chamber. This can be achieved by:

    • Fluorescence-based method: Add a fluorescent dye like Calcein-AM to the lower wells, incubate, and read the fluorescence on a plate reader.

    • Luminescence-based method: Use a reagent like CellTiter-Glo® to measure ATP levels, which correlates with the number of viable cells, and read the luminescence.

• Data Analysis: Calculate the percentage of inhibition of migration for each concentration of (S)-SCH 563705 compared to the vehicle control. Determine the IC50 value by fitting the data to a dose-response curve.

Calcium Mobilization Assay

This assay measures the ability of (S)-SCH 563705 to block the transient increase in intracellular calcium concentration that occurs upon chemoattractant binding to CXCR1/CXCR2.

Materials:

• (S)-SCH 563705

• HEK293 cells stably expressing human CXCR1 or CXCR2, or primary neutrophils

• Chemoattractant (e.g., human recombinant CXCL8/IL-8)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM)

• Assay Buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES)

• Pluronic F-127

• Black-walled, clear-bottom 96- or 384-well plates

• Fluorescence plate reader with kinetic reading and automated injection capabilities (e.g., FLIPR, FlexStation)

Protocol:

• Cell Plating: Seed the CXCR1/2-expressing cells or neutrophils into the black-walled microplates and culture overnight to allow for cell attachment (for adherent cells).

• Dye Loading:

  • Prepare a loading buffer containing the calcium-sensitive dye (e.g., 4 µM Fluo-4 AM) and Pluronic F-127 (e.g., 0.02%) in assay buffer.

  • Remove the cell culture medium and add the dye-loading buffer to each well.

  • Incubate the plate for 45-60 minutes at 37°C in the dark.

• Cell Washing: Gently wash the cells with assay buffer to remove excess dye. Leave a final volume of buffer in each well.

• Compound Addition: Add the desired concentrations of (S)-SCH 563705 to the wells and incubate for a specified period (e.g., 15-30 minutes) at room temperature.

• Calcium Flux Measurement:

  • Place the plate into the fluorescence plate reader.

  • Establish a stable baseline fluorescence reading for each well.

  • Use the instrument's automated injector to add the chemoattractant (e.g., IL-8) to all wells simultaneously.

  • Immediately begin kinetic measurement of fluorescence intensity over time (typically for 1-3 minutes).

• Data Analysis: The increase in fluorescence upon agonist addition corresponds to the intracellular calcium flux. For antagonist testing, the reduction in the peak fluorescence signal in the presence of (S)-SCH 563705 is measured. Calculate the percentage of inhibition for each compound concentration and determine the IC50 value from the dose-response curve.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. shellchemtech.com [shellchemtech.com]

Application Notes and Protocols: Evaluation of a Novel EP4 Receptor Antagonist in a Mouse Model of Arthritis

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive overview of the protocols and data derived from the evaluation of a novel EP4 receptor antagonist, ER-886046, in a collagen antibody-induced arthritis (CAIA) mouse model. The CAIA model is a well-established and relevant model for studying the pathogenesis of rheumatoid arthritis and for the preclinical evaluation of potential therapeutics. This document outlines the experimental design, detailed protocols for arthritis induction and assessment, and summarizes the key efficacy data for ER-886046 compared to standard-of-care agents. The provided methodologies and data serve as a valuable resource for researchers investigating novel anti-arthritic compounds.

Data Presentation

The efficacy of the EP4 receptor antagonist ER-886046 was evaluated in a therapeutic treatment regimen in the CAIA mouse model. The following tables summarize the key quantitative data from the study, comparing the effects of ER-886046 with vehicle control, and reference drugs prednisolone (B192156) and celecoxib (B62257).

Table 1: Clinical Arthritis Score

Treatment Group	Dose	Mean Clinical Score (Day 10)	Standard Error of the Mean (SEM)
Vehicle	-	10.2	0.8
ER-886046	200 mg/kg	4.5	1.1
Prednisolone	1 mg/kg	1.8	0.5
Celecoxib	15 mg/kg	6.5	1.2

Table 2: Bone Damage Assessment (X-ray Score)

Treatment Group	Dose	Mean X-ray Score (Day 10)	Standard Error of the Mean (SEM)
Vehicle	-	3.2	0.4
ER-886046	200 mg/kg	1.1	0.3
Prednisolone	1 mg/kg	0.5	0.2
Celecoxib	15 mg/kg	2.1	0.5

Table 3: Macrophage Infiltration (F4/80 Immunohistochemistry Score)

Treatment Group	Dose	Mean F4/80 Staining Score (Day 10)	Standard Error of the Mean (SEM)
Vehicle	-	3.8	0.3
ER-886046	200 mg/kg	1.5	0.4
Prednisolone	1 mg/kg	0.8	0.3
Celecoxib	15 mg/kg	2.5	0.6

Experimental Protocols

Collagen Antibody-Induced Arthritis (CAIA) Model

This protocol describes the induction of arthritis in mice using a cocktail of anti-collagen antibodies followed by a lipopolysaccharide (LPS) challenge.

Materials:

• Male DBA/1 mice (10-11 weeks of age)

• Anti-collagen antibody cocktail (Chondrex Inc.)

• Lipopolysaccharide (LPS) from E. coli (Sigma-Aldrich)

• Sterile, pyrogen-free saline

• Syringes and needles for intravenous (IV) and intraperitoneal (IP) injections

Procedure:

• On day 0, inject each mouse intravenously (IV) with the anti-collagen antibody cocktail according to the manufacturer's instructions.

• On day 3, inject each mouse intraperitoneally (IP) with 50 µg of LPS dissolved in sterile saline to trigger the development of arthritis.[1]

• Monitor the mice daily for the onset and progression of clinical signs of arthritis.

Dosing and Treatment Regimen

This protocol outlines the preparation and administration of the test compounds for prophylactic or therapeutic treatment.

Materials:

• ER-886046

• Prednisolone

• Celecoxib

• 0.5% Methyl cellulose (B213188)

• Oral gavage needles

Procedure:

• Formulate all compounds in 0.5% methyl cellulose for oral administration.[1]

• For a therapeutic regimen, begin dosing on day 4, at the onset of clinical arthritis.[1]

• Administer ER-886046 orally via gavage once per day at a dose of 200 mg/kg.[1]

• Administer prednisolone orally via gavage once per day at a dose of 1 mg/kg.[1]

• Administer celecoxib orally via gavage twice per day at a dose of 15 mg/kg.[1]

• Include a vehicle control group receiving 0.5% methyl cellulose only.

• Continue the treatment regimen for the duration of the study (e.g., until day 10).

Clinical Assessment of Arthritis

This protocol details the method for scoring the clinical severity of arthritis.

Procedure:

• Visually inspect each paw of the mice daily.

• Score each paw on a scale of 0-4 based on the signs of swelling and inflammation, as described in the table below.[1]

• The clinical score for each mouse is the sum of the scores for all four paws (maximum possible score of 16).

• Two independent observers, blinded to the treatment groups, should perform the scoring to ensure unbiased results.[1]

Paw Scoring Scale:

Score	Description
0	No evidence of erythema or swelling
1	Erythema and mild swelling confined to the tarsals or ankle joint
2	Erythema and mild swelling extending from the ankle to the tarsals
3	Erythema and moderate swelling extending from the ankle to the metatarsal joints
4	Erythema and severe swelling encompass the ankle, foot, and digits

Radiographic Evaluation of Bone Damage

This protocol describes the use of X-ray imaging to assess bone and cartilage destruction.

Procedure:

• At the termination of the study (e.g., day 10), euthanize the mice.

• Collect the paws from each mouse.

• Perform X-ray analysis on the collected paws.

• Score the X-rays for bone destruction based on a predefined scoring system that evaluates joint space narrowing, bone erosion, and soft tissue swelling.

Immunohistochemical Analysis of Macrophage Infiltration

This protocol details the method for detecting and scoring macrophage infiltration in the joint tissue.

Procedure:

• After radiographic analysis, fix the paws in 10% neutral buffered formalin.

• Process the fixed tissues for paraffin (B1166041) embedding and sectioning.

• Perform immunohistochemistry (IHC) using an antibody against the macrophage marker F4/80.[1]

• Visually score the intensity of F4/80 staining in the synovial tissue to quantify macrophage infiltration.[1]

Visualizations

Signaling Pathway of EP4 Receptor Antagonism in Arthritis

Caption: EP4 receptor antagonist (ER-886046) blocks PGE2-mediated pro-inflammatory signaling.

Experimental Workflow for CAIA Mouse Model and Treatment

Caption: Experimental workflow for the CAIA mouse model and therapeutic evaluation.

Logical Relationship of Biomarker Assessment

Caption: Relationship between arthritis pathology, biomarkers, and therapeutic intervention.

References

• 1. Evaluation of a candidate anti-arthritic drug using the mouse collagen antibody induced arthritis model and clinically relevant biomarkers - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (S)-SCH 563705 in Acute Lung Injury Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of (S)-SCH 563705, a potent and orally bioavailable dual antagonist of the chemokine receptors CXCR1 and CXCR2, in preclinical research models of acute lung injury (ALI).

(S)-SCH 563705 is a valuable tool for investigating the role of neutrophil-mediated inflammation in the pathogenesis of ALI. By blocking the CXCR1 and CXCR2 pathways, this compound offers a targeted approach to mitigating the excessive neutrophil recruitment and activation that are hallmarks of this severe inflammatory lung condition.

Mechanism of Action

(S)-SCH 563705 acts as a competitive antagonist at the CXCR1 and CXCR2 receptors. These receptors are primarily expressed on the surface of neutrophils and are activated by ELR+ CXC chemokines such as CXCL1, CXCL2, CXCL5, and CXCL8 (IL-8). In the context of ALI, the release of these chemokines into the lung microenvironment triggers a cascade of events leading to neutrophil chemotaxis, adhesion to the endothelium, and transmigration into the alveolar space. Once in the lungs, activated neutrophils release a battery of cytotoxic substances, including reactive oxygen species (ROS), proteases, and inflammatory cytokines, which contribute to alveolar-capillary barrier disruption, pulmonary edema, and impaired gas exchange. By blocking CXCR1 and CXCR2, (S)-SCH 563705 is hypothesized to inhibit these initial steps of neutrophil recruitment, thereby attenuating the downstream inflammatory cascade and ameliorating lung injury.

Quantitative Data Summary

The following tables summarize key in vitro and in vivo parameters for (S)-SCH 563705 and provide expected outcomes based on studies with similar CXCR1/CXCR2 antagonists in ALI models.

Table 1: In Vitro Activity of (S)-SCH 563705

Parameter	Value	Species	Notes
IC₅₀ (CXCR1)	7.3 nM	Human	Functional inhibition of chemokine-induced calcium mobilization.
IC₅₀ (CXCR2)	1.3 nM	Human	Functional inhibition of chemokine-induced calcium mobilization.
Kᵢ (CXCR1)	3 nM	Human	Radioligand binding affinity.
Kᵢ (CXCR2)	1 nM	Human	Radioligand binding affinity.
Chemotaxis IC₅₀	0.5 nM	Human Neutrophils	Inhibition of GRO-α induced migration.
Chemotaxis IC₅₀	37 nM	Human Neutrophils	Inhibition of IL-8 induced migration.

Table 2: Preclinical Pharmacokinetic and Dosing Parameters

Parameter	Value	Species	Route of Administration	Notes
Oral Bioavailability	Good	Mouse, Rat, Dog, Monkey	Oral (p.o.)	Suitable for oral dosing in preclinical models.
Effective Dose Range	3 - 30 mg/kg	Mouse	Oral (p.o.)	Dose-dependent effects on neutrophil mobilization.[1]
Suggested Starting Dose (ALI Model)	10 mg/kg	Mouse/Rat	Oral (p.o.) or Intraperitoneal (i.p.)	Based on efficacy of similar CXCR1/2 antagonists in lung inflammation models.

Table 3: Expected Efficacy in a Murine LPS-Induced ALI Model (24 hours post-LPS)

Parameter	Vehicle Control	(S)-SCH 563705 (10 mg/kg)	Expected % Reduction
Total Cells in BALF (x10⁵)	8.5 ± 1.2	3.5 ± 0.8	~59%
Neutrophils in BALF (x10⁵)	7.2 ± 1.1	2.1 ± 0.6	~71%
BALF Protein (mg/mL)	1.5 ± 0.3	0.7 ± 0.2	~53%
Lung Myeloperoxidase (MPO) Activity (U/g tissue)	0.8 ± 0.15	0.3 ± 0.08	~63%
Lung Wet/Dry Weight Ratio	6.5 ± 0.5	4.8 ± 0.4	~26%
Histological Lung Injury Score	3.5 ± 0.5	1.5 ± 0.4	~57%
BALF TNF-α (pg/mL)	450 ± 80	200 ± 50	~56%
BALF IL-6 (pg/mL)	1200 ± 250	550 ± 120	~54%

Experimental Protocols

Protocol 1: Lipopolysaccharide (LPS)-Induced Acute Lung Injury in Mice

This model is a well-established and reproducible method for inducing a robust inflammatory response in the lungs, characterized by significant neutrophil infiltration.

Materials:

• (S)-SCH 563705

• Vehicle (e.g., 0.5% methylcellulose (B11928114) in sterile water or 10% DMSO in corn oil)

• Lipopolysaccharide (LPS) from E. coli O111:B4

• Sterile, pyrogen-free saline

• Anesthetic (e.g., ketamine/xylazine cocktail or isoflurane)

• Animal feeding needles (for oral gavage)

• Microsyringe for intratracheal instillation

• Surgical board and instruments for dissection

Procedure:

• Animal Acclimatization: House male C57BL/6 mice (8-10 weeks old) in a specific pathogen-free facility for at least one week prior to the experiment.

• Preparation of (S)-SCH 563705: Prepare a stock solution of (S)-SCH 563705 in the chosen vehicle. The final dosing volume should be approximately 100 µL for a 25g mouse.

• Drug Administration: Administer (S)-SCH 563705 (e.g., 10 mg/kg) or vehicle via oral gavage or intraperitoneal injection 1 hour prior to LPS challenge.

• Induction of ALI:

  • Anesthetize the mice.

  • Place the mouse in a supine position on a surgical board at a 45-degree angle.

  • Expose the trachea through a small midline incision.

  • Using a microsyringe, instill 50 µL of LPS solution (1 mg/mL in sterile saline) directly into the trachea.

  • Suture the incision and allow the animal to recover on a warming pad.

• Endpoint Analysis (24 hours post-LPS):

  • Euthanize the mice via an overdose of anesthetic.

  • Perform bronchoalveolar lavage (BAL) by instilling and retrieving 1 mL of ice-cold PBS three times through a tracheal cannula.

  • Collect blood via cardiac puncture for plasma analysis.

  • Harvest the lungs. Use the left lung for histological analysis and the right lung for myeloperoxidase (MPO) assay and wet/dry weight ratio.

Outcome Measures:

• BAL Fluid Analysis:

  • Determine total and differential cell counts (neutrophils, macrophages) using a hemocytometer and cytospin preparations stained with Diff-Quik.

  • Measure total protein concentration (e.g., BCA assay) as an indicator of alveolar-capillary barrier permeability.

  • Quantify cytokine levels (e.g., TNF-α, IL-6, CXCL1, CXCL2) using ELISA or multiplex bead array.

• Lung Tissue Analysis:

  • Histology: Fix the left lung in 10% neutral buffered formalin, embed in paraffin, section, and stain with Hematoxylin and Eosin (H&E). Score lung injury based on alveolar congestion, hemorrhage, infiltration of inflammatory cells, and alveolar septal thickening.

  • Myeloperoxidase (MPO) Assay: Homogenize the right lung and measure MPO activity, a marker of neutrophil accumulation in the tissue.

  • Lung Wet/Dry Weight Ratio: Weigh a portion of the right lung immediately after harvesting (wet weight) and then after drying in an oven at 60°C for 72 hours (dry weight) to assess pulmonary edema.

Protocol 2: Acid Aspiration-Induced Acute Lung Injury in Rats

This model mimics the clinical scenario of aspiration pneumonitis, causing a rapid and severe chemical lung injury.

Materials:

• (S)-SCH 563705

• Vehicle

• Hydrochloric acid (HCl), pH 1.5

• Anesthetic (e.g., isoflurane)

• Mechanical ventilator for small animals

• Intratracheal catheter

• Surgical instruments

Procedure:

• Animal Acclimatization: House male Sprague-Dawley rats (250-300g) in a controlled environment for at least one week.

• Drug Administration: Administer (S)-SCH 563705 (e.g., 10 mg/kg) or vehicle orally or intraperitoneally 1 hour prior to acid instillation.

• Induction of ALI:

  • Anesthetize and intubate the rat.

  • Connect the rat to a mechanical ventilator.

  • Instill HCl (1.5 mL/kg) into the lungs via the intratracheal tube.

  • Continue mechanical ventilation for the duration of the experiment (typically 4-6 hours).

• Endpoint Analysis (4-6 hours post-aspiration):

  • At the end of the experiment, collect BAL fluid, blood, and lung tissue as described in Protocol 1.

Outcome Measures:

• Similar to those in the LPS model, with a focus on early markers of lung injury and inflammation.

• Arterial blood gas analysis can also be performed to assess the degree of hypoxemia.

Visualizations

Signaling Pathway of Neutrophil Recruitment in ALI and the Role of (S)-SCH 563705

Caption: (S)-SCH 563705 blocks neutrophil recruitment in ALI.

Experimental Workflow for Evaluating (S)-SCH 563705 in an ALI Model

Caption: Workflow for ALI drug efficacy testing.

References

• 1. Inducing Acute Lung Injury in Mice by Direct Intratracheal Lipopolysaccharide Instillation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation of (S)-SCH 563705 Stock Solutions

Audience: Researchers, scientists, and drug development professionals.

(S)-SCH 563705 is a potent and orally bioavailable dual antagonist of the chemokine receptors CXCR1 and CXCR2.[1][2][3] It plays a significant role in studying inflammatory responses, making the accurate preparation of its stock solutions critical for reliable experimental outcomes.[3][4]

Chemical Properties

A summary of the key chemical properties of (S)-SCH 563705 is provided in the table below.

Property	Value
Molecular Formula	C₂₃H₂₇N₃O₅[4]
Molecular Weight	425.48 g/mol [1][4]
CAS Number	473728-58-4[1][4]
Purity	>98%[1]
Appearance	Solid[4]

Solubility Data

(S)-SCH 563705 exhibits solubility in various solvent systems. The choice of solvent will depend on the specific experimental requirements, such as the desired concentration and compatibility with the biological system under investigation. It is recommended to use heat and/or sonication to aid dissolution if precipitation or phase separation occurs.[2]

Solvent/Solvent System	Solubility
Dimethyl Sulfoxide (DMSO)	≥ 30 mg/mL (70.51 mM)[5]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 5 mg/mL (11.75 mM)[2]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 5 mg/mL (11.75 mM)[2]
10% DMSO, 90% Corn Oil	≥ 5 mg/mL (11.75 mM)[2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (S)-SCH 563705 in 100% Dimethyl Sulfoxide (DMSO).

Materials:

• (S)-SCH 563705 (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes or vials

• Calibrated analytical balance

• Calibrated micropipettes

• Vortex mixer

• Optional: Sonicator

Procedure:

• Determine the required mass of (S)-SCH 563705:

  • Use the following formula to calculate the mass needed: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) / 1000

  • For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 425.48 g/mol / 1000 = 4.2548 mg

• Weigh the (S)-SCH 563705:

  • Carefully weigh out the calculated mass of (S)-SCH 563705 using an analytical balance and place it into a sterile microcentrifuge tube or vial.

• Add the solvent:

  • Add the calculated volume of DMSO to the tube containing the solid (S)-SCH 563705.

• Dissolve the compound:

  • Vortex the solution thoroughly until the solid is completely dissolved.

  • If necessary, briefly sonicate the solution to aid dissolution.

• Storage:

  • Store the stock solution in aliquots to avoid repeated freeze-thaw cycles.

  • For short-term storage, store at -20°C for up to 1 year.[2]

  • For long-term storage, store at -80°C for up to 2 years.[2]

Protocol 2: Preparation of a 5 mg/mL Stock Solution for In Vivo Studies

This protocol is adapted for preparing a 5 mg/mL solution of (S)-SCH 563705 in a vehicle suitable for in vivo experiments, such as one containing PEG300, Tween-80, and saline.

Materials:

• (S)-SCH 563705 (solid)

• Dimethyl Sulfoxide (DMSO)

• PEG300

• Tween-80

• Saline (0.9% NaCl)

• Sterile conical tubes

• Calibrated analytical balance

• Calibrated micropipettes

• Vortex mixer

Procedure:

• Prepare a concentrated DMSO stock:

  • It is often easier to first dissolve the (S)-SCH 563705 in a small volume of DMSO. For example, prepare a 50 mg/mL stock in DMSO.

• Prepare the vehicle solution:

  • The final vehicle composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

• Combine the components:

  • For a final volume of 1 mL:

    • Take 100 µL of the 50 mg/mL (S)-SCH 563705 stock in DMSO.

    • Add 400 µL of PEG300 and mix well.

    • Add 50 µL of Tween-80 and mix well.

    • Add 450 µL of Saline to bring the final volume to 1 mL.

  • Vortex thoroughly to ensure a homogenous solution.

• Storage:

  • It is recommended to prepare this solution fresh before each experiment. If short-term storage is necessary, store at 4°C and use within a few days. For longer-term storage, consult the stability data for the specific formulation.

Visualizations

Experimental Workflow for Stock Solution Preparation

References

• 1. shellchemtech.com [shellchemtech.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. SCH 563705 | CXCR2 antagonist | CXCR1 antagonist | TargetMol [targetmol.com]
• 4. SCH 563705 | CymitQuimica [cymitquimica.com]
• 5. labsolu.ca [labsolu.ca]

Application Notes and Protocols for (S)-SCH 563705 in Transwell Migration Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-SCH 563705 is a potent and orally bioavailable antagonist of the chemokine receptors CXCR1 and CXCR2. These receptors are key mediators of neutrophil migration in response to inflammatory signals, primarily through their interaction with chemokines such as Interleukin-8 (IL-8 or CXCL8) and GRO-α (CXCL1). The ability of (S)-SCH 563705 to inhibit the migration of neutrophils makes it a valuable tool for studying inflammatory processes and for the development of novel anti-inflammatory therapeutics. This document provides a detailed protocol for utilizing (S)-SCH 563705 in a transwell migration assay to assess its inhibitory effects on chemokine-induced cell migration.

Mechanism of Action

(S)-SCH 563705 functions by binding to CXCR1 and CXCR2, preventing the binding of their cognate chemokine ligands. This blockade inhibits the downstream signaling cascades that are essential for chemotaxis, the directed migration of cells along a chemical gradient. The antagonistic activity of (S)-SCH 563705 on these receptors effectively curtails the recruitment of neutrophils to sites of inflammation.

Quantitative Data Summary

The inhibitory activity of (S)-SCH 563705 on neutrophil migration has been quantified, providing key parameters for its application in experimental settings.

Target	Ligand	Assay Type	Cell Type	IC50
CXCR1	IL-8 (CXCL8)	Chemotaxis	Human Neutrophils	37 nM
CXCR2	GRO-α (CXCL1)	Chemotaxis	Human Neutrophils	0.5 nM

Experimental Protocols

Transwell Migration Assay Protocol

This protocol outlines the steps to assess the inhibitory effect of (S)-SCH 563705 on the migration of a relevant cell type (e.g., human neutrophils or a cell line expressing CXCR1/CXCR2) towards a chemoattractant.

Materials:

• (S)-SCH 563705

• Human Neutrophils (or other suitable CXCR1/CXCR2-expressing cells)

• Chemoattractant (e.g., recombinant human CXCL8 or CXCL1)

• Transwell inserts (e.g., 6.5 mm diameter with 3.0 to 8.0 µm pore size, depending on cell type)

• 24-well companion plates

• Assay Buffer (e.g., RPMI 1640 with 0.5% BSA)

• DMSO (for dissolving (S)-SCH 563705)

• Cell staining solution (e.g., Crystal Violet or a fluorescent dye like Calcein-AM)

• Fixation solution (e.g., methanol (B129727) or 4% paraformaldehyde)

• Cotton swabs

• Microplate reader (for fluorescent quantification) or microscope (for manual counting)

Procedure:

• Preparation of (S)-SCH 563705:

  • Prepare a stock solution of (S)-SCH 563705 in DMSO (e.g., 10 mM).

  • Serially dilute the stock solution in Assay Buffer to achieve the desired final concentrations (e.g., ranging from 0.1 nM to 1 µM). Ensure the final DMSO concentration is consistent across all conditions and does not exceed 0.1%.

• Cell Preparation:

  • Isolate human neutrophils from fresh human blood using a suitable method (e.g., density gradient centrifugation).

  • Resuspend the cells in Assay Buffer at a concentration of 1 x 10^6 cells/mL.

  • Pre-incubate the cell suspension with different concentrations of (S)-SCH 563705 or vehicle (DMSO) for 30 minutes at 37°C.

• Assay Setup:

  • Add 600 µL of Assay Buffer containing the chemoattractant (e.g., 10-100 ng/mL of CXCL8) to the lower wells of the 24-well plate.

  • Add 600 µL of Assay Buffer without chemoattractant to the negative control wells.

  • Place the Transwell inserts into the wells.

  • Add 100 µL of the pre-incubated cell suspension to the upper chamber of each Transwell insert.

• Incubation:

  • Incubate the plate at 37°C in a 5% CO₂ incubator for 1.5 to 3 hours to allow for cell migration. The optimal incubation time may need to be determined empirically based on the cell type and chemoattractant concentration.

• Quantification of Migration:

  • After incubation, carefully remove the Transwell inserts from the wells.

  • Using a cotton swab, gently remove the non-migrated cells from the upper surface of the membrane.

  • For Crystal Violet Staining:

    • Fix the migrated cells on the bottom of the membrane by immersing the insert in methanol for 10-15 minutes.

    • Allow the membrane to air dry.

    • Stain the cells with 0.5% Crystal Violet solution for 10 minutes.

    • Gently wash the inserts with water to remove excess stain.

    • Allow the membrane to dry completely.

    • Count the number of migrated cells in several representative fields of view under a microscope.

  • For Fluorescent Staining (e.g., Calcein-AM):

    • Add a solution containing a fluorescent dye (e.g., Calcein-AM) to the lower chamber and incubate to label the migrated cells.

    • Measure the fluorescence using a microplate reader. A standard curve can be generated to correlate fluorescence intensity with the number of cells.

Data Analysis:

• Calculate the average number of migrated cells for each condition.

• Plot the number of migrated cells against the concentration of (S)-SCH 563705.

• Determine the IC50 value of (S)-SCH 563705 for the inhibition of migration.

Visualizations

Experimental Workflow

Caption: Workflow for the (S)-SCH 563705 transwell migration assay.

CXCR1/CXCR2 Signaling Pathway

Caption: Simplified CXCR1/CXCR2 signaling pathway and point of inhibition.

Application Notes and Protocols for (S)-SCH 563705 Administration in Preclinical Cancer Studies

Note: Extensive literature searches did not yield preclinical cancer studies specifically utilizing (S)-SCH 563705. The following application notes and protocols are based on data from closely related and functionally similar oral CXCR1/CXCR2 antagonists, SCH-527123 (Navarixin) and SCH-479833, to provide a comprehensive guide for researchers. These compounds are expected to have similar mechanisms of action and preclinical effects.

Introduction

(S)-SCH 563705 is a potent, orally bioavailable antagonist of the chemokine receptors CXCR1 and CXCR2. These receptors, and their ligands such as IL-8 (CXCL8), play crucial roles in tumor progression by promoting angiogenesis, inflammation, and metastasis. Inhibition of the CXCR1/CXCR2 signaling pathway represents a promising therapeutic strategy in various cancer types. The following protocols and data provide a framework for the preclinical evaluation of (S)-SCH 563705 and similar CXCR1/CXCR2 inhibitors in oncology research.

Mechanism of Action

(S)-SCH 563705 acts as a dual antagonist of CXCR1 and CXCR2, blocking the downstream signaling pathways initiated by the binding of their cognate chemokine ligands. This inhibition disrupts key cellular processes that contribute to tumor growth and metastasis.

Application Notes and Protocols: (S)-SCH 563705 in Combination with 5-Fluorouracil

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-SCH 563705 is a potent and selective antagonist of the C-X-C motif chemokine receptors 1 and 2 (CXCR1 and CXCR2). The CXCR1/2 signaling axis plays a critical role in tumor progression by promoting angiogenesis, metastasis, and the recruitment of immunosuppressive myeloid-derived suppressor cells (MDSCs) into the tumor microenvironment. Emerging evidence suggests that this pathway also contributes to chemoresistance. 5-Fluorouracil (B62378) (5-FU) is a widely used chemotherapeutic agent that primarily acts by inhibiting thymidylate synthase, leading to the disruption of DNA synthesis and repair.[1][2][3][4]

This document provides detailed application notes and experimental protocols for investigating the synergistic anti-cancer effects of combining (S)-SCH 563705 with 5-fluorouracil. The rationale for this combination lies in the potential of (S)-SCH 563705 to sensitize cancer cells to 5-FU by abrogating pro-survival and chemoresistant signals mediated by the CXCR1/2 pathway. One study has shown that the CXCR2 antagonist Navarixin (B609427) (SCH-527123) can sensitize colon cancer cells to oxaliplatin, a common combination partner for 5-FU.[5][6] Furthermore, the CXCL8-CXCR1/2 axis has been implicated in resistance to 5-FU.[7][8][9]

Data Presentation

Table 1: In Vitro Cytotoxicity of (S)-SCH 563705 and 5-Fluorouracil in Human Colorectal Cancer Cell Lines

Cell Line	Treatment	IC50 (µM)
HT-29	5-Fluorouracil	8.5
(S)-SCH 563705	> 50
5-FU + (S)-SCH 563705 (1 µM)	3.2
HCT116	5-Fluorouracil	5.2
(S)-SCH 563705	> 50
5-FU + (S)-SCH 563705 (1 µM)	2.1

Note: The IC50 values for 5-Fluorouracil are representative and can vary between studies and experimental conditions.[10][11][12][13] The data for the combination treatment is illustrative, based on the principle of synergistic interaction, and should be determined experimentally.

Table 2: Apoptosis Induction in HT-29 Cells Treated with (S)-SCH 563705 and 5-Fluorouracil

Treatment (48h)	% Early Apoptosis (Annexin V+/PI-)	% Late Apoptosis/Necrosis (Annexin V+/PI+)	Total Apoptotic Cells (%)
Control	2.1 ± 0.5	1.5 ± 0.3	3.6
5-Fluorouracil (5 µM)	15.4 ± 1.8	8.2 ± 1.1	23.6
(S)-SCH 563705 (1 µM)	3.5 ± 0.7	2.0 ± 0.4	5.5
5-FU + (S)-SCH 563705	28.9 ± 2.5	15.7 ± 1.9	44.6

Note: Data are presented as mean ± standard deviation. The presented values are illustrative to demonstrate potential synergistic effects on apoptosis and should be confirmed through experimentation.

Table 3: Inhibition of CXCL8-Induced Cell Migration in HT-29 Cells

Treatment	Migrated Cells (per field)	% Inhibition of Migration
Control (no chemoattractant)	15 ± 4	-
CXCL8 (50 ng/mL)	125 ± 12	0
CXCL8 + 5-Fluorouracil (5 µM)	118 ± 10	5.6
CXCL8 + (S)-SCH 563705 (1 µM)	35 ± 6	72.0
CXCL8 + 5-FU + (S)-SCH 563705	28 ± 5	77.6

Note: Data are presented as mean ± standard deviation. The presented values are illustrative and require experimental validation.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of (S)-SCH 563705 and 5-fluorouracil, alone and in combination.

Materials:

• Cancer cell lines (e.g., HT-29, HCT116)

• Complete growth medium (e.g., McCoy's 5A for HT-29, DMEM for HCT116) with 10% FBS

• (S)-SCH 563705 (stock solution in DMSO)

• 5-Fluorouracil (stock solution in DMSO or water)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of 5-fluorouracil and a fixed concentration of (S)-SCH 563705.

• Treat the cells with varying concentrations of 5-FU alone, (S)-SCH 563705 alone, and the combination of both. Include a vehicle control (DMSO).

• Incubate the plates for 48-72 hours at 37°C in a 5% CO2 incubator.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values. The combination index (CI) can be calculated using software like CompuSyn to determine synergy (CI < 1), additivity (CI = 1), or antagonism (CI > 1).[14]

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol quantifies the induction of apoptosis.[1][15][16][17]

Materials:

• Cancer cell lines

• (S)-SCH 563705 and 5-Fluorouracil

• Annexin V-FITC Apoptosis Detection Kit

• Binding Buffer

• Propidium Iodide (PI)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the compounds as described for the viability assay for 48 hours.

• Harvest the cells (including floating cells in the medium) by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a new tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour. Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cells.

Cell Migration Assay (Transwell Assay)

This protocol assesses the inhibitory effect of the drug combination on cancer cell migration towards a chemoattractant like CXCL8.[2][3][4][18][19]

Materials:

• Cancer cell lines

• Transwell inserts (8 µm pore size) for 24-well plates

• Serum-free medium

• Recombinant human CXCL8 (chemoattractant)

• (S)-SCH 563705 and 5-Fluorouracil

• Crystal Violet staining solution

• Cotton swabs

Procedure:

• Pre-treat cells with (S)-SCH 563705, 5-FU, or the combination for 24 hours.

• Harvest and resuspend the cells in serum-free medium at a concentration of 1 x 10^5 cells/mL.

• Add 600 µL of serum-free medium containing CXCL8 (e.g., 50 ng/mL) to the lower chamber of the 24-well plate.

• Add 200 µL of the pre-treated cell suspension to the upper chamber of the Transwell insert.

• Incubate for 24-48 hours at 37°C.

• Remove the non-migrated cells from the upper surface of the membrane with a cotton swab.

• Fix the migrated cells on the lower surface with methanol (B129727) and stain with 0.5% Crystal Violet.

• Count the number of migrated cells in several random fields under a microscope.

Visualizations

Caption: CXCR1/2 and 5-Fluorouracil signaling pathways.

Caption: Experimental workflow diagram.

Caption: Rationale for combination therapy.

References

• 1. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 2. Transwell In Vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchhub.com [researchhub.com]
• 4. Transwell Cell Migration Assay Using Human Breast Epithelial Cancer Cell [en.bio-protocol.org]
• 5. CXCR2 antagonist navarixin in combination with pembrolizumab in select advanced solid tumors: a phase 2 randomized trial - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Small Molecule Antagonists for CXCR2 and CXCR1 Inhibit Human Colon Cancer Liver Metastases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Role of the CXCL8-CXCR1/2 Axis in Cancer and Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Relationship between expression of 5-fluorouracil metabolic enzymes and 5-fluorouracil sensitivity in esophageal carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. spandidos-publications.com [spandidos-publications.com]
• 14. researchgate.net [researchgate.net]
• 15. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. kumc.edu [kumc.edu]
• 18. T-Cell Migration Assays Using Millicell® Cell Culture Inserts [sigmaaldrich.com]
• 19. Transwell Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Application Notes and Protocols for (S)-SCH 563705 in Neutrophil-Mediated Tissue Damage Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neutrophils are key cellular mediators of the innate immune response, playing a critical role in host defense against pathogens. However, their excessive or dysregulated activation can lead to significant tissue damage and contribute to the pathology of a wide range of inflammatory diseases, including acute respiratory distress syndrome (ARDS), chronic obstructive pulmonary disease (COPD), and rheumatoid arthritis.[1][2] A central process in neutrophil-driven inflammation is their migration from the vasculature into tissues, a process orchestrated by chemotactic gradients of chemokines.

The chemokines interleukin-8 (IL-8, also known as CXCL8) and growth-regulated oncogene-alpha (Gro-α, also known as CXCL1) are potent neutrophil chemoattractants that exert their effects through the G protein-coupled receptors, CXCR1 and CXCR2. (S)-SCH 563705 is a potent and orally bioavailable small molecule antagonist of both CXCR1 and CXCR2. Its ability to block the signaling pathways initiated by these receptors makes it a valuable pharmacological tool for investigating the role of neutrophil migration and activation in various models of inflammatory tissue damage.

Mechanism of Action

(S)-SCH 563705 acts as a competitive antagonist at CXCR1 and CXCR2, preventing the binding of their cognate chemokine ligands, primarily IL-8 and Gro-α. This blockade inhibits downstream signaling cascades that are crucial for neutrophil functions such as chemotaxis, degranulation, and the production of reactive oxygen species (ROS). By preventing neutrophil infiltration into inflamed tissues, (S)-SCH 563705 can effectively attenuate the inflammatory response and subsequent tissue injury.

Data Presentation

The following table summarizes the in vitro and in vivo pharmacological data for (S)-SCH 563705.

Parameter	Receptor/Ligand	Value	Species	Reference
IC₅₀	Human CXCR1	7.3 nM	Human	[3]
Human CXCR2	1.3 nM	Human	[3]
Mouse CXCR2	5.2 nM	Mouse	[3]
Ki	Human CXCR1	3 nM	Human	[3]
Human CXCR2	1 nM	Human	[3]
Chemotaxis IC₅₀	Gro-α (30 nM) induced	0.5 nM	Human	[3]
IL-8 (3 nM) induced	37 nM	Human	[3]
In Vivo Efficacy	Mouse Arthritis Model	Dose-dependent reduction in clinical scores and paw thickness (3-30 mg/kg, p.o.)	Mouse	[2]
Pharmacodynamic Effect	Peripheral Blood	Selective reduction in neutrophil frequency; elevation of plasma CXCL1	Mouse	[2]

Visualizations

Caption: CXCR1/CXCR2 signaling pathway in neutrophils.

Caption: Experimental workflow for neutrophil chemotaxis assay.

Caption: Role of (S)-SCH 563705 in blocking tissue damage.

Experimental Protocols

In Vitro Human Neutrophil Chemotaxis Assay

Objective: To evaluate the inhibitory effect of (S)-SCH 563705 on human neutrophil migration towards a CXCR1/CXCR2 ligand.

Materials:

• (S)-SCH 563705

• Dimethyl sulfoxide (B87167) (DMSO)

• Recombinant human IL-8 or Gro-α

• Ficoll-Paque PLUS

• RPMI 1640 medium with 0.1% BSA

• Chemotaxis chambers (e.g., 96-well Boyden chambers with 3 or 5 µm pore size polycarbonate filters)

• Calcein-AM or other fluorescent dye for cell labeling

• Fluorescence plate reader

Protocol:

• Neutrophil Isolation:

  • Isolate human neutrophils from fresh peripheral blood of healthy donors using Ficoll-Paque density gradient centrifugation followed by dextran (B179266) sedimentation and hypotonic lysis of red blood cells.

  • Resuspend the purified neutrophils in RPMI 1640/0.1% BSA at a concentration of 2 x 10⁶ cells/mL.

• Compound Preparation:

  • Prepare a 10 mM stock solution of (S)-SCH 563705 in DMSO.

  • Perform serial dilutions in RPMI 1640/0.1% BSA to achieve final desired concentrations (e.g., 0.1 nM to 1 µM). Ensure the final DMSO concentration is ≤ 0.1% in all conditions.

• Chemotaxis Assay:

  • Pre-incubate the isolated neutrophils with various concentrations of (S)-SCH 563705 or vehicle (DMSO) for 30 minutes at 37°C.

  • In the lower wells of the chemotaxis chamber, add RPMI 1640/0.1% BSA containing the chemoattractant (e.g., 3 nM IL-8 or 30 nM Gro-α). Use medium alone as a negative control.

  • Place the filter membrane over the lower wells.

  • Add 50 µL of the pre-incubated neutrophil suspension to the upper wells.

  • Incubate the plate at 37°C in a 5% CO₂ incubator for 60-90 minutes.

• Quantification of Migration:

  • After incubation, remove the filter. Scrape off non-migrated cells from the top of the filter.

  • Fix and stain the migrated cells on the bottom of the filter (e.g., with Diff-Quik) and count under a microscope.

  • Alternatively, for a higher-throughput method, pre-label the neutrophils with Calcein-AM before the assay. After incubation, quantify the fluorescence of migrated cells in the lower chamber using a fluorescence plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition of chemotaxis for each concentration of (S)-SCH 563705 compared to the vehicle control.

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the log concentration of the compound and fitting the data to a four-parameter logistic equation.

In Vivo Mouse Model of Neutrophilic Inflammation

Objective: To assess the efficacy of orally administered (S)-SCH 563705 in a mouse model of neutrophil-mediated tissue damage (e.g., collagen antibody-induced arthritis).

Materials:

• (S)-SCH 563705

• Vehicle for oral administration (e.g., 0.5% methylcellulose)

• Collagen antibody cocktail

• Lipopolysaccharide (LPS)

• Male BALB/c mice (8-10 weeks old)

• Calipers for paw thickness measurement

• ELISA kits for plasma CXCL1 measurement

Protocol:

• Animal Acclimatization and Grouping:

  • Acclimatize mice for at least one week before the experiment.

  • Randomly assign mice to different treatment groups (e.g., vehicle control, (S)-SCH 563705 at 3, 10, and 30 mg/kg).

• Induction of Arthritis:

  • On day 0, administer the collagen antibody cocktail intravenously (i.v.) to all mice.

  • On day 3, administer LPS intraperitoneally (i.p.) to boost the inflammatory response.

• Compound Administration:

  • Prepare a suspension of (S)-SCH 563705 in the vehicle.

  • Administer (S)-SCH 563705 or vehicle by oral gavage (p.o.) once or twice daily, starting from day 0 or day 3, depending on the study design (prophylactic or therapeutic).

• Assessment of Disease Severity:

  • Monitor the mice daily for clinical signs of arthritis.

  • Measure the thickness of the hind paws daily using calipers.

  • Assign a clinical score to each paw based on the degree of swelling and redness.

• Pharmacodynamic and Histological Analysis:

  • At the end of the study (e.g., day 10), collect blood samples for analysis.

  • Measure plasma levels of CXCL1 by ELISA to confirm target engagement.[2]

  • Perform complete blood counts to assess changes in peripheral neutrophil numbers.[2]

  • Euthanize the mice and collect the paws for histological analysis.

  • Stain paw sections with Hematoxylin and Eosin (H&E) to assess inflammation, and with Safranin O to evaluate cartilage and bone erosion.

• Data Analysis:

  • Compare the paw thickness, clinical scores, and histological parameters between the treatment groups using appropriate statistical tests (e.g., ANOVA).

  • Analyze the pharmacodynamic data (plasma CXCL1, neutrophil counts) to correlate with the efficacy outcomes.

Conclusion

(S)-SCH 563705 is a powerful and specific tool for dissecting the roles of CXCR1 and CXCR2 in neutrophil biology and the pathogenesis of inflammatory diseases. The protocols outlined above provide a framework for utilizing this compound in both in vitro and in vivo settings to investigate neutrophil-mediated tissue damage and to evaluate the therapeutic potential of targeting the IL-8/Gro-α signaling axis. Researchers should always adhere to institutional guidelines for animal care and use when conducting in vivo experiments.

References

• 1. SCH 563705 | CXCR2 antagonist | CXCR1 antagonist | TargetMol [targetmol.com]
• 2. SCH 563705 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

(S)-SCH 563705 solubility issues and solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing solubility challenges with (S)-SCH 563705.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of (S)-SCH 563705?

(S)-SCH 563705 is a poorly water-soluble compound. Its solubility is significantly higher in organic solvents like Dimethyl Sulfoxide (DMSO). One supplier indicates a solubility of ≥ 30 mg/mL in DMSO[1]. For in vivo and in vitro experiments, it is often necessary to prepare a stock solution in an organic solvent, which is then further diluted into an aqueous buffer or vehicle.

Q2: I am observing precipitation when diluting my DMSO stock solution of (S)-SCH 563705 into an aqueous buffer. What can I do?

This is a common issue known as "precipitation upon dilution." It occurs because the compound is poorly soluble in the final aqueous medium. Here are some strategies to overcome this:

• Use of Co-solvents and Surfactants: Incorporating co-solvents like PEG300 and surfactants like Tween-80 in the final formulation can help maintain the solubility of the compound.

• Employing Solubilizing Agents: Cyclodextrins, such as SBE-β-CD (Sulfobutyl ether-β-cyclodextrin), can encapsulate the drug molecule, increasing its aqueous solubility.

• Heating and Sonication: Gentle heating and/or sonication of the solution during preparation can aid in the dissolution of any initial precipitate. However, the stability of the compound under these conditions should be considered[2].

• Lowering the Final Concentration: If possible, reducing the final concentration of (S)-SCH 563705 in the aqueous medium can prevent it from exceeding its solubility limit.

Q3: What are some recommended solvent formulations for in vivo studies?

Several vehicle formulations have been reported to achieve a concentration of ≥ 5 mg/mL of (S)-SCH 563705 for in vivo use. The choice of vehicle will depend on the specific experimental requirements (e.g., route of administration).

Troubleshooting Guide

Issue 1: Difficulty dissolving (S)-SCH 563705 powder.

• Problem: The compound is not dissolving in the chosen solvent.

• Solution Workflow:

Caption: Workflow for dissolving (S)-SCH 563705 powder.

Issue 2: Precipitation observed after preparing the final formulation.

• Problem: The compound precipitates out of solution over time or upon temperature changes.

• Troubleshooting Steps:

  • Verify Solvent Ratios: Ensure the ratios of co-solvents, surfactants, and aqueous components are accurate as per the protocol.

  • Storage Conditions: Store the prepared solution as recommended. For stock solutions, storage at -20°C or -80°C is advised to prevent degradation and maintain stability[2][4]. Avoid repeated freeze-thaw cycles by preparing aliquots[2][4].

Quantitative Solubility Data

Solvent System	Achieved Concentration	Result	Reference
100% DMSO	≥ 30 mg/mL	Clear Solution	[1]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 5 mg/mL (11.75 mM)	Clear Solution	[2]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 5 mg/mL (11.75 mM)	Clear Solution	[2]
10% DMSO, 90% Corn Oil	≥ 5 mg/mL (11.75 mM)	Clear Solution	[2]

Experimental Protocols

Protocol 1: Preparation of a 5 mg/mL Solution using Co-solvents[2]

• Start by preparing a stock solution of (S)-SCH 563705 in DMSO (e.g., 50 mg/mL).

• To prepare 1 mL of the final solution, take 100 µL of the 50 mg/mL DMSO stock.

• Add 400 µL of PEG300 and mix thoroughly.

• Add 50 µL of Tween-80 and mix.

• Finally, add 450 µL of saline and vortex until a clear solution is obtained.

Protocol 2: Preparation of a 5 mg/mL Solution using Cyclodextrin[2]

• Prepare a 20% (w/v) solution of SBE-β-CD in saline.

• Prepare a stock solution of (S)-SCH 563705 in DMSO (e.g., 50 mg/mL).

• To prepare 1 mL of the final solution, add 100 µL of the 50 mg/mL DMSO stock to 900 µL of the 20% SBE-β-CD in saline solution.

• Mix thoroughly until a clear solution is achieved.

General Solubility Enhancement Strategies

The following diagram illustrates general strategies that can be employed to enhance the solubility of poorly water-soluble drugs like (S)-SCH 563705.

Caption: General strategies for enhancing drug solubility.

References

• 1. labsolu.ca [labsolu.ca]
• 2. medchemexpress.com [medchemexpress.com]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. shellchemtech.com [shellchemtech.com]

Technical Support Center: Optimizing (S)-SCH 563705 Dosage for In Vivo Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the in vivo dosage of (S)-SCH 563705, a potent, orally available antagonist of the CXCR1 and CXCR2 chemokine receptors.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for (S)-SCH 563705?

(S)-SCH 563705 is a selective antagonist of the CXCR1 and CXCR2 receptors.[1] These receptors are primarily found on neutrophils and are activated by ELR+ chemokines such as IL-8 (CXCL8) and Gro-α (CXCL1).[2] By blocking these receptors, (S)-SCH 563705 inhibits the downstream signaling cascades that lead to neutrophil chemotaxis and activation, thereby reducing neutrophil infiltration into inflammatory sites.[1][2]

Q2: What is a recommended starting dose for in vivo studies in mice?

Based on preclinical studies in a mouse model of anti-collagen antibody-induced arthritis, oral doses ranging from 3 to 30 mg/kg have been shown to be effective.[3][4] A dose of 50 mg/kg has also been used to assess its effect on peripheral blood neutrophil frequency.[3][4] The optimal dose for a specific study will depend on the animal model, the disease severity, and the desired therapeutic effect. A dose-response study is recommended to determine the optimal dose for your specific experimental conditions.

Q3: How should I prepare (S)-SCH 563705 for oral administration in vivo?

(S)-SCH 563705 can be formulated for oral gavage. A commonly used vehicle is 0.4% methylcellulose (B11928114) (METHOCEL E15) in water.[3] Another suggested formulation for achieving a solution of at least 5 mg/mL is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[4] It is recommended to prepare the formulation fresh on the day of use.[4] If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[4]

Q4: What are the expected pharmacodynamic effects of (S)-SCH 563705 in vivo?

Administration of (S)-SCH 563705 is expected to reduce the frequency of circulating neutrophils (e.g., Ly6G+ Ly6C+ cells in mice).[3][4] A dose-dependent elevation in the plasma levels of the CXCR2 ligand CXCL1 may also be observed, which is a pharmacodynamic marker of target engagement.[3][4] In inflammatory disease models, a reduction in neutrophil infiltration at the site of inflammation and a consequent amelioration of disease pathology are the expected therapeutic outcomes.[1]

Q5: Are there any known off-target effects or toxicity concerns with (S)-SCH 563705?

Currently, there is limited publicly available information on the specific off-target effects and a full toxicological profile of (S)-SCH 563705. As with any small molecule inhibitor, it is crucial to include appropriate controls in your experiments to monitor for any unforeseen effects. This includes vehicle-treated control groups and monitoring the general health of the animals (e.g., body weight, food and water intake, and general behavior).

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High variability in experimental results between animals.	1. Inconsistent oral gavage technique leading to inaccurate dosing. 2. Variability in the induction of the disease model. 3. Improper randomization and blinding of experimental groups.	1. Ensure all personnel are thoroughly trained in proper oral gavage technique. Use a consistent volume and speed of administration. 2. Standardize the disease induction protocol. For the anti-collagen antibody-induced arthritis model, ensure consistent timing and dosage of the antibody cocktail and LPS boost.[3] 3. Randomly assign animals to treatment groups and blind the investigators to the treatment allocation during the study and data analysis.
Precipitation of (S)-SCH 563705 in the formulation.	1. The compound has limited solubility in the chosen vehicle. 2. The formulation was not prepared fresh or was stored improperly.	1. Try the alternative formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline, which is suggested to achieve higher solubility.[4] Gentle heating and sonication can also be used to aid dissolution. 2. Always prepare the dosing solution fresh on the day of the experiment.[4] If storing for a short period, ensure it is protected from light and stored at an appropriate temperature.
No significant therapeutic effect observed at the tested dose.	1. The dose is too low for the specific disease model or severity. 2. Poor oral bioavailability of the compound in the specific animal strain. 3. The compound has degraded.	1. Perform a dose-response study with a wider range of concentrations to determine the optimal effective dose. 2. While (S)-SCH 563705 is reported to have good oral pharmacokinetic profiles in several species,[1] bioavailability can vary. Consider pharmacokinetic studies to measure plasma concentrations of the compound. 3. Ensure the compound has been stored correctly and is within its expiry date. Prepare fresh formulations for each experiment.
Adverse effects observed in treated animals (e.g., weight loss, lethargy).	1. The dose is too high and causing toxicity. 2. The vehicle is causing adverse effects.	1. Reduce the dose or the frequency of administration. Monitor the animals closely for any signs of distress. 2. Always include a vehicle-only control group to assess the effects of the formulation itself.

Quantitative Data Summary

Table 1: In Vivo Efficacy of (S)-SCH 563705 in a Mouse Model of Arthritis

Parameter	Dosage	Effect	Animal Model
Clinical Disease Score	3-30 mg/kg (p.o.)	Dose-dependent decrease	Anti-collagen antibody-induced arthritis (BALB/c mice)
Paw Thickness	3-30 mg/kg (p.o.)	Dose-dependent decrease	Anti-collagen antibody-induced arthritis (BALB/c mice)
Inflammation and Bone/Cartilage Degradation	3-30 mg/kg (p.o.)	Reduced	Anti-collagen antibody-induced arthritis (BALB/c mice)
Blood Neutrophil Frequency (Ly6G+ Ly6C+)	50 mg/kg (p.o.)	Reduced	Naive mice
Plasma CXCL1 Levels	3-30 mg/kg (p.o.)	Dose-dependent elevation	Naive mice

Experimental Protocols

Detailed Methodology for In Vivo Efficacy Study of (S)-SCH 563705 in a Mouse Model of Anti-Collagen Antibody-Induced Arthritis (ABIA) [3]

1. Animal Model:

• Species: Mouse

• Strain: BALB/c

• Group Size: 8 mice per treatment group

2. Materials:

• (S)-SCH 563705

• Vehicle: 0.4% METHOCEL E15 premium hydroxypropyl methylcellulose (MC) in sterile water

• ArthritoMab™ Arthritis-Inducing Antibody Cocktail

• Lipopolysaccharide (LPS) from E. coli 055:B5

• Sterile Phosphate Buffered Saline (PBS)

• Oral gavage needles

• Calipers for paw thickness measurement

3. Experimental Procedure:

• Day 0: Arthritis Induction:

  • Administer 4 mg of ArthritoMab™ Arthritis-Inducing Antibody Cocktail intraperitoneally (i.p.) to each mouse.

• Day 3: LPS Boost:

  • Administer 50 µg of LPS in 200 µL of sterile PBS i.p. to each mouse to synchronize and enhance the inflammatory response.

• Treatment Administration:

  • Prepare a fresh suspension of (S)-SCH 563705 in the 0.4% methylcellulose vehicle on each day of dosing.

  • Administer (S)-SCH 563705 or vehicle orally (p.o.) via gavage at the desired dosage (e.g., 3, 10, 30 mg/kg) starting from a predetermined day post-arthritis induction (e.g., day 3) and continue as per the study design (e.g., once or twice daily).

• Assessment of Disease Activity:

  • Clinical Scoring:

    • Score each paw daily on a scale of 0-4 based on the following criteria:

      • 0: No signs of inflammation.

      • 1: Slight redness and swelling of one or more digits.

      • 2: Moderate swelling of the paw.

      • 3: Severe swelling of the entire paw.

      • 4: Ankylosis and deformity.

    • The total clinical score for each mouse is the sum of the scores for all four paws (maximum score of 16).

  • Paw Thickness Measurement:

    • Measure the thickness of the inflamed paws daily using a digital caliper.

• Data Analysis:

  • Plot the mean clinical scores and paw thickness measurements over time for each treatment group.

  • Calculate the area under the curve (AUC) for the clinical score and paw thickness data to quantify the overall disease activity.

  • At the end of the study, paws can be collected for histopathological analysis to assess inflammation, cartilage damage, and bone erosion.

Visualizations

Caption: CXCR1/CXCR2 signaling pathway and the inhibitory action of (S)-SCH 563705.

Caption: Experimental workflow for in vivo testing of (S)-SCH 563705.

References

• 1. SCH 563705 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]

(S)-SCH 563705 potential off-target effects

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals using (S)-SCH 563705 . The information focuses on understanding its primary activity and investigating potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for (S)-SCH 563705?

(S)-SCH 563705 is a potent and orally bioavailable dual antagonist of the chemokine receptors CXCR1 and CXCR2.[1][2] It exerts its effects by inhibiting the binding of their cognate ligands, such as IL-8 (CXCL8) and Gro-α (CXCL1), thereby blocking downstream signaling pathways involved in neutrophil migration and activation.[1]

Q2: What are the known potency values for (S)-SCH 563705 against its primary targets?

Quantitative analysis has demonstrated high affinity and inhibitory activity of (S)-SCH 563705 for CXCR1 and CXCR2. The table below summarizes the key in vitro potency values.

Target	Assay Type	Value	Reference
CXCR1	IC50	7.3 nM	[1][2]
Ki	3 nM	[1]
CXCR2	IC50	1.3 nM	[1][2]
Ki	1 nM	[1]
Mouse CXCR2	IC50	5.2 nM	[1]
Gro-α inducedhuman neutrophil migration	Chemotaxis IC50	0.5 nM	[1]
IL-8 inducedhuman neutrophil migration	Chemotaxis IC50	37 nM	[1]

Q3: Are there any publicly documented off-target effects for (S)-SCH 563705?

Currently, there is no publicly available data from comprehensive off-target screening studies such as kinome scans or broad receptor panel profiling for (S)-SCH 563705. The existing literature primarily focuses on its high potency and activity at CXCR1 and CXCR2.

Q4: I am observing an unexpected phenotype in my experiments that doesn't seem to be related to CXCR1/2 inhibition. How can I investigate potential off-target effects?

If you suspect off-target effects, a systematic approach is recommended. This involves confirming the unexpected phenotype, ruling out experimental artifacts, and then proceeding with a tiered off-target screening strategy. The workflow diagram below outlines a general approach to this investigation. It is advisable to start with a broad, commercially available screening panel and then follow up on any "hits" with more specific functional assays.

Troubleshooting Guide

Issue: Unexpected cellular phenotype or toxicity observed at concentrations higher than the IC50 for CXCR1/2.

Possible Cause: This could be due to an off-target interaction.

Troubleshooting Steps:

• Confirm the Observation: Repeat the experiment with a freshly prepared stock of (S)-SCH 563705 to rule out compound degradation or precipitation.

• Dose-Response Analysis: Perform a detailed dose-response curve for the unexpected phenotype. A significantly different EC50/IC50 for the off-target effect compared to the on-target effect can suggest a different molecular target.

• Use a Structurally Unrelated CXCR1/2 Antagonist: If available, use another potent and selective CXCR1/2 antagonist with a different chemical scaffold. If the unexpected phenotype is not replicated, it is more likely to be an off-target effect of (S)-SCH 563705.

• Initiate Off-Target Screening: If the effect is reproducible and likely linked to (S)-SCH 563705, consider a broad off-target screening panel. A common starting point is a safety pharmacology panel that includes a range of common off-target liabilities (e.g., hERG, various GPCRs, kinases, and transporters).

Signaling Pathway and Experimental Workflows

Below are diagrams illustrating the known signaling pathway of (S)-SCH 563705 and a recommended workflow for investigating potential off-target effects.

Caption: CXCR1/2 Signaling Pathway Inhibition by (S)-SCH 563705.

Caption: Workflow for Investigating Potential Off-Target Effects.

Experimental Protocols

Protocol: General Off-Target Liability Screening

This protocol describes a general, tiered approach to screen for potential off-target effects.

1. Tier 1: Broad Panel Screening (Biochemical or Binding Assays)

• Objective: To identify potential interactions across a wide range of common off-target families.

• Methodology:

  • Submit (S)-SCH 563705 to a commercial provider for a broad off-target liability panel (e.g., Eurofins SafetyScreen44, Reaction Biology InVEST panel).

  • Typically, the compound is tested at a single high concentration (e.g., 10 µM) in duplicate.

  • The panel should ideally include a diverse set of targets, including:

    • G-Protein Coupled Receptors (GPCRs)

    • Kinases

    • Ion Channels (including hERG)

    • Transporters

    • Nuclear Receptors

    • Common enzymes

  • Data is reported as percent inhibition or percent binding relative to a control. A common threshold for a "hit" is >50% inhibition/displacement.

2. Tier 2: Hit Confirmation and Potency Determination

• Objective: To confirm hits from Tier 1 and determine their potency (IC50 or Ki).

• Methodology:

  • For each confirmed hit from Tier 1, perform a full dose-response curve in the same binding or biochemical assay.

  • Use a 10-point, 3-fold serial dilution starting from a high concentration (e.g., 30 µM).

  • Calculate the IC50 or Ki value from the resulting curve.

3. Tier 3: Functional Cellular Assays

• Objective: To determine if the binding interaction at an off-target translates to functional activity (agonist or antagonist) in a cellular context.

• Methodology:

  • For confirmed and potent off-target hits, select a relevant cell-based functional assay. The choice of assay depends on the target class (e.g., calcium flux for GPCRs, phosphorylation for kinases, patch clamp for ion channels).

  • Perform a full dose-response curve of (S)-SCH 563705 in the functional assay to determine the EC50 (for agonists) or IC50 (for antagonists).

  • Compare the functional off-target potency to the on-target (CXCR1/2) functional potency to determine the selectivity window.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. shellchemtech.com [shellchemtech.com]

Technical Support Center: (S)-SCH 563705 Stability and Handling

This technical support guide provides researchers, scientists, and drug development professionals with essential information regarding the stability of (S)-SCH 563705 in various solvents. It includes frequently asked questions (FAQs), troubleshooting advice, and detailed experimental protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of (S)-SCH 563705?

A1: For preparing high-concentration stock solutions, 100% dimethyl sulfoxide (B87167) (DMSO) is recommended.[1] (S)-SCH 563705 is soluble in DMSO, and stock solutions can be stored for future use.

Q2: How should I store stock solutions of (S)-SCH 563705?

A2: Stock solutions of (S)-SCH 563705 in DMSO should be aliquoted into single-use vials to minimize freeze-thaw cycles.[2] For short-term storage, up to two weeks, vials can be kept at 4°C. For longer-term storage, it is recommended to store aliquots at -20°C for up to six months or at -80°C for up to two years.[2][3] Always ensure the vials are tightly sealed to prevent the absorption of water by DMSO.

Q3: Can I prepare aqueous solutions of (S)-SCH 563705?

A3: Direct dissolution of (S)-SCH 563705 in aqueous buffers can be challenging due to its limited aqueous solubility. To prepare aqueous working solutions, it is advisable to first dissolve the compound in DMSO to create a concentrated stock solution. This stock solution can then be serially diluted into the desired aqueous buffer.[1] Note that the final concentration of DMSO in your experimental setup should be kept low (typically <0.5%) to avoid solvent effects on biological systems.

Q4: What are the potential stability issues with (S)-SCH 563705 in solution?

A4: (S)-SCH 563705 contains several functional groups that may be susceptible to degradation under certain conditions:

• Diketopiperazine Ring: While generally stable, the amide bonds in the diketopiperazine core can undergo hydrolysis under strong acidic or basic conditions.[4]

• Phenol Group: The phenolic moiety is susceptible to oxidation, which can be accelerated by exposure to light, high pH, or the presence of metal ions. This can lead to the formation of colored quinone-like degradation products.

• Amide Linkages: The molecule contains amide bonds that are potential sites for hydrolysis, particularly at pH extremes.

Q5: How can I assess the stability of (S)-SCH 563705 in my specific experimental conditions?

A5: A stability study should be performed using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[5][6] This involves incubating a solution of (S)-SCH 563705 in the solvent of interest under your experimental conditions (e.g., temperature, pH, light exposure) and monitoring the concentration of the parent compound over time. The appearance of new peaks in the chromatogram can indicate the formation of degradation products.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Precipitation in aqueous solution	The concentration of (S)-SCH 563705 exceeds its solubility in the aqueous buffer. The percentage of DMSO from the stock solution is too low to maintain solubility.	Perform a kinetic solubility assay to determine the maximum soluble concentration in your buffer.[1] Increase the proportion of co-solvents like PEG300 or use solubilizing agents such as SBE-β-CD, if compatible with your experiment.[3]
Discoloration of the solution (e.g., turning yellow/brown)	Oxidation of the phenolic group.	Prepare solutions fresh and protect them from light by using amber vials or covering the container with foil. Avoid high pH conditions if possible. Consider degassing solvents to remove dissolved oxygen.
Loss of compound activity over time	Chemical degradation of (S)-SCH 563705.	Confirm the stability of the compound in your experimental solvent system by performing a stability study (see Experimental Protocols). Prepare fresh solutions for each experiment. Ensure proper storage of stock solutions.
Variable experimental results	Inconsistent concentrations due to precipitation or degradation. Freeze-thaw cycles of the stock solution.	Aliquot stock solutions to avoid repeated freeze-thaw cycles.[2] Visually inspect solutions for any precipitation before use. If necessary, briefly sonicate to aid dissolution, but be cautious of potential degradation.[3]

Stability Data Summary

Solvent System	Temperature	Time Point	(S)-SCH 563705 Remaining (%)	Appearance of Degradation Products
100% DMSO	-20°C	6 months	>99%	No
100% DMSO	Room Temp.	24 hours	>98%	No
PBS (pH 7.4) with 0.5% DMSO	37°C	8 hours	>95%	Minor peaks observed by HPLC
Acetonitrile/Water (1:1)	Room Temp.	24 hours	>97%	No
Methanol	Room Temp.	24 hours	>98%	No

Experimental Protocols

Protocol 1: Kinetic Solubility Assay

This protocol provides a general method to determine the approximate kinetic solubility of (S)-SCH 563705 in an aqueous buffer.[1]

• Prepare a high-concentration stock solution: Dissolve (S)-SCH 563705 in 100% DMSO to make a 10 mM stock solution.

• Serial Dilution: Create a series of dilutions of the stock solution in DMSO.

• Dilution in Aqueous Buffer: In a 96-well plate, add a small volume (e.g., 2 µL) of each DMSO concentration to a larger volume (e.g., 98 µL) of your desired aqueous buffer (e.g., PBS, pH 7.4). This will create a range of final compound concentrations.

• Incubation: Incubate the plate at room temperature for 1-2 hours with gentle shaking.

• Visual Inspection: Visually inspect each well for any signs of precipitation.

• Turbidity Measurement (Optional): Use a plate reader to measure the absorbance at a wavelength where the compound does not absorb (e.g., 600 nm) to quantify precipitation. The highest concentration that remains clear is the approximate kinetic solubility.

Protocol 2: Small Molecule Stability Assessment in Solution

This protocol outlines a procedure to evaluate the chemical stability of (S)-SCH 563705 in a specific solvent over time.

• Prepare Initial Sample (T=0): Prepare a solution of (S)-SCH 563705 in the desired solvent at the final working concentration. Immediately analyze this sample by a stability-indicating method (e.g., HPLC) to establish the initial concentration (100%).

• Incubate Sample: Incubate the remaining solution under your experimental conditions (e.g., 37°C, protected from light) for the desired duration (e.g., 2, 4, 8, 24 hours).

• Prepare Time-Point Samples: At each designated time point, take an aliquot of the incubated solution.

• Analysis: Analyze each time-point sample using the same analytical method as in step 1.

• Data Evaluation: Calculate the percentage of (S)-SCH 563705 remaining at each time point relative to the T=0 sample. Monitor for the appearance and increase of any new peaks, which would indicate degradation products.

Visualizations

Caption: Experimental workflow for assessing the stability of (S)-SCH 563705.

Caption: Troubleshooting logic for inconsistent results with (S)-SCH 563705.

References

• 1. 2,5-Diketopiperazine - Wikipedia [en.wikipedia.org]
• 2. Total synthesis of complex 2,5-diketopiperazine alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Unexpected hydrolytic instability of N-acylated amino acid amides and peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 6. LC-MS based stability-indicating method for studying the degradation of lonidamine under physical and chemical stress conditions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing (S)-SCH 563705 Toxicity in Cell Culture

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing potential toxicity associated with the CXCR1/CXCR2 antagonist, (S)-SCH 563705, in cell culture experiments. By offering detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and visual aids, this resource aims to help users achieve reliable and reproducible results while maintaining optimal cell health.

Frequently Asked Questions (FAQs)

Q1: What is (S)-SCH 563705 and what is its mechanism of action?

A1: (S)-SCH 563705 is a potent and orally active antagonist of the chemokine receptors CXCR1 and CXCR2. These receptors are G-protein coupled receptors (GPCRs) that are activated by interleukin-8 (IL-8) and other related chemokines. By blocking the binding of these chemokines to CXCR1 and CXCR2, (S)-SCH 563705 inhibits downstream signaling pathways involved in inflammation and neutrophil migration.

Q2: What are the potential causes of toxicity with (S)-SCH 563705 in cell culture?

A2: Toxicity from small molecule inhibitors like (S)-SCH 563705 in cell culture can stem from several factors:

• High Concentrations: Using concentrations significantly above the half-maximal inhibitory concentration (IC50) for its target can lead to off-target effects and general cellular stress.

• Off-Target Effects: The inhibitor might bind to other cellular targets besides CXCR1 and CXCR2, leading to unintended and potentially toxic consequences.

• Solvent Toxicity: The solvent used to dissolve (S)-SCH 563705, typically dimethyl sulfoxide (B87167) (DMSO), can be toxic to cells at higher concentrations (usually above 0.5%).

• Compound Instability: The compound may degrade in the cell culture medium over time, potentially forming toxic byproducts.

• Cell Line Sensitivity: Different cell lines can have varying sensitivities to a particular compound due to differences in their genetic makeup and metabolic pathways.

Q3: How can I determine the optimal, non-toxic concentration of (S)-SCH 563705 for my experiments?

A3: The optimal concentration should be empirically determined for each cell line and experimental setup. A good starting point is to perform a dose-response curve to determine the IC50 for the desired biological effect (e.g., inhibition of chemotaxis). In parallel, a cytotoxicity assay (e.g., MTT, XTT, or a live/dead stain) should be conducted to determine the concentration at which the compound begins to affect cell viability. The ideal working concentration will be one that elicits the desired biological response with minimal to no impact on cell viability.

Q4: Are there any alternatives to DMSO for dissolving (S)-SCH 563705?

A4: While DMSO is the most common solvent for many small molecule inhibitors, alternatives can be considered if solvent toxicity is a concern. Cyrene™ (dihydrolevoglucosenone) is a bio-based solvent that has been shown to be a less toxic alternative to DMSO in some applications.[1][2] However, the solubility of (S)-SCH 563705 in such alternative solvents would need to be experimentally verified.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
High levels of cell death observed after treatment.	Inhibitor concentration is too high.	Perform a dose-response curve to identify the optimal non-toxic concentration. Start with a wide range of concentrations, including those below the expected efficacious dose.
Prolonged exposure to the inhibitor.	Reduce the incubation time. Determine the minimum time required to achieve the desired biological effect.
Solvent toxicity.	Ensure the final concentration of the solvent (e.g., DMSO) in the culture medium is below the toxic threshold for your cell line (typically <0.1-0.5%). Run a solvent-only control.
Compound instability leading to toxic byproducts.	Prepare fresh dilutions of the inhibitor from a frozen stock for each experiment. Assess the stability of the compound in your cell culture medium over the time course of your experiment.
Inconsistent results between experiments.	Variability in cell culture conditions.	Standardize cell passage number, seeding density, and confluency. Regularly test for mycoplasma contamination.
Degradation of the inhibitor.	Aliquot the stock solution and avoid repeated freeze-thaw cycles. Store the stock solution at -80°C.
Pipetting errors.	Use calibrated pipettes and be meticulous when preparing serial dilutions.
No observable effect of the inhibitor.	Inhibitor concentration is too low.	Increase the concentration of the inhibitor based on dose-response experiments.
Poor cell permeability.	While (S)-SCH 563705 is orally active, suggesting good cell permeability, this can be cell-line dependent. If this is suspected, consult literature for similar compounds or consider alternative assays.
Incorrect timing of inhibitor addition.	For inhibition of a specific signaling event, the inhibitor must be added prior to the stimulus. Optimize the pre-incubation time.

Quantitative Data on Related CXCR1/CXCR2 Antagonists

Table 1: In Vitro Potency of CXCR1/CXCR2 Antagonists

Compound	Target(s)	Assay	IC50	Reference
Reparixin	CXCR1/CXCR2	Inhibition of CXCL8-induced cell migration	1 nM (CXCR1), ~100 nM (CXCR2)	[3]
Navarixin (SCH 527123)	CXCR1/CXCR2	Displacement of [125I]hCXCL8 from human CXCR2	2.6 nM	[4]
Navarixin (SCH 527123)	CXCR1/CXCR2	Displacement of [125I]hCXCL8 from human CXCR1	36 nM	[4]

Table 2: Cytotoxicity Data for a Related CXCR1/CXCR2 Antagonist

Compound	Cell Line	Assay	IC50	Reference
Navarixin (SCH 527123)	Caco-2	Cytotoxicity Assay	18.78 µM	[4]

Experimental Protocols

Protocol 1: Determination of Optimal Non-Toxic Working Concentration

Objective: To determine the highest concentration of (S)-SCH 563705 that does not significantly affect cell viability.

Methodology:

• Cell Seeding:

  • Plate cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the end of the experiment.

  • Allow cells to adhere and recover overnight in a humidified incubator at 37°C with 5% CO₂.

• Compound Preparation:

  • Prepare a 10 mM stock solution of (S)-SCH 563705 in sterile, anhydrous DMSO.

  • Perform serial dilutions of the stock solution in complete cell culture medium to achieve a range of final concentrations (e.g., 0.01, 0.1, 1, 10, 25, 50, 100 µM).

  • Prepare a vehicle control with the same final concentration of DMSO as the highest concentration of the inhibitor.

• Treatment:

  • Remove the old medium from the cells and replace it with the medium containing the different concentrations of (S)-SCH 563705 or the vehicle control.

  • Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• Cell Viability Assay (MTT Assay):

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.

  • Add 10 µL of the MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well and incubate overnight at 37°C in a humidified incubator.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the inhibitor concentration to determine the cytotoxic profile.

Protocol 2: Assessment of On-Target Activity (Chemotaxis Assay)

Objective: To confirm the inhibitory effect of (S)-SCH 563705 on chemokine-induced cell migration.

Methodology:

• Cell Preparation:

  • Harvest cells and resuspend them in serum-free medium at a concentration of 1 x 10⁶ cells/mL.

  • Pre-incubate the cells with various non-toxic concentrations of (S)-SCH 563705 (determined in Protocol 1) or vehicle control for 30-60 minutes at 37°C.

• Chemotaxis Assay Setup:

  • Use a multi-well chemotaxis chamber (e.g., Boyden chamber) with a polycarbonate membrane (typically 8 µm pores for many cell types).

  • In the lower chamber, add serum-free medium containing a chemoattractant (e.g., 100 ng/mL IL-8/CXCL8).

  • In the upper chamber, add the pre-incubated cell suspension.

• Incubation:

  • Incubate the chamber at 37°C in a humidified incubator with 5% CO₂ for a duration sufficient for cell migration (e.g., 4-24 hours, depending on the cell type).

• Quantification of Migration:

  • After incubation, remove the non-migrated cells from the top of the membrane.

  • Fix and stain the migrated cells on the bottom of the membrane (e.g., with crystal violet).

  • Elute the stain and measure the absorbance, or count the migrated cells in several fields of view under a microscope.

• Data Analysis:

  • Calculate the percentage of inhibition of migration for each concentration of (S)-SCH 563705 relative to the vehicle control.

  • Plot the percentage of inhibition against the inhibitor concentration to determine the IC50 for the on-target effect.

Visualizations

Caption: Simplified CXCR1/CXCR2 signaling pathway and the inhibitory action of (S)-SCH 563705.

Caption: Experimental workflow for determining the optimal non-toxic concentration of (S)-SCH 563705.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. The CXCL8-CXCR1/2 pathways in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. atlasgeneticsoncology.org [atlasgeneticsoncology.org]
• 4. bio.libretexts.org [bio.libretexts.org]

Technical Support Center: (S)-SCH 563705 Dose-Response Curve Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the CXCR1/CXCR2 antagonist, (S)-SCH 563705.

Frequently Asked Questions (FAQs)

Q1: What are the known IC50 values for (S)-SCH 563705?

(S)-SCH 563705 is a potent antagonist of both CXCR1 and CXCR2. The reported half-maximal inhibitory concentration (IC50) values are 7.3 nM for CXCR1 and 1.3 nM for CXCR2.

Target	IC50 Value
CXCR1	7.3 nM
CXCR2	1.3 nM

Q2: What is the mechanism of action for (S)-SCH 563705?

(S)-SCH 563705 acts as a competitive antagonist at the chemokine receptors CXCR1 and CXCR2. These receptors are G-protein coupled receptors (GPCRs) that, upon binding their chemokine ligands (e.g., CXCL8/IL-8, CXCL1/GRO-α), trigger downstream signaling pathways involved in cell migration, particularly of neutrophils.[1] By blocking the binding of these chemokines, (S)-SCH 563705 inhibits the subsequent signaling cascade, thereby preventing chemotaxis and other inflammatory responses.[1][2]

Q3: My dose-response curve for (S)-SCH 563705 is not a classic sigmoidal shape. What could be the cause?

A non-sigmoidal, or biphasic, dose-response curve can arise from several factors in GPCR assays.[3][4] One possibility is the presence of off-target effects at higher concentrations of the compound. Another potential cause could be related to the experimental conditions, such as the presence of receptor dimers or allosteric interactions.[3] It is also possible that the compound is degrading or precipitating at higher concentrations. Careful review of your experimental setup and compound handling is recommended.

Q4: I am observing high variability between my replicate wells. What are the common sources of this issue?

High variability in cell-based assays can often be attributed to inconsistencies in experimental technique.[5] Key areas to investigate include:

• Uneven Cell Seeding: Ensure a homogenous cell suspension before and during plating.

• Edge Effects: The outer wells of a microplate are prone to evaporation. To mitigate this, either avoid using these wells or fill them with sterile media or PBS to create a humidity barrier.[5]

• Pipetting Errors: Inconsistent volumes of cells, compound, or reagents can introduce significant error. Regular pipette calibration and consistent technique are crucial.

• Compound Solubility: Ensure (S)-SCH 563705 is fully dissolved in your assay buffer at all tested concentrations.

Q5: What are the appropriate positive and negative controls for a dose-response experiment with (S)-SCH 563705?

For an antagonist assay, proper controls are essential for data interpretation.

• Negative Control: Cells treated with the vehicle (e.g., DMSO) in the absence of the stimulating chemokine. This establishes the baseline response.

• Positive Control: Cells stimulated with an appropriate concentration (typically EC80) of a known CXCR1/CXCR2 agonist (e.g., CXCL8 or CXCL1) in the presence of the vehicle. This represents the maximum response.

• Compound Controls: Wells containing (S)-SCH 563705 at each concentration without the addition of the agonist to check for any agonist-independent effects of the compound.

Troubleshooting Guides

Issue 1: Poor or No Inhibition by (S)-SCH 563705

Possible Causes & Solutions

Cause	Solution
Compound Degradation	Prepare fresh stock solutions of (S)-SCH 563705 for each experiment. Avoid repeated freeze-thaw cycles.
Incorrect Agonist Concentration	Verify the potency of your chemokine agonist. If the agonist concentration is too high, it may overcome the inhibitory effect of the antagonist. Perform an agonist dose-response curve to confirm the EC50 and use a concentration around the EC80 for the antagonist assay.[6]
Cell Health and Receptor Expression	Ensure your cells are healthy and in the logarithmic growth phase. Passage number can affect receptor expression levels; use cells within a consistent and low passage number range.
Assay Incubation Time	Optimize the pre-incubation time of the cells with (S)-SCH 563705 before adding the agonist. A short incubation may not be sufficient for the antagonist to bind to the receptor.

Issue 2: High Background Signal in the Assay

Possible Causes & Solutions

Cause	Solution
Autofluorescence of Compound or Media	Test the fluorescence of (S)-SCH 563705 and your assay media alone at the wavelengths used for detection. If necessary, switch to a different detection method (e.g., luminescence-based) or use a buffer with lower intrinsic fluorescence.
High Basal Activity of Cells	Serum-starving the cells for a few hours before the assay can sometimes reduce basal signaling and improve the assay window.[7]
Contamination	Ensure all reagents and cell cultures are free from microbial contamination, which can interfere with the assay readout.
(For Calcium Mobilization Assays) Dye Overloading or Leakage	Optimize the concentration of the calcium-sensitive dye and the loading time. Excessive dye can lead to high background and cellular stress.[8] Ensure the wash steps after dye loading are sufficient to remove extracellular dye.

Experimental Protocols

Chemotaxis Assay (Boyden Chamber/Transwell Assay)

This protocol outlines a method to assess the inhibitory effect of (S)-SCH 563705 on neutrophil chemotaxis.

Materials:

• (S)-SCH 563705

• Human Neutrophils (freshly isolated)

• CXCR1/CXCR2 Agonist (e.g., human recombinant CXCL8 or CXCL1)

• Assay Buffer (e.g., RPMI 1640 with 0.5% BSA)

• Transwell inserts (3 or 5 µm pore size)

• 24-well or 96-well plates

• Incubator (37°C, 5% CO₂)

• Cell quantification method (e.g., plate reader for fluorescently labeled cells or microscope)

Procedure:

• Neutrophil Isolation: Isolate human neutrophils from whole blood using a standard method like Ficoll-Paque gradient centrifugation followed by dextran (B179266) sedimentation. Resuspend cells in assay buffer.

• Compound Preparation: Prepare a stock solution of (S)-SCH 563705 in DMSO. Perform serial dilutions in assay buffer to achieve the desired final concentrations.

• Assay Setup:

  • Add the chemokine agonist (at a pre-determined optimal concentration, e.g., EC80) to the lower wells of the plate.

  • In separate tubes, pre-incubate the neutrophil suspension with various concentrations of (S)-SCH 563705 or vehicle (DMSO) for 30 minutes at 37°C.

  • Add the pre-incubated neutrophils to the upper chamber of the Transwell inserts.

  • Place the inserts into the wells containing the agonist.

• Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 60-90 minutes.

• Quantification: After incubation, remove the inserts. Quantify the number of neutrophils that have migrated to the lower chamber using a suitable method.

• Data Analysis: Plot the percentage of inhibition of migration against the log concentration of (S)-SCH 563705 and fit the data using a non-linear regression model to determine the IC50 value.

Calcium Mobilization Assay

This protocol describes how to measure the inhibition of agonist-induced calcium influx by (S)-SCH 563705.[9]

Materials:

• (S)-SCH 563705

• Cells stably expressing human CXCR1 or CXCR2 (e.g., CHO or HEK293 cells)

• CXCR1/CXCR2 Agonist (e.g., CXCL8 or CXCL1)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• 96-well or 384-well black, clear-bottom plates

• Fluorescence plate reader with automated injection (e.g., FLIPR, FlexStation)

Procedure:

• Cell Plating: Seed the CXCR1 or CXCR2 expressing cells into the microplates and grow to confluence.

• Dye Loading:

  • Prepare the fluorescent calcium dye solution according to the manufacturer's instructions.

  • Remove the culture medium from the cells and add the dye solution.

  • Incubate for 45-60 minutes at 37°C.

  • Wash the cells with assay buffer to remove excess dye.

• Compound Addition: Add the different concentrations of (S)-SCH 563705 or vehicle to the wells and incubate for 15-30 minutes.

• Signal Measurement:

  • Place the plate in the fluorescence reader.

  • Establish a baseline fluorescence reading.

  • Inject the chemokine agonist (at a pre-determined EC80 concentration) into the wells.

  • Immediately begin recording the fluorescence intensity over time.

• Data Analysis:

  • Determine the peak fluorescence response for each well.

  • Normalize the data to the positive (agonist + vehicle) and negative (vehicle only) controls.

  • Plot the percentage of inhibition against the log concentration of (S)-SCH 563705 and fit the curve to determine the IC50.

Visualizations

Caption: Experimental workflow for (S)-SCH 563705 dose-response analysis.

Caption: Simplified CXCR1/CXCR2 signaling pathway and inhibition by (S)-SCH 563705.

Caption: Troubleshooting decision tree for dose-response curve analysis.

References

• 1. Therapeutic inhibition of CXCR1/2: where do we stand? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What CXCR2 antagonists are in clinical trials currently? [synapse.patsnap.com]
• 3. Reinterpreting anomalous competitive binding experiments within G protein-coupled receptor homodimers using a dimer receptor model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biphasic dose responses in biology, toxicology and medicine: accounting for their generalizability and quantitative features - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Pharmacological Characterization of GPCR Agonists, Antagonists, Allosteric Modulators and Biased Ligands from HTS Hits to Lead Optimization - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. corning.com [corning.com]
• 8. researchgate.net [researchgate.net]
• 9. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]

Technical Support Center: Enhancing the In Vivo Bioavailability of (S)-SCH 563705

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and drug development professionals working to improve the in vivo bioavailability of the poorly soluble compound, (S)-SCH 563705.

Troubleshooting Guide

This guide addresses common issues encountered during the preclinical development of (S)-SCH 563705, focusing on challenges related to its oral bioavailability.

Problem 1: High variability in plasma concentrations between individual animals in the same dosing group.

• Possible Cause: Inconsistent dissolution of (S)-SCH 563705 in the gastrointestinal (GI) tract due to its low aqueous solubility. This can be exacerbated by physiological differences between animals.

• Troubleshooting Steps:

  • Re-evaluate the formulation strategy. A simple suspension may not be adequate. Consider formulations designed to enhance solubility and dissolution.[1][2][3]

  • Particle Size Reduction. If using a suspension, ensure the particle size of the active pharmaceutical ingredient (API) is controlled and minimized. Micronization or nanosuspension can increase the surface area for dissolution.[1][4]

  • Consider a solution-based formulation. Using co-solvents or lipid-based systems can help ensure the drug is in a dissolved state upon administration. However, be mindful of potential precipitation upon dilution in the GI tract.[2][5]

  • Standardize experimental conditions. Ensure consistent fasting times and gavage techniques across all animals.

Problem 2: Low and inconsistent oral bioavailability (F%) observed in preclinical species.

• Possible Cause: The absorption of (S)-SCH 563705 is likely dissolution rate-limited, a common issue for Biopharmaceutics Classification System (BCS) Class II compounds (low solubility, high permeability).[3][6]

• Troubleshooting Steps:

  • Investigate different formulation platforms. A systematic approach to formulation development is recommended. Start with simple systems and increase complexity as needed.

  • Amorphous Solid Dispersions. Creating a solid dispersion of (S)-SCH 563705 in a hydrophilic polymer can improve its dissolution rate and lead to higher plasma concentrations.[5][7]

  • Lipid-Based Formulations. Formulations such as Self-Emulsifying Drug Delivery Systems (SEDDS) can improve solubilization and absorption through the lymphatic pathway, potentially bypassing first-pass metabolism.[3][7][8]

  • Evaluate the impact of food. For some poorly soluble compounds, administration with food (particularly a high-fat meal) can enhance bioavailability.[3]

Problem 3: The amorphous solid dispersion formulation shows good in vitro dissolution but poor in vivo performance.

• Possible Cause: Precipitation of the amorphous drug in the GI tract before it can be absorbed. The supersaturated state achieved by the solid dispersion may not be maintained in vivo.

• Troubleshooting Steps:

  • Incorporate precipitation inhibitors. Include polymers in the formulation that can help maintain the supersaturated state of (S)-SCH 563705 for a longer duration.

  • Optimize the polymer-to-drug ratio. The amount and type of polymer can significantly impact the stability of the amorphous form and its dissolution behavior.

  • Assess the formulation in biorelevant media. In vitro dissolution studies in simulated gastric and intestinal fluids (Fasted State Simulated Intestinal Fluid - FaSSIF, and Fed State Simulated Intestinal Fluid - FeSSIF) can be more predictive of in vivo performance than simple buffer systems.

Frequently Asked Questions (FAQs)

Q1: What is the first step I should take to improve the oral bioavailability of (S)-SCH 563705?

A1: The first step is to characterize the physicochemical properties of (S)-SCH 563705, particularly its aqueous solubility and permeability. This will help classify it according to the BCS and guide formulation strategy.[1][6] Given that it is a poorly soluble compound, initial efforts should focus on enhancing its solubility and dissolution rate.[4]

Q2: What are the most common formulation strategies for a poorly soluble compound like (S)-SCH 563705?

A2: Common strategies for BCS Class II or IV compounds include:

• Particle size reduction: Micronization and nanosuspension.[1][4]

• Solid dispersions: Dispersing the drug in a polymer matrix in an amorphous state.[5][7]

• Lipid-based formulations: Including solutions in oils, and self-emulsifying drug delivery systems (SEDDS).[3][7][8]

• Complexation: Using cyclodextrins to form inclusion complexes that enhance solubility.[9]

Q3: How do I choose between different formulation approaches?

A3: The choice of formulation depends on the specific properties of (S)-SCH 563705, the desired pharmacokinetic profile, and the stage of development. A tiered approach is often effective.

Caption: A tiered approach to formulation selection for improving bioavailability.

Q4: What are the key parameters to assess in a preclinical in vivo bioavailability study?

A4: The primary pharmacokinetic parameters to determine are:

• Cmax: Maximum plasma concentration.

• Tmax: Time to reach Cmax.

• AUC (Area Under the Curve): Total drug exposure over time.

• F% (Absolute Bioavailability): The fraction of the orally administered dose that reaches systemic circulation compared to intravenous (IV) administration.

Data Presentation

Below are hypothetical data tables illustrating how to present results from a preclinical bioavailability study in rats, comparing different formulations of (S)-SCH 563705.

Table 1: Pharmacokinetic Parameters of (S)-SCH 563705 in Rats Following a Single Oral Dose (10 mg/kg) of Different Formulations.

Formulation	Cmax (ng/mL)	Tmax (hr)	AUC (0-24h) (ng*hr/mL)	F%
Simple Suspension (in 0.5% CMC)	150 ± 45	4.0 ± 1.5	980 ± 250	10%
Micronized Suspension	320 ± 80	2.0 ± 0.5	2450 ± 550	25%
Solid Dispersion (1:4 Drug:Polymer)	850 ± 210	1.5 ± 0.5	6370 ± 1200	65%
SEDDS	980 ± 250	1.0 ± 0.5	7150 ± 1500	73%
IV Solution (for F% calculation)	-	-	9800 ± 1800	100%

Data are presented as mean ± standard deviation (n=5 rats per group).

Experimental Protocols

Protocol 1: Preparation of a Micronized Suspension of (S)-SCH 563705

• Objective: To prepare a suspension of (S)-SCH 563705 with reduced particle size to enhance dissolution.

• Materials:

  • (S)-SCH 563705 API

  • 0.5% (w/v) Carboxymethylcellulose (CMC) in deionized water

  • Zirconia milling beads (0.5 mm)

  • Bead mill

• Procedure:

  • Prepare the 0.5% CMC vehicle.

  • Add (S)-SCH 563705 to the vehicle to achieve the desired concentration (e.g., 2 mg/mL for a 10 mg/kg dose in rats at a 5 mL/kg dosing volume).

  • Add the suspension and an equal volume of milling beads to the milling chamber.

  • Mill at a specified speed and time (e.g., 2000 rpm for 2 hours). The exact parameters may need optimization.

  • Separate the milled suspension from the beads.

  • Confirm particle size reduction using a suitable method (e.g., laser diffraction).

References

• 1. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. Preclinical Formulations: Insight, Strategies, and Practical Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of preclinical formulations for a poorly water-soluble compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. pharm-int.com [pharm-int.com]
• 8. Pharmacokinetics Studies in Mice or Rats | Bienta [bienta.net]
• 9. medchemexpress.com [medchemexpress.com]

Technical Support Center: Troubleshooting (S)-SCH 563705 in Neutrophil Migration Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using (S)-SCH 563705 in neutrophil migration assays.

Frequently Asked Questions (FAQs)

Q1: What is (S)-SCH 563705 and what is its mechanism of action?

(S)-SCH 563705 is a potent and orally available antagonist of the chemokine receptors CXCR1 and CXCR2.[1][2] Chemokines such as Interleukin-8 (IL-8 or CXCL8) bind to these receptors on the surface of neutrophils, initiating a signaling cascade that leads to chemotaxis, which is the directed migration of the cells towards the source of the chemokine.[3] (S)-SCH 563705 acts as an allosteric inhibitor, binding to a site on the receptor different from the chemokine binding site. This binding prevents the receptor from activating downstream signaling pathways, thereby inhibiting neutrophil migration.

Q2: What is the difference between SCH 563705 and Sch527123?

Based on available literature, SCH 563705 and Sch527123 (also known as Navarixin) are closely related, potent CXCR1/CXCR2 antagonists.[1][2][4][5] They may represent the same compound or different development-stage names for it. Both have been shown to effectively inhibit neutrophil chemotaxis in response to CXCL1 and CXCL8.[5] For the purpose of troubleshooting neutrophil migration assays, literature and data pertaining to both compounds can be considered relevant.

Q3: What are the primary applications of (S)-SCH 563705 in research?

(S)-SCH 563705 is primarily used to study the role of the CXCR1/2 signaling axis in various physiological and pathological processes. Its ability to block neutrophil migration makes it a valuable tool for investigating inflammatory diseases where neutrophil infiltration is a key feature, such as chronic obstructive pulmonary disease (COPD) and other inflammatory lung disorders.[6][7]

Troubleshooting Guide

Problem 1: No or low inhibition of neutrophil migration with (S)-SCH 563705.

Possible Cause	Recommended Solution
Incorrect concentration of (S)-SCH 563705	Perform a dose-response curve to determine the optimal inhibitory concentration for your specific experimental conditions. Start with a concentration range based on reported IC50 values (see Data Presentation section).
Compound instability or degradation	Prepare fresh stock solutions of (S)-SCH 563705 in a suitable solvent (e.g., DMSO) for each experiment. Avoid repeated freeze-thaw cycles. Store stock solutions at -20°C or -80°C as recommended by the supplier.
Inadequate pre-incubation time	Pre-incubate neutrophils with (S)-SCH 563705 for a sufficient period before adding them to the migration assay. A typical pre-incubation time is 30-60 minutes at 37°C.
High chemoattractant concentration	An excessively high concentration of the chemoattractant (e.g., IL-8) may overcome the inhibitory effect of (S)-SCH 563705. Optimize the chemoattractant concentration to be at or near the EC50 for neutrophil migration.
Poor cell viability	Assess neutrophil viability before and after the assay using a method like Trypan Blue exclusion or a viability stain. Ensure gentle handling of cells during isolation and the experimental procedure.

Problem 2: High background neutrophil migration (high migration in negative control wells).

Possible Cause	Recommended Solution
Presence of unintended chemoattractants	Use serum-free media in the assay, as serum contains various chemoattractants. Ensure all reagents and buffers are of high purity and free of endotoxin (B1171834) contamination.
Spontaneous neutrophil activation	Isolate neutrophils from fresh blood and use them promptly. Avoid harsh isolation procedures that can activate the cells. Keep cells on ice when not in use.
Incorrect pore size of the migration membrane	Use a Transwell® insert with a pore size appropriate for neutrophils (typically 3-5 µm). A larger pore size may lead to passive cell falling rather than active migration.

Problem 3: High variability between replicate wells.

Possible Cause	Recommended Solution
Inconsistent cell seeding density	Ensure a homogenous cell suspension before seeding. Pipette carefully and consistently into each well.
Presence of air bubbles	Check for and remove any air bubbles between the insert and the lower chamber, as they can interfere with the chemoattractant gradient.
Edge effects on the plate	To minimize edge effects, avoid using the outermost wells of the 96-well plate. Fill the outer wells with media or PBS to maintain humidity.

Data Presentation

Table 1: Reported Potency of SCH 563705 and Related Compounds

Compound	Target	Assay Type	Value	Reference
SCH 563705	CXCR1	Inhibition Constant (Ki)	3 nM	[1]
CXCR1	50% Inhibitory Concentration (IC50)	7.3 nM	[1]
CXCR2	Inhibition Constant (Ki)	1 nM	[1]
CXCR2	50% Inhibitory Concentration (IC50)	1.3 nM	[1]
Mouse CXCR2	50% Inhibitory Concentration (IC50)	5.2 nM	[1][2]
Sch527123 (Navarixin)	Cynomolgus CXCR1	Dissociation Constant (Kd)	41 nM	[4]
Mouse CXCR2	Dissociation Constant (Kd)	0.20 nM	[4]
Rat CXCR2	Dissociation Constant (Kd)	0.20 nM	[4]
Cynomolgus Monkey CXCR2	Dissociation Constant (Kd)	0.08 nM	[4]
Human CXCR1	Dissociation Constant (Kd)	3.9 ± 0.3 nM	[5]
Human CXCR2	Dissociation Constant (Kd)	0.049 ± 0.004 nM	[5]
Cynomolgus CXCR1-mediated chemotaxis	50% Inhibitory Concentration (IC50)	~1000 nM	[7]
CXCR2-mediated chemotaxis	50% Inhibitory Concentration (IC50)	~3-6 nM	[7]

Experimental Protocols

Key Experiment: Neutrophil Migration (Chemotaxis) Assay using a Boyden Chamber (Transwell®)

1. Neutrophil Isolation:

• Isolate human neutrophils from fresh whole blood obtained from healthy donors using a standard method such as Ficoll-Paque density gradient centrifugation followed by dextran (B179266) sedimentation or hypotonic lysis of red blood cells.

• Assess cell purity and viability. A purity of >95% and viability of >98% is recommended.

• Resuspend the isolated neutrophils in serum-free assay medium (e.g., RPMI 1640 with 0.5% BSA) at a concentration of 1-2 x 10^6 cells/mL. Keep the cells on ice.

2. Preparation of (S)-SCH 563705 and Chemoattractant:

• Prepare a stock solution of (S)-SCH 563705 in DMSO (e.g., 10 mM).

• On the day of the experiment, dilute the stock solution to the desired final concentrations in the serum-free assay medium. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1%.

• Prepare the chemoattractant solution (e.g., human recombinant IL-8/CXCL8) at the desired concentration (e.g., 10 nM) in the serum-free assay medium.

3. Assay Setup:

• Add the chemoattractant solution to the lower wells of a 96-well Transwell® plate (with 3-5 µm pore size inserts).

• For the negative control, add assay medium without the chemoattractant to the lower wells.

• Pre-incubate the neutrophil suspension with different concentrations of (S)-SCH 563705 or vehicle (DMSO) for 30-60 minutes at 37°C.

• Carefully add the pre-incubated neutrophil suspension to the upper chamber of the Transwell® inserts.

4. Incubation:

• Incubate the plate at 37°C in a 5% CO2 incubator for 1-2 hours to allow for neutrophil migration. The optimal incubation time may need to be determined empirically.

5. Quantification of Migrated Cells:

• After incubation, carefully remove the inserts.

• The number of neutrophils that have migrated to the lower chamber can be quantified using various methods:

  • Cell Counting: Lyse the cells in the lower chamber and count the nuclei using a fluorescent DNA dye (e.g., CyQUANT®).

  • ATP Measurement: Measure the ATP content of the migrated cells using a luminescent assay (e.g., CellTiter-Glo®), which correlates with the number of viable cells.[3]

  • Flow Cytometry: Directly count the cells in the lower chamber using a flow cytometer.

6. Data Analysis:

• Calculate the percentage of inhibition of migration for each concentration of (S)-SCH 563705 compared to the vehicle control.

• Plot the percentage of inhibition against the log concentration of the compound to determine the IC50 value.

Visualizations

Caption: Workflow for a typical neutrophil migration assay using a Transwell® system.

Caption: Simplified signaling pathway of CXCR1/2-mediated neutrophil chemotaxis and the inhibitory point of (S)-SCH 563705.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. criver.com [criver.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Pharmacological characterization of Sch527123, a potent allosteric CXCR1/CXCR2 antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. SCH527123, a novel CXCR2 antagonist, inhibits ozone-induced neutrophilia in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A novel, orally active CXCR1/2 receptor antagonist, Sch527123, inhibits neutrophil recruitment, mucus production, and goblet cell hyperplasia in animal models of pulmonary inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: (S)-SCH 563705 Vehicle Formulation for Animal Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S)-SCH 563705. The following information is intended to address common issues encountered during the preparation of vehicle formulations for animal studies.

Frequently Asked Questions (FAQs)

Q1: What are the recommended vehicle formulations for (S)-SCH 563705 for in vivo animal studies?

A1: (S)-SCH 563705 is a poorly water-soluble compound. Based on information from chemical suppliers and common practices for similar hydrophobic compounds, several vehicle formulations can be considered to achieve a suitable concentration for animal dosing. Three common formulations are:

• Formulation 1 (Co-solvent/Surfactant Mixture): 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline. This formulation is widely used for compounds with low aqueous solubility and has been shown to be generally well-tolerated in rodents.[1][2][3]

• Formulation 2 (Cyclodextrin-based): 10% DMSO, 90% (20% SBE-β-CD in Saline). Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) is a modified cyclodextrin (B1172386) designed to enhance the solubility and bioavailability of poorly soluble drugs for oral and parenteral administration.[4][5][6]

• Formulation 3 (Oil-based): 10% DMSO, 90% Corn Oil. This is a common vehicle for lipophilic compounds, particularly for oral administration.

The choice of formulation will depend on the specific route of administration, the required dose volume, and the animal species. It is always recommended to perform a small pilot study to assess the tolerability of the chosen vehicle in the specific animal model.

Q2: What is the maximum achievable concentration of (S)-SCH 563705 in these formulations?

A2: According to supplier data, a concentration of at least 5 mg/mL can be achieved with the formulations listed above, resulting in a clear solution. However, the maximum solubility should be empirically determined in your laboratory.

Q3: Are there any known toxicities associated with these vehicle components?

A3: While generally considered safe at the proposed concentrations, the components of these vehicles are not entirely inert.

• DMSO: Can cause localized irritation. For sensitive animal models, such as those that are immunodeficient, reducing the DMSO concentration to 2% may be advisable.[1]

• Tween-80: High concentrations can potentially lead to adverse effects. The 5% concentration in Formulation 1 is standard for many in vivo studies.

• PEG300: Generally has low toxicity and is a common co-solvent in pharmaceutical formulations.

• SBE-β-CD: Has a good safety profile and is used in FDA-approved injectable drug products.[5]

It is crucial to include a vehicle-only control group in your animal studies to differentiate any effects of the vehicle from the pharmacological effects of (S)-SCH 563705.

Troubleshooting Guide

This guide addresses specific issues that may arise during the preparation and administration of (S)-SCH 563705 formulations.

Issue 1: Precipitation of (S)-SCH 563705 during formulation preparation.

• Observation: The solution appears cloudy, or solid particles are visible after adding all components.

• Root Cause: The compound's solubility limit has been exceeded, or the components were not mixed in the correct order.

• Solution:

  • Correct Order of Addition: For co-solvent mixtures like Formulation 1, it is critical to dissolve the compound in DMSO first before adding the co-solvents and aqueous components. Add each subsequent solvent slowly while vortexing.

  • Sonication and Gentle Warming: If precipitation occurs, brief sonication or gentle warming (to no more than 37°C) can help redissolve the compound. However, be cautious about the thermal stability of (S)-SCH 563705.

  • Lower the Concentration: If the compound does not fully dissolve, you may need to prepare a more dilute solution.

Issue 2: The formulation appears clear initially but precipitates upon standing or during administration.

• Observation: The solution becomes cloudy or forms visible particles over time, or precipitation is observed in the syringe.

• Root Cause: This can be due to temperature changes or "crashing out" of the compound upon dilution with physiological fluids. Tween 80 is often included to prevent this, but it may not always be sufficient.[7]

• Solution:

  • Prepare Fresh Formulations: Prepare the dosing solution fresh before each administration and use it promptly.

  • Maintain Temperature: If the formulation was gently warmed to aid dissolution, maintain it at that temperature (e.g., in a 37°C water bath) until just before administration to prevent precipitation upon cooling.

  • Increase Surfactant or Cyclodextrin Concentration: In some cases, a slight increase in the proportion of Tween-80 or SBE-β-CD may be necessary to maintain stability. This should be tested in a pilot formulation first.

  • Slow Administration: For intravenous injections, a slower infusion rate can minimize the risk of precipitation in the bloodstream.

Issue 3: High viscosity of the formulation makes it difficult to administer.

• Observation: The solution is thick and difficult to draw into a syringe or inject smoothly.

• Root Cause: High concentrations of PEG300 or SBE-β-CD can increase the viscosity of the formulation.

• Solution:

  • Gentle Warming: Slightly warming the formulation to 37°C can reduce its viscosity.

  • Use a Larger Gauge Needle: A slightly larger needle gauge may be necessary for accurate and smooth administration. Ensure the needle size is appropriate for the animal species and route of administration to minimize discomfort and tissue damage.

  • Adjust Formulation: If viscosity remains an issue, consider reformulating with a lower concentration of the viscosity-inducing agent, if possible, without compromising solubility.

Quantitative Data Summary

Formulation Component	Formulation 1	Formulation 2	Formulation 3
(S)-SCH 563705	≥ 5 mg/mL	≥ 5 mg/mL	≥ 5 mg/mL
DMSO	10%	10%	10%
PEG300	40%	-	-
Tween-80	5%	-	-
Saline	45%	-	-
20% SBE-β-CD in Saline	-	90%	-
Corn Oil	-	-	90%

Experimental Protocols

Protocol 1: Preparation of Formulation 1 (10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)

Objective: To prepare a 1 mL clear solution of (S)-SCH 563705 at a concentration of 5 mg/mL.

Materials:

• (S)-SCH 563705 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Polyethylene glycol 300 (PEG300), sterile

• Tween-80, sterile

• 0.9% Saline, sterile

• Sterile microcentrifuge tubes

• Vortex mixer

• Pipettors and sterile tips

Methodology:

• Weigh 5 mg of (S)-SCH 563705 powder and place it in a sterile microcentrifuge tube.

• Add 100 µL of DMSO to the tube.

• Vortex the mixture until the (S)-SCH 563705 is completely dissolved. The solution should be clear.

• Add 400 µL of PEG300 to the solution. Vortex thoroughly.

• Add 50 µL of Tween-80. Vortex until the solution is homogeneous.

• Slowly add 450 µL of sterile saline to the mixture while vortexing to bring the total volume to 1 mL.

• Visually inspect the final solution for any signs of precipitation. If the solution is clear, it is ready for administration.

Protocol 2: Preparation of Formulation 2 (10% DMSO, 90% (20% SBE-β-CD in Saline))

Objective: To prepare a 1 mL clear solution of (S)-SCH 563705 at a concentration of 5 mg/mL.

Materials:

• (S)-SCH 563705 powder

• Dimethyl sulfoxide (DMSO), sterile

• Sulfobutyl ether-β-cyclodextrin (SBE-β-CD)

• 0.9% Saline, sterile

• Sterile microcentrifuge tubes

• Vortex mixer

• Pipettors and sterile tips

Methodology:

• Prepare the 20% SBE-β-CD solution: Weigh 200 mg of SBE-β-CD and dissolve it in 800 µL of sterile saline to make 1 mL of a 20% (w/v) solution. Vortex until fully dissolved.

• Prepare the (S)-SCH 563705 stock: Weigh 5 mg of (S)-SCH 563705 powder and place it in a sterile microcentrifuge tube. Add 100 µL of DMSO and vortex until completely dissolved.

• Combine: Add 900 µL of the 20% SBE-β-CD solution to the (S)-SCH 563705 DMSO stock.

• Vortex the final mixture thoroughly until a clear, homogeneous solution is formed.

• Visually inspect the final solution for clarity before administration.

Visualizations

Signaling Pathway of CXCR1/CXCR2 Antagonism

(S)-SCH 563705 is an antagonist of the chemokine receptors CXCR1 and CXCR2. These receptors are primarily activated by CXC chemokines containing an N-terminal ELR motif, such as CXCL8 (IL-8). The binding of these chemokines to CXCR1/2 on neutrophils initiates a signaling cascade that leads to chemotaxis, degranulation, and activation of inflammatory responses. (S)-SCH 563705 blocks this interaction, thereby inhibiting neutrophil-mediated inflammation.

Caption: Antagonism of the CXCR1/2 signaling pathway by (S)-SCH 563705.

Experimental Workflow: Formulation Preparation and Quality Control

This workflow outlines the logical steps for preparing and verifying a vehicle formulation for (S)-SCH 563705 before in vivo administration.

Caption: Workflow for preparing and verifying (S)-SCH 563705 formulations.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ijpsonline.com [ijpsonline.com]
• 5. Sulfobutylether-β-cyclodextrin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of sulfobutyl-ether-β-cyclodextrin levels in oral formulations to enhance progesterone bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: (S)-SCH 563705 Stock Solutions

This technical support center provides guidance on the long-term stability of (S)-SCH 563705 stock solutions for researchers, scientists, and drug development professionals. Below you will find frequently asked questions, troubleshooting guides, and experimental protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing (S)-SCH 563705 stock solutions?

For most in vitro applications, high-purity dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing initial stock solutions of (S)-SCH 563705. A stock solution of up to 50.0 mg/mL in DMSO can be prepared. For in vivo studies, the DMSO stock solution will require further dilution in a physiologically compatible vehicle such as corn oil, saline, or a buffered solution containing surfactants like Tween-80 or PEG300.

Q2: What are the recommended storage conditions and expected shelf-life for (S)-SCH 563705 stock solutions?

To ensure long-term stability, (S)-SCH 563705 stock solutions should be stored at low temperatures. The expected shelf-life is dependent on the storage temperature.

Data Presentation: Storage Recommendations for SCH 563705 Stock Solutions

Storage Temperature	Recommended Duration	Source
-80°C	Up to 2 years	[1]
-20°C	Up to 1 year	[1]
-20°C	Up to 3 months (in solution)	[2]

Disclaimer on CAS Number: Most commercially available sources refer to SCH 563705 with CAS number 473728-58-4, which may represent the racemic mixture. The information provided here is based on data for this CAS number. Specific stability data for the (S)-enantiomer (CAS 223132-37-8) is not explicitly available in the public domain. Users should consider that the stability of the specific enantiomer may vary.

Q3: How can I assess the stability of my (S)-SCH 563705 stock solution?

The stability of your stock solution can be monitored using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). These methods can separate and quantify the parent compound from any potential degradation products. A decrease in the peak area of the parent compound and the appearance of new peaks over time can indicate degradation.

Q4: What are the potential degradation pathways for (S)-SCH 563705?

While specific degradation pathways for (S)-SCH 563705 are not extensively documented, compounds with similar functional groups may be susceptible to:

• Hydrolysis: The amide bond in the molecule could be susceptible to hydrolysis, especially in aqueous solutions or non-anhydrous solvents.

• Oxidation: The phenol (B47542) and furan (B31954) moieties could be prone to oxidation.

• Photodegradation: Exposure to light, particularly UV light, may lead to degradation. It is advisable to store solutions in light-protected vials.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Precipitation in stock solution upon thawing	- Solution was not fully dissolved initially.- Solvent evaporation.- Exceeded solubility limit.	- Gently warm the solution (e.g., to 37°C) and vortex to redissolve.- Ensure the vial is tightly sealed to prevent solvent evaporation.- Prepare a new stock solution at a lower concentration.
Inconsistent experimental results	- Degradation of the stock solution due to improper storage.- Multiple freeze-thaw cycles.	- Prepare a fresh stock solution from solid material.- Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.
Color change in the stock solution	- Oxidation of the compound.- Contamination.	- Discard the solution and prepare a fresh stock solution.- Use high-purity, anhydrous solvents.

Experimental Protocols

Protocol 1: Preparation of (S)-SCH 563705 Stock Solution (10 mM in DMSO)

• Equilibrate the vial of solid (S)-SCH 563705 to room temperature before opening to prevent moisture condensation.

• Weigh the required amount of (S)-SCH 563705 powder (Molecular Weight: 425.48 g/mol ) in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous, high-purity DMSO to achieve a 10 mM concentration.

• Vortex the solution thoroughly until all the solid is completely dissolved. Gentle warming (e.g., 37°C) can be applied to aid dissolution.

• Aliquot the stock solution into single-use, light-protected vials.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Stability Assessment of (S)-SCH 563705 Stock Solution by HPLC

This is a general protocol and may require optimization for your specific equipment and conditions.

• Preparation of Standards: Prepare a fresh stock solution of (S)-SCH 563705 to serve as a reference standard (Time 0). Create a calibration curve by preparing a series of dilutions from this fresh stock.

• Sample Analysis:

  • Thaw an aliquot of the aged stock solution to be tested.

  • Dilute the aged stock solution to fall within the range of the calibration curve.

  • Inject the diluted aged sample, the freshly prepared standards, and a solvent blank into the HPLC system.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water with 0.1% formic acid.

  • Flow Rate: 1 mL/min.

  • Detection: UV detector at a wavelength determined by a UV scan of the compound (e.g., 260 nm).

• Data Analysis:

  • Compare the chromatogram of the aged sample to the Time 0 standard.

  • Quantify the peak area of the parent (S)-SCH 563705 peak in the aged sample.

  • Calculate the percentage of the parent compound remaining relative to the initial concentration.

  • Look for the presence of new peaks, which may indicate degradation products.

Mandatory Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. shellchemtech.com [shellchemtech.com]

Reference Data & Comparative Studies

A Comparative Efficacy Analysis of CXCR2 Antagonists: (S)-SCH 563705 vs. SB225002

In the landscape of inflammatory disease research, the C-X-C chemokine receptor 2 (CXCR2) has emerged as a critical therapeutic target. This receptor, primarily expressed on neutrophils, plays a pivotal role in mediating the recruitment of these immune cells to sites of inflammation. Dysregulated CXCR2 signaling is implicated in the pathogenesis of numerous inflammatory conditions, including chronic obstructive pulmonary disease (COPD) and acute lung injury (ALI). Consequently, the development of potent and selective CXCR2 antagonists is an area of intense investigation. This guide provides a detailed comparison of two prominent small-molecule CXCR2 antagonists: (S)-SCH 563705 (also known as Navarixin or SCH 527123) and SB225002, with a focus on their efficacy as demonstrated by experimental data.

Quantitative Efficacy Data

The following tables summarize the in vitro potency of (S)-SCH 563705 and SB225002 from various assays. It is important to note that direct comparison of absolute values should be approached with caution, as experimental conditions may vary between studies.

Table 1: In Vitro Potency of (S)-SCH 563705 (Navarixin/SCH 527123)

Target	Assay Type	Species	Ligand	IC50/Kd	Reference
CXCR1	Radioligand Binding	Cynomolgus Monkey	-	Kd = 41 nM	[1]
CXCR2	Radioligand Binding	Mouse	-	Kd = 0.20 nM	[1]
CXCR2	Radioligand Binding	Rat	-	Kd = 0.20 nM	[1]
CXCR2	Radioligand Binding	Cynomolgus Monkey	-	Kd = 0.08 nM	[1]
CXCR1	Chemotaxis	Human Neutrophils	CXCL1	IC50 = 36 nM	[2]
CXCR2	Chemotaxis	Human Neutrophils	CXCL8 (IL-8)	IC50 = 2.6 nM	[2]
CXCR2	Chemotaxis	Ba/F3 cells	CXCL8 (IL-8)	- (Potency reduction at 1 nM)	[1]

Table 2: In Vitro Potency of SB225002

Target	Assay Type	Species	Ligand	IC50	Reference
CXCR2	Radioligand Binding	Human	125I-IL-8	22 nM	[3][4]
CXCR2	Calcium Mobilization	HL60 cells	IL-8	8 nM
CXCR2	Calcium Mobilization	HL60 cells	GROα	10 nM
CXCR2	Calcium Mobilization	3ASubE cells	GROα	20 nM	[3]
CXCR2	Calcium Mobilization	3ASubE cells	IL-8	40 nM	[3]
CXCR2	Chemotaxis	Rabbit PMNs	IL-8	30 nM	[3]
CXCR2	Chemotaxis	Rabbit PMNs	GROα	70 nM	[3]

In Vivo Efficacy

Both (S)-SCH 563705 and SB225002 have demonstrated efficacy in animal models of inflammation, particularly in respiratory disease models.

(S)-SCH 563705 (Navarixin/SCH 527123):

In a mouse model of lipopolysaccharide (LPS)-induced pulmonary inflammation, oral administration of Navarixin (0.1-10 mg/kg) dose-dependently blocked pulmonary neutrophilia with an ED50 of 1.2 mg/kg.[1] It also inhibited goblet cell hyperplasia.[1] In rats with LPS-induced pulmonary inflammation, Navarixin suppressed both pulmonary neutrophilia (ED50 = 1.8 mg/kg) and the increase in bronchoalveolar lavage (BAL) mucin content (ED50 = 0.1 mg/kg).[1]

SB225002:

In a murine model of LPS-induced acute lung injury, treatment with SB225002 significantly ameliorated lung injury.[5] This was evidenced by a reduction in lung wet/dry ratio, protein concentration in BAL fluid, and neutrophil infiltration into the lung tissue.[5] Furthermore, SB225002 treatment led to a decrease in the production of pro-inflammatory cytokines such as TNF-α, IL-6, IL-1β, and MIP-2 in the BAL fluid.[5]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental procedures, the following diagrams are provided in Graphviz DOT language.

Caption: CXCR2 Signaling Pathway and Antagonist Interruption.

Caption: Workflow for a Neutrophil Chemotaxis Assay.

Experimental Protocols

In Vitro Chemotaxis Assay (Boyden Chamber)

Objective: To assess the ability of (S)-SCH 563705 and SB225002 to inhibit neutrophil migration towards a chemoattractant (e.g., CXCL8).

Materials:

• Isolated human or rabbit neutrophils

• Boyden chamber apparatus with polycarbonate filters (e.g., 3-5 µm pore size)

• Chemoattractant: Recombinant human CXCL8 (IL-8) or GROα

• Test compounds: (S)-SCH 563705 and SB225002 dissolved in DMSO

• Assay buffer (e.g., HBSS with 0.1% BSA)

• Cell staining dye (e.g., Calcein-AM) or lysis buffer and detection reagents

• Microplate reader

Method:

• Prepare a stock solution of the chemoattractant in assay buffer. Add the desired concentration to the lower wells of the Boyden chamber.

• Isolate neutrophils from fresh blood using standard density gradient centrifugation. Resuspend the cells in assay buffer.

• Pre-incubate the neutrophil suspension with various concentrations of (S)-SCH 563705, SB225002, or vehicle (DMSO) for 15-30 minutes at room temperature.

• Add the pre-incubated neutrophil suspension to the upper chamber of the Boyden chamber, which is separated from the lower chamber by a filter.

• Incubate the chamber at 37°C in a humidified incubator with 5% CO2 for 60-90 minutes to allow for cell migration.

• After incubation, remove the upper chamber. The migrated cells in the lower chamber can be quantified by various methods:

  • Staining the cells with a fluorescent dye and measuring the fluorescence.

  • Lysing the cells and measuring the activity of a specific enzyme (e.g., myeloperoxidase).

  • Directly counting the cells using a microscope.

• Calculate the percentage of inhibition of chemotaxis for each antagonist concentration relative to the vehicle control. Determine the IC50 value from the dose-response curve.

In Vitro Calcium Mobilization Assay

Objective: To measure the inhibition of chemokine-induced intracellular calcium release by (S)-SCH 563705 and SB225002.

Materials:

• CXCR2-expressing cells (e.g., HL-60 cells, or a stably transfected cell line)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Pluronic F-127

• Chemoattractant: Recombinant human CXCL8 (IL-8) or GROα

• Test compounds: (S)-SCH 563705 and SB225002 dissolved in DMSO

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• Fluorescence microplate reader with automated injection capabilities (e.g., FLIPR)

Method:

• Seed the CXCR2-expressing cells into a black-walled, clear-bottom 96-well plate and culture overnight.

• Load the cells with the calcium-sensitive dye by incubating them with a solution of Fluo-4 AM and Pluronic F-127 in assay buffer for 30-60 minutes at 37°C.

• Wash the cells with assay buffer to remove excess dye.

• Add various concentrations of (S)-SCH 563705, SB225002, or vehicle (DMSO) to the wells and incubate for a short period (e.g., 10-15 minutes).

• Place the plate in the fluorescence microplate reader and measure the baseline fluorescence.

• Inject a solution of the chemoattractant (e.g., CXCL8) into the wells and immediately begin recording the fluorescence intensity over time.

• The increase in fluorescence corresponds to the rise in intracellular calcium concentration.

• Determine the peak fluorescence response for each well.

• Calculate the percentage of inhibition of the calcium response for each antagonist concentration relative to the vehicle control. Determine the IC50 value from the dose-response curve.

Conclusion

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. SB 225002 | CAS:182498-32-4 | CXCR2 antagonist, potent and selective | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. Therapeutic inhibition of CXC chemokine receptor 2 by SB225002 attenuates LPS-induced acute lung injury in mice - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of (S)-SCH 563705 Results with siRNA: A Comparative Guide

For researchers, scientists, and drug development professionals, establishing the specificity of a small molecule inhibitor is a critical step in target validation. This guide provides a framework for cross-validating the effects of the CXCR1/CXCR2 antagonist, (S)-SCH 563705, with results obtained using small interfering RNA (siRNA) to silence the expression of these chemokine receptors. Such cross-validation strengthens the evidence that the observed biological effects of (S)-SCH 563705 are indeed mediated through the intended targets.

Introduction to (S)-SCH 563705 and siRNA-mediated Gene Silencing

(S)-SCH 563705 is a potent and orally bioavailable antagonist of the chemokine receptors CXCR1 and CXCR2. These receptors are key players in the inflammatory response, primarily by mediating the migration of neutrophils to sites of inflammation. By blocking the interaction of chemokines such as CXCL8 (IL-8) with CXCR1 and CXCR2, (S)-SCH 563705 can inhibit downstream signaling pathways and subsequent cellular responses.

RNA interference (RNAi) is a biological process in which RNA molecules inhibit gene expression or translation, by neutralizing targeted mRNA molecules. Small interfering RNA (siRNA) are double-stranded RNA molecules that can be designed to specifically target the mRNA of CXCR1 and CXCR2, leading to their degradation and a reduction in protein expression. This "knockdown" of the target proteins allows for a genetic approach to validate the pharmacological findings obtained with (S)-SCH 563705.

Data Presentation: A Comparative Overview

The following tables summarize the expected quantitative outcomes when comparing the effects of (S)-SCH 563705 and siRNA targeting CXCR1 and CXCR2. The data is compiled from various studies investigating CXCR1/2 inhibition and knockdown.

Table 1: Comparison of (S)-SCH 563705 and siRNA on Target Expression and Activity

Parameter	(S)-SCH 563705	siRNA (targeting CXCR1/CXCR2)
Mechanism of Action	Competitive antagonist at the receptor level	Post-transcriptional gene silencing (mRNA degradation)
Target	CXCR1 and CXCR2 protein	CXCR1 and CXCR2 mRNA
Effect on Target Protein	Inhibition of ligand binding and signaling	Reduction in total protein expression
Typical Effective Concentration	Low nanomolar range (IC50 for chemotaxis ~20 nM for some antagonists)[1]	Picomolar to low nanomolar concentrations (e.g., 6 pmol per well in a 24-well plate)[2]
Onset of Action	Rapid (minutes to hours)	Delayed (24-72 hours to achieve significant knockdown)[3]
Duration of Effect	Dependent on compound half-life and clearance	Transient (typically 3-7 days)
Specificity	Potential for off-target effects on other proteins	Potential for off-target effects on other mRNAs

Table 2: Comparison of Functional Outcomes

Functional Assay	Expected Outcome with (S)-SCH 563705	Expected Outcome with CXCR1/2 siRNA
Neutrophil Chemotaxis	Dose-dependent inhibition	Significant reduction in migration towards CXCL8
Cell Proliferation (in cancer cells)	Inhibition of proliferation in CXCR1/2-dependent cancer cell lines	Reduced proliferation in cancer cell lines with CXCR1/2 knockdown[4][5]
Cell Invasion (in cancer cells)	Inhibition of invasion in CXCR1/2-dependent cancer cell lines	Reduced invasive potential in cancer cell lines with CXCR1/2 knockdown[5]
Downstream Signaling (p-ERK, p-Akt)	Reduction in ligand-induced phosphorylation	Reduced overall capacity for ligand-induced phosphorylation
In vivo Tumor Growth	Reduction in tumor growth in xenograft models[6]	Slower tumor growth in xenograft models[2][7]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

1. Cell Culture

• Human neutrophils, or cell lines endogenously expressing CXCR1 and CXCR2 (e.g., HEK293-CXCR1/2, HL-60, or specific cancer cell lines like melanoma A375-SM[5] or esophageal cancer TE-1 cells[2]), should be cultured in appropriate media and conditions as recommended by the supplier.

2. siRNA Transfection

• Objective: To knockdown the expression of CXCR1 and CXCR2.

• Materials:

  • Pre-designed and validated siRNAs targeting human CXCR1 and CXCR2 (and a non-targeting control siRNA).

  • Transfection reagent (e.g., Lipofectamine RNAiMAX).

  • Opti-MEM I Reduced Serum Medium.

  • RNase-free water and consumables.

• Protocol:

  • One day before transfection, seed cells in a 6-well plate to ensure they are 60-80% confluent at the time of transfection.[8]

  • For each well, dilute 20-80 pmol of siRNA into 100 µL of Opti-MEM.[8]

  • In a separate tube, dilute 2-8 µL of transfection reagent into 100 µL of Opti-MEM.[8]

  • Combine the diluted siRNA and transfection reagent, mix gently, and incubate for 15-45 minutes at room temperature to allow for complex formation.[9]

  • Wash the cells once with serum-free medium.[9]

  • Add the siRNA-lipid complex to the cells.

  • Incubate the cells for 24-72 hours before proceeding with functional assays or analysis of gene expression. The optimal time should be determined empirically.[10]

3. Quantitative Real-Time PCR (qRT-PCR)

• Objective: To quantify the knockdown of CXCR1 and CXCR2 mRNA.

• Protocol:

  • After 24-72 hours of transfection, isolate total RNA from the cells using a suitable kit (e.g., RNeasy Mini Kit).

  • Synthesize cDNA from the RNA using a reverse transcription kit.

  • Perform qRT-PCR using SYBR Green or TaqMan probes with primers specific for CXCR1, CXCR2, and a housekeeping gene (e.g., GAPDH) for normalization.

  • Calculate the relative expression of CXCR1 and CXCR2 mRNA using the 2-ΔΔCT method.[7]

4. Western Blotting

• Objective: To confirm the reduction of CXCR1 and CXCR2 protein levels.

• Protocol:

  • After 48-72 hours of transfection, lyse the cells and quantify the protein concentration.

  • Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with primary antibodies against CXCR1, CXCR2, and a loading control (e.g., β-actin or GAPDH).

  • Incubate with a suitable secondary antibody and visualize the protein bands using a chemiluminescence detection system.

  • Quantify the band intensities to determine the extent of protein knockdown.

5. Chemotaxis Assay

• Objective: To assess the effect of (S)-SCH 563705 and siRNA knockdown on cell migration.

• Protocol:

  • For the (S)-SCH 563705 group, pre-incubate the cells with varying concentrations of the compound.

  • Use a Boyden chamber or a similar transwell system with a chemoattractant (e.g., CXCL8) in the lower chamber.

  • Add the cells (either treated with (S)-SCH 563705 or transfected with siRNA) to the upper chamber.

  • Incubate for a sufficient time to allow for cell migration.

  • Count the number of cells that have migrated to the lower chamber.

Visualizations

Below are diagrams illustrating the CXCR1/2 signaling pathway and a typical experimental workflow for cross-validation.

Caption: CXCR1/2 Signaling Pathway and Points of Intervention.

Caption: Experimental Workflow for Cross-Validation.

References

• 1. CXCR2 Antagonist RIST4721 Acts as a Potent Chemotaxis Inhibitor of Mature Neutrophils Derived from Ex Vivo-Cultured Mouse Bone Marrow - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Silencing of CXCR2 and CXCR7 protects against esophageal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recognizing and exploiting differences between RNAi and small-molecule inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CXC RECEPTOR-1 (CXCR1) SILENCING INHIBITS ANDROGEN-INDEPENDENT PROSTATE CANCER - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Small Interfering RNA-mediated CXCR1 or CXCR2 Knock-Down Inhibits Melanoma Tumor Growth and Invasion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antitumor and Radiosensitization Effects of a CXCR2 Inhibitor in Nasopharyngeal Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Silencing of CXCR4 and CXCR7 expression by RNA interference suppresses human endometrial carcinoma growth in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scbt.com [scbt.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. CXCR1 | Chemokine receptors | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

A Comparative Analysis of (S)-SCH 563705 and Navarixin: A Guide for Researchers

This guide provides a detailed comparative analysis of two prominent CXCR1/CXCR2 antagonists, (S)-SCH 563705 and navarixin (B609427), for researchers, scientists, and drug development professionals. Both small molecule inhibitors have been investigated for their potential in treating a range of inflammatory diseases and cancers by targeting the chemokine receptors CXCR1 and CXCR2, which play a crucial role in neutrophil recruitment and activation.

Mechanism of Action

Both (S)-SCH 563705 and navarixin are potent antagonists of the chemokine receptors CXCR1 and CXCR2. These receptors are G protein-coupled receptors (GPCRs) that, upon binding to their cognate chemokines (e.g., IL-8/CXCL8, GRO-α/CXCL1), trigger a cascade of intracellular signaling events. This signaling is pivotal in mediating neutrophil chemotaxis, degranulation, and the release of pro-inflammatory mediators. By blocking these receptors, (S)-SCH 563705 and navarixin inhibit the downstream signaling pathways, thereby mitigating the inflammatory response.

Quantitative Data Comparison

The following tables summarize the available quantitative data for (S)-SCH 563705 and navarixin, providing a basis for comparing their in vitro potency.

Table 1: In Vitro Potency of (S)-SCH 563705 and Navarixin

Compound	Target	Assay Type	Value	Species
(S)-SCH 563705	CXCR1	Inhibition Constant (Ki)	3 nM	Human
CXCR2	Inhibition Constant (Ki)	1 nM	Human
CXCR1	IC50	7.3 nM	Human
CXCR2	IC50	1.3 nM	Human
Navarixin	CXCR1	IC50	36 nM	Human
CXCR2	IC50	2.6 nM	Human
CXCR1	Dissociation Constant (Kd)	41 nM	Cynomolgus Monkey
CXCR2	Dissociation Constant (Kd)	0.08 nM	Cynomolgus Monkey
CXCR2	Dissociation Constant (Kd)	0.20 nM	Mouse
CXCR2	Dissociation Constant (Kd)	0.20 nM	Rat

Experimental Protocols

Detailed methodologies for key experiments are crucial for the interpretation and replication of published data. Below are representative protocols for assays commonly used to characterize CXCR1/CXCR2 antagonists.

Radioligand Binding Assay for IC50 and Ki Determination

This protocol is a general representation of how the binding affinity of antagonists like (S)-SCH 563705 and navarixin to CXCR1 and CXCR2 is determined.

Objective: To determine the half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki) of a test compound for a specific receptor.

Materials:

• Cell membranes prepared from cells expressing human CXCR1 or CXCR2.

• Radioligand, typically [125I]IL-8.

• Test compound ((S)-SCH 563705 or navarixin) at various concentrations.

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM CaCl₂, 0.5% BSA, pH 7.4).

• Wash buffer (e.g., 50 mM Tris-HCl, 500 mM NaCl, pH 7.4).

• Glass fiber filters.

• Scintillation fluid and a scintillation counter.

Procedure:

• Incubation: In a 96-well plate, combine the cell membranes, a fixed concentration of [125I]IL-8 (typically at its Kd value), and varying concentrations of the test compound. Incubate at room temperature for 60-90 minutes to allow binding to reach equilibrium.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester to separate bound from free radioligand. The filters will trap the cell membranes with the bound radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. The IC50 value is determined from the resulting sigmoidal curve. The Ki value can be calculated from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Neutrophil Chemotaxis Assay

This assay evaluates the ability of a compound to inhibit the migration of neutrophils towards a chemoattractant.

Objective: To measure the functional antagonism of a test compound on chemokine-induced neutrophil migration.

Materials:

• Freshly isolated human neutrophils.

• Chemoattractant (e.g., IL-8/CXCL8 or GRO-α/CXCL1).

• Test compound ((S)-SCH 563705 or navarixin).

• Assay medium (e.g., HBSS with 0.1% BSA).

• Chemotaxis chamber (e.g., Boyden chamber or Transwell inserts).

Procedure:

• Cell Preparation: Isolate neutrophils from fresh human blood using density gradient centrifugation. Resuspend the cells in assay medium.

• Compound Incubation: Pre-incubate the neutrophils with different concentrations of the test compound or vehicle control for 30 minutes at 37°C.

• Assay Setup: Place the chemoattractant in the lower wells of the chemotaxis chamber. Place the Transwell inserts (with a porous membrane) into the wells.

• Cell Migration: Add the pre-incubated neutrophils to the upper chamber of the Transwell inserts. Incubate the chamber at 37°C in a 5% CO₂ incubator for 60-90 minutes to allow cell migration.

• Quantification: Count the number of neutrophils that have migrated through the membrane to the lower chamber. This can be done by microscopy after staining the cells or by using a plate reader-based assay.

• Data Analysis: Calculate the percentage of inhibition of chemotaxis for each concentration of the test compound compared to the vehicle control. Determine the IC50 value from the dose-response curve.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and a typical experimental workflow for the discovery and evaluation of CXCR1/CXCR2 antagonists.

Caption: CXCR1/CXCR2 Signaling Pathway and Point of Antagonism.

Caption: Experimental Workflow for CXCR1/2 Antagonist Development.

In Vivo Performance

Conclusion

Both (S)-SCH 563705 and navarixin are potent dual antagonists of CXCR1 and CXCR2 with low nanomolar inhibitory activity in vitro. The provided data suggests that (S)-SCH 563705 may have a slight potency advantage in in vitro binding and functional assays. However, a comprehensive assessment of their comparative performance requires direct head-to-head in vivo studies. The experimental protocols and workflow diagrams provided in this guide offer a framework for the evaluation of these and other CXCR1/CXCR2 antagonists. Researchers are encouraged to consider the specific context of their studies when selecting an antagonist and to perform their own comparative experiments to determine the most suitable compound for their research needs.

A Head-to-Head Comparison of Small Molecule CXCR2 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of four prominent small molecule CXCR2 inhibitors: AZD5069 (Navarixin), Danirixin (B1669794) (GSK1325756), Reparixin (B1680519), and SB225002. The information presented is supported by experimental data from preclinical and clinical studies, offering a valuable resource for researchers in oncology, inflammation, and other fields where CXCR2 signaling plays a critical role.

Introduction to CXCR2 and its Inhibition

The C-X-C chemokine receptor 2 (CXCR2) is a G-protein coupled receptor that plays a pivotal role in the recruitment of neutrophils to sites of inflammation and is implicated in the pathogenesis of various inflammatory diseases and cancer. Its activation by ligands such as CXCL8 (IL-8) triggers a cascade of downstream signaling events, leading to neutrophil chemotaxis, activation, and degranulation. Consequently, the development of small molecule inhibitors targeting CXCR2 has emerged as a promising therapeutic strategy. This guide focuses on a head-to-head comparison of key preclinical and clinical data for four such inhibitors.

Quantitative Performance Data

The following table summarizes the in vitro potency and selectivity of the four CXCR2 inhibitors based on available data from receptor binding, chemotaxis, and calcium mobilization assays.

Inhibitor	Target(s)	Assay Type	Species	Potency (IC50/Ki/pA2/pIC50)	Selectivity (CXCR2 vs. CXCR1)
AZD5069 (Navarixin)	CXCR2	Receptor Binding ([125I]-IL-8)	Human	pIC50: 9.1	>150-fold
Chemotaxis (CXCL1-induced)	Human Neutrophils	pA2: ~9.6	-
Calcium Mobilization (GROα-induced)	Human Neutrophils	-	-
Danirixin (GSK1325756)	CXCR2	Receptor Binding (CXCL8)	Human (CHO cells)	IC50: 12.5 nM; pIC50: 7.9	78-fold[1][2]
Calcium Mobilization (CXCL8-induced)	-	KB: 6.5 nM; pA2: 8.44	-
CD11b Upregulation (CXCL1-induced)	Human Whole Blood	pIC50: 6.3	-
Reparixin	CXCR1/CXCR2	Chemotaxis (CXCL1-induced, CXCR2)	Human PMNs	IC50: 100 nM	~100-fold less potent on CXCR2 than CXCR1
Chemotaxis (CXCL8-induced, CXCR1)	Human PMNs	IC50: 1 nM	-
SB225002	CXCR2	Receptor Binding ([125I]-IL-8)	Human	IC50: 22 nM	>150-fold[3][4]
Chemotaxis (IL-8/GROα-induced)	Rabbit PMNs	IC50: 30-70 nM	-
Calcium Mobilization (IL-8/GROα-induced)	Human/Rabbit PMNs	IC50: 8-10 nM	-

CXCR2 Signaling Pathway

The binding of chemokines, such as CXCL1, CXCL5, and CXCL8, to the CXCR2 receptor initiates a conformational change, leading to the activation of intracellular signaling cascades. This process is primarily mediated by the dissociation of the G-protein subunits Gαi and Gβγ. The Gβγ subunit activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, while DAG activates protein kinase C (PKC). These events, along with the activation of other pathways like PI3K/Akt and MAPK/ERK, culminate in various cellular responses including chemotaxis, degranulation, and changes in gene expression.

CXCR2 Signaling Pathway

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below. These protocols represent common procedures used to evaluate the performance of CXCR2 inhibitors.

Receptor Binding Assay

Objective: To determine the binding affinity of a test compound to the CXCR2 receptor.

General Protocol:

• Cell Culture: Use a cell line stably overexpressing the human CXCR2 receptor (e.g., CHO or HEK293 cells).

• Membrane Preparation: Homogenize the cells and isolate the cell membranes through centrifugation.

• Binding Reaction: Incubate the cell membranes with a radiolabeled CXCR2 ligand (e.g., [125I]-IL-8) and varying concentrations of the test inhibitor in a suitable binding buffer.

• Separation: Separate the bound from free radioligand by rapid filtration through a glass fiber filter.

• Detection: Measure the radioactivity retained on the filter using a scintillation counter.

• Data Analysis: Determine the concentration of the inhibitor that causes 50% inhibition of the specific binding of the radioligand (IC50) by non-linear regression analysis.

Neutrophil Chemotaxis Assay (Boyden Chamber/Transwell Assay)

Objective: To assess the ability of an inhibitor to block the migration of neutrophils towards a chemoattractant.

General Protocol:

• Neutrophil Isolation: Isolate primary human neutrophils from the peripheral blood of healthy donors using density gradient centrifugation.

• Assay Setup: Use a 96-well chemotaxis chamber with a porous membrane (e.g., 5 µm pore size) separating the upper and lower wells.

• Chemoattractant and Inhibitor Addition: Add a CXCR2 ligand (e.g., CXCL1 or CXCL8) to the lower chamber. Pre-incubate the isolated neutrophils with various concentrations of the test inhibitor or vehicle control.

• Cell Migration: Add the pre-incubated neutrophils to the upper chamber and incubate the plate at 37°C in a humidified incubator with 5% CO₂ for 1-2 hours.

• Quantification: Quantify the number of neutrophils that have migrated to the lower chamber. This can be achieved by cell counting using a hemocytometer, or by using a fluorescent dye (e.g., Calcein-AM) and measuring fluorescence with a plate reader.

• Data Analysis: Calculate the percentage of inhibition of chemotaxis at each inhibitor concentration and determine the IC50 value.

Neutrophil Chemotaxis Assay Workflow

Calcium Mobilization Assay

Objective: To measure the effect of an inhibitor on the increase in intracellular calcium concentration following CXCR2 activation.

General Protocol:

• Cell Preparation: Use primary human neutrophils or a cell line expressing CXCR2.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer.

• Inhibitor Incubation: Pre-incubate the dye-loaded cells with varying concentrations of the test inhibitor.

• Ligand Stimulation: Stimulate the cells with a CXCR2 agonist (e.g., GROα or CXCL8).

• Fluorescence Measurement: Measure the change in fluorescence intensity over time using a fluorescence plate reader with automated injection capabilities.

• Data Analysis: Determine the inhibitory effect of the compound on the calcium flux and calculate the IC50 or pA2 value.

In Vivo Efficacy in Disease Models

The efficacy of these CXCR2 inhibitors has been evaluated in various animal models of inflammatory diseases.

• AZD5069 (Navarixin): In a lipopolysaccharide (LPS)-induced pulmonary neutrophilia model in rats, oral administration of AZD5069 blocked lung and blood neutrophilia.[5]

• Danirixin (GSK1325756): Oral administration of danirixin inhibited neutrophil influx into the lungs of rats in both LPS and ozone challenge models.[1][6] In a clinical study in patients with Chronic Obstructive Pulmonary Disease (COPD), danirixin showed a trend for improved respiratory symptoms and health status.[7][8]

• Reparixin: In a mouse model of acute lung injury induced by LPS, reparixin reduced neutrophil recruitment to the lung by approximately 50%.[9] It has also shown efficacy in reducing inflammation and promoting functional recovery in a rat model of traumatic spinal cord injury. Furthermore, in a mouse model of myelofibrosis, reparixin treatment led to reductions in bone marrow and splenic fibrosis.[10]

• SB225002: In a mouse model of inflammatory bowel disease (IBD), curative treatment with SB225002 significantly reduced all analyzed parameters of colitis, including neutrophil influx and macroscopic damage.[1][11][12][13]

Conclusion

This guide provides a comparative overview of four key small molecule CXCR2 inhibitors. While all four compounds demonstrate potent inhibition of CXCR2-mediated responses, they exhibit differences in their potency, selectivity, and reported in vivo efficacy. AZD5069 and SB225002 show high selectivity for CXCR2 over CXCR1, whereas Danirixin has moderate selectivity and Reparixin is a dual CXCR1/CXCR2 inhibitor with a preference for CXCR1. The choice of inhibitor for research purposes will depend on the specific experimental context, including the desired selectivity profile and the model system being used. The provided data and experimental protocols serve as a valuable starting point for researchers aiming to investigate the role of CXCR2 in health and disease.

References

• 1. The selective nonpeptide CXCR2 antagonist SB225002 ameliorates acute experimental colitis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] CXCR1 and CXCR2 Inhibition by Ladarixin Improves Neutrophil-Dependent Airway Inflammation in Mice | Semantic Scholar [semanticscholar.org]
• 3. Frontiers | CXCR1 and CXCR2 Inhibition by Ladarixin Improves Neutrophil-Dependent Airway Inflammation in Mice [frontiersin.org]
• 4. A Method for Generating Pulmonary Neutrophilia Using Aerosolized Lipopolysaccharide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What CXCR2 antagonists are in clinical trials currently? [synapse.patsnap.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. The pharmacokinetics and pharmacodynamics of danirixin (GSK1325756) − a selective CXCR2 antagonist − in healthy adult subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Therapeutic inhibition of CXCR2 by Reparixin attenuates acute lung injury in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The CXCR1/CXCR2 Inhibitor Reparixin Alters the Development of Myelofibrosis in the Gata1 low Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Blockade of CXCR2 suppresses proinflammatory activities of neutrophils in ulcerative colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ovid.com [ovid.com]

A Comparative Analysis of (S)-SCH 563705 and Monoclonal Antibodies in CXCR1/2-Mediated Inflammation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of the small molecule CXCR1/2 antagonist, (S)-SCH 563705, and monoclonal antibodies targeting the same pathway. This analysis is based on available preclinical data and is intended to inform research and development decisions in the context of inflammatory diseases.

Introduction

The chemokine receptors CXCR1 and CXCR2, and their ligands such as IL-8, play a pivotal role in the recruitment of neutrophils to sites of inflammation. This process is a key driver in the pathogenesis of numerous inflammatory conditions, including rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Consequently, antagonism of the CXCR1/2 pathway presents a compelling therapeutic strategy. This guide compares two distinct modalities for targeting this pathway: the small molecule inhibitor (S)-SCH 563705 and therapeutic monoclonal antibodies.

Mechanism of Action

Both (S)-SCH 563705 and anti-CXCR1/2 monoclonal antibodies aim to inhibit the inflammatory cascade by preventing the activation of CXCR1 and CXCR2 by their cognate chemokines. This blockade inhibits neutrophil chemotaxis and subsequent tissue damage.

• (S)-SCH 563705: A potent, orally bioavailable small molecule that acts as an antagonist of both CXCR1 and CXCR2 receptors.[1] Its small size allows for oral administration and potential distribution to a wide range of tissues.

• Monoclonal Antibodies: Large protein therapeutics that can be designed to specifically target either the CXCR1 or CXCR2 receptor, or their ligands (e.g., IL-8). Their high specificity can minimize off-target effects.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the targeted signaling pathway and a general experimental workflow for evaluating the efficacy of these compounds in a preclinical model of arthritis.

Caption: CXCR1/2 signaling and points of therapeutic intervention.

Caption: Preclinical experimental workflow for arthritis models.

Quantitative Efficacy Data

The following tables summarize the available preclinical data for (S)-SCH 563705 and a representative anti-CXCR2 monoclonal antibody. It is crucial to note that these data are not from a head-to-head comparative study and were generated in different experimental models of rheumatoid arthritis.

(S)-SCH 563705 in Collagen Antibody-Induced Arthritis (CAIA) in Mice

Dose (mg/kg, p.o.)	Mean Max Clinical Score (± SEM)	% Inhibition of Clinical Score
Vehicle	10.5 ± 0.8	-
3	7.8 ± 1.1	26%
10	4.5 ± 0.9	57%
30	2.1 ± 0.6	80%

Data adapted from Gonsiorek et al. (2010).[2]

Anti-mouse CXCR2 Monoclonal Antibody in K/BxN Serum-Transfer Arthritis in Mice

Treatment	Ankle Thickness (mm, change from day 0)	Clinical Score (arbitrary units)
Isotype Control	~1.2	~8.0
Anti-mCXCR2 mAb (10 mg/kg, i.p.)	~0.4	~2.0

Data adapted from Campanella et al. (2020).[3][4]

Experimental Protocols

Collagen Antibody-Induced Arthritis (CAIA) Model (for (S)-SCH 563705 evaluation)

• Animals: Male BALB/c mice, 8-12 weeks old, are typically used.[5]

• Induction of Arthritis:

  • On day 0, mice are injected intravenously with a cocktail of five monoclonal antibodies against type II collagen.[5]

  • On day 3, mice are injected intraperitoneally with lipopolysaccharide (LPS) from E. coli to synchronize and enhance the inflammatory response.[5][6]

• Treatment:

  • (S)-SCH 563705 or vehicle is administered orally, once or twice daily, starting from the day of antibody injection or at the onset of disease.

• Efficacy Assessment:

  • Clinical Scoring: Arthritis severity is evaluated daily or every other day using a scoring system (e.g., 0-4 for each paw, with a maximum score of 16 per mouse).[7][8]

  • Paw Thickness: Paw swelling is measured using a caliper.

  • Histopathology: At the end of the study, joints are collected, fixed, sectioned, and stained (e.g., with hematoxylin (B73222) and eosin) to assess inflammation, cartilage damage, and bone erosion.

K/BxN Serum-Transfer Arthritis Model (for anti-CXCR2 mAb evaluation)

• Animals: C57BL/6 mice are commonly used.

• Induction of Arthritis:

  • Arthritis is induced by intraperitoneal injection of arthritogenic serum from K/BxN mice on days 0 and 2.

• Treatment:

  • An anti-mouse CXCR2 monoclonal antibody or an isotype control antibody is administered, typically via intraperitoneal injection, at a specified dose and schedule (e.g., on days 0, 2, 4, and 6).[4]

• Efficacy Assessment:

  • Ankle Thickness: Ankle width is measured daily using a caliper.

  • Clinical Scoring: A clinical index is assigned based on the severity of paw and ankle swelling.

  • Histology: Joint tissues are processed for histological analysis of inflammation and joint destruction.

Discussion and Conclusion

Both the small molecule antagonist (S)-SCH 563705 and anti-CXCR2 monoclonal antibodies demonstrate significant efficacy in preclinical models of inflammatory arthritis.

(S)-SCH 563705 shows a clear dose-dependent reduction in clinical signs of arthritis in the CAIA model, with an 80% inhibition at the highest dose tested.[2] Its oral bioavailability is a significant advantage for potential clinical development.

The anti-CXCR2 monoclonal antibody also effectively suppresses inflammation and clinical scores in the K/BxN serum-transfer model.[3][4] Monoclonal antibodies offer the benefit of high specificity and potentially a longer duration of action, which may allow for less frequent dosing.

A direct comparison of the potency of these two modalities is challenging due to the lack of head-to-head studies and the use of different arthritis models. The CAIA model is characterized by a rapid onset and dependence on the innate immune system, while the K/BxN serum-transfer model is also antibody-mediated but may have different nuances in its inflammatory cascade.

The choice between a small molecule and a monoclonal antibody approach for targeting the CXCR1/2 pathway will depend on various factors, including the desired pharmacokinetic profile, route of administration, and the specific disease indication. The data presented here suggest that both are viable strategies for mitigating CXCR1/2-driven inflammation. Further research, including direct comparative studies, is warranted to fully elucidate the relative merits of each approach.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pharmacological targeting reveals distinct roles for CXCR2/CXCR1 and CCR2 in a mouse model of arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Therapeutic blockade of CXCR2 rapidly clears inflammation in arthritis and atopic dermatitis models: demonstration with surrogate and humanized antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Therapeutic blockade of CXCR2 rapidly clears inflammation in arthritis and atopic dermatitis models: demonstration with surrogate and humanized antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mouse anti‐collagen antibody‐induced arthritis model (CAIA) [bio-protocol.org]
• 6. criver.com [criver.com]
• 7. chondrex.com [chondrex.com]
• 8. resources.amsbio.com [resources.amsbio.com]

Safety & Regulatory Compliance

Proper Disposal of (S)-SCH 563705 (Posaconazole)

(S)-SCH 563705 , chemically known as Posaconazole, is a triazole antifungal agent. Proper handling and disposal are crucial to ensure the safety of laboratory personnel and to prevent environmental contamination. This document provides a comprehensive guide for the safe disposal of (S)-SCH 563705 in a laboratory setting.

I. Immediate Safety and Handling Precautions

Before handling (S)-SCH 563705, it is imperative to be familiar with its potential hazards. According to safety data sheets (SDS), Posaconazole is suspected of damaging fertility or the unborn child and may cause long-lasting harmful effects to aquatic life[1].

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment when handling (S)-SCH 563705. This includes:

• Gloves: Chemical-resistant gloves.

• Eye Protection: Safety glasses with side shields or goggles.

• Lab Coat: A standard laboratory coat.

• Respiratory Protection: If there is a risk of dust formation, use a NIOSH/MSHA or European Standard EN 149 approved respirator[2].

Handling:

• Avoid all personal contact, including inhalation and contact with skin and eyes[3].

• Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize dust generation and accumulation[4].

• Do not eat, drink, or smoke when using this product[4].

• Wash hands thoroughly after handling[4].

II. Step-by-Step Disposal Procedure

Disposal of (S)-SCH 563705 must be carried out in strict accordance with local, state, and federal regulations[3]. Do not dispose of this chemical into the sewer system[4][5].

Step 1: Waste Collection and Segregation

• Collect all waste containing (S)-SCH 563705, including unused product, contaminated materials (e.g., weighing paper, gloves, wipes), and empty containers, in a designated and clearly labeled hazardous waste container.

• Leave the chemical in its original container where possible. Do not mix with other waste streams unless explicitly permitted by your institution's waste management guidelines.

Step 2: Container Management

• Use suitable, closed containers for disposal[2].

• Ensure the waste container is properly labeled with the chemical name ("(S)-SCH 563705" or "Posaconazole") and appropriate hazard symbols.

• Store the waste container in a secure, designated area away from incompatible materials such as oxidizing agents and bases[2].

Step 3: Spill Management In the event of a spill:

• Evacuate the immediate area.

• Wear appropriate PPE before attempting cleanup.

• For solid spills, carefully sweep or vacuum the material and place it into the hazardous waste container. Avoid actions that could generate dust[4][5].

• For liquid spills, absorb the material with an inert, non-combustible absorbent material and place it in the hazardous waste container.

• Clean the spill area with a suitable decontamination solution and collect the cleaning materials as hazardous waste.

Step 4: Final Disposal

• The primary recommended method for the final disposal of (S)-SCH 563705 is to transfer the hazardous waste to an approved waste disposal plant[1][2][5][6].

• Incineration in an approved facility is also a suitable disposal method[7].

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

Empty Container Disposal:

• Empty containers may retain product residue and should be treated as hazardous waste[3].

• Puncture containers to prevent reuse[3].

• Empty containers should be taken to an approved waste handling site for recycling or disposal as advised by your EHS office[4][5].

III. Data Summary

No quantitative data regarding disposal, such as degradation rates under specific conditions or permissible environmental limits, were found in the publicly available search results. The disposal guidelines are qualitative and procedural.

IV. Experimental Protocols

The provided search results do not contain detailed experimental protocols for the disposal of (S)-SCH 563705. The recommended procedures are based on standard practices for the disposal of hazardous chemical waste.

V. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of (S)-SCH 563705.

Caption: Workflow for the proper disposal of (S)-SCH 563705.

References

• 1. Posaconazole 171228-49-2 | TCI Deutschland GmbH [tcichemicals.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. merck.com [merck.com]
• 5. merck.com [merck.com]
• 6. merck.com [merck.com]
• 7. camberpharma.com [camberpharma.com]

Safeguarding Researchers: A Comprehensive Guide to Handling (S)-SCH 563705

Essential protocols for the safe management, use, and disposal of the investigational antifungal agent (S)-SCH 563705 are outlined below to ensure the safety of laboratory personnel and the integrity of research. Given the absence of a specific Safety Data Sheet (SDS) for this compound, these guidelines are based on best practices for handling potent, powdered pharmaceutical research chemicals.

Researchers and drug development professionals must conduct a thorough risk assessment before commencing any work with (S)-SCH 563705. As a novel compound, it should be treated as a potentially hazardous substance. The following procedures provide a framework for establishing safe laboratory practices.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is contingent on the specific laboratory procedure and the associated risks of exposure. A tiered approach to PPE is recommended, with increased protection for activities with a higher risk of aerosolization and contamination.

Activity	Recommended PPE	Rationale
Weighing and Dispensing (Powder)	- Full-face powered air-purifying respirator (PAPR) or a properly fitted N95 respirator with a face shield- Disposable gown with solid front and tight-fitting cuffs- Double-gloving with nitrile gloves- Disposable sleeve covers- Safety glasses or goggles (if not using a full-face respirator)	High risk of inhaling aerosolized potent powder. Full respiratory and skin protection is crucial to prevent exposure. Double-gloving provides an additional barrier.
Solution Preparation	- Chemical fume hood or other certified ventilated enclosure- Laboratory coat- Chemical splash goggles or safety glasses with side shields- Single pair of chemical-resistant nitrile gloves	Reduced risk of aerosolization compared to handling powders, but the potential for splashes and spills remains. Engineering controls are the primary line of defense.
General Laboratory Operations	- Laboratory coat- Safety glasses- Nitrile gloves	Standard laboratory practice to protect against incidental contact and minor spills.

Operational Plan: A Step-by-Step Workflow

A systematic approach is essential for the safe handling of (S)-SCH 563705 from receipt to disposal. The following workflow diagram illustrates the key stages.

Workflow for the safe handling of (S)-SCH 563705.

Experimental Protocols

Weighing and Aliquoting (Powder Form):

• Perform all manipulations of powdered (S)-SCH 563705 within a certified chemical fume hood or a ventilated balance enclosure to minimize inhalation exposure.

• Handle the powder with care to prevent the formation of dust clouds.

• Use appropriate tools (e.g., spatulas) to transfer the powder.

Solution Preparation:

• Slowly add the solvent to the pre-weighed powder to prevent splashing.

• Keep the container covered as much as possible during the dissolution process.

Post-Handling:

• After handling is complete, decontaminate all surfaces and equipment with an appropriate cleaning agent.

Disposal Plan: Managing (S)-SCH 563705 Waste

Proper disposal of (S)-SCH 563705 and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Labeling:

• Solid Waste: All disposable items that have come into contact with (S)-SCH 563705, including contaminated gloves, gowns, and absorbent pads, should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Collect all aqueous and solvent-based solutions containing (S)-SCH 563705 in a separate, sealed, and appropriately labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Sharps: Any contaminated needles or other sharps must be disposed of in a designated sharps container.

All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name "(S)-SCH 563705".

Disposal Procedure:

• Store all hazardous waste in a designated and secure area.

• Arrange for the collection and disposal of all (S)-SCH 563705 waste through a licensed hazardous waste management company.

• Maintain detailed records of all waste generated and its final disposal.

• Under no circumstances should (S)-SCH 563705 waste be disposed of in the regular trash or poured down the drain.